1,1'-Bipiperazine

Core Science & Biosynthesis

Bromanilic Acid (CAS 4370-59-6): A Dual-Functional Synthon in Supramolecular Chemistry and Crystal Engineering

Executive Summary

Bromanilic acid (2,5-dibromo-3,6-dihydroxy-1,4-benzoquinone), designated by CAS RN 4370-59-6, is a highly versatile benzoquinone derivative characterized by its reddish-orange crystalline appearance[1][2]. In the realm of advanced materials science and pharmaceutical development, bromanilic acid serves a dual role: it acts as a potent electron acceptor due to its electron-deficient quinoid ring, and as a strong proton donor owing to its highly acidic hydroxyl groups[3][4].

This whitepaper provides an in-depth technical analysis of CAS 4370-59-6, detailing its physicochemical properties, mechanistic causality in charge-transfer (CT) and hydrogen-bonded proton transfer (HBPT) assemblies, and its emerging applications in active pharmaceutical ingredient (API) co-crystallization[5].

Physicochemical Profiling and Structural Causality

The unique reactivity of bromanilic acid is a direct consequence of its molecular architecture. The presence of two strongly electron-withdrawing bromine atoms exerts a profound inductive effect, significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the benzoquinone core. This makes the molecule highly susceptible to one-electron reduction, forming a stable radical anion[6]. Concurrently, the hydroxyl groups are exceptionally acidic; upon deprotonation, the resulting negative charge is extensively delocalized across the conjugated quinone system, a resonance stabilization further enhanced by the halogens[3][4].

Table 1: Quantitative Physical and Chemical Data

Property	Value / Description	Reference
IUPAC Name	2,5-dibromo-3,6-dihydroxycyclohexa-2,5-diene-1,4-dione	[1]
Molecular Formula	C₆H₂Br₂O₄	[1]
Molar Mass	297.886 g/mol	[7]
Appearance	Reddish-Orange Solid	[2]
Melting Point	270 °C	[8]
Boiling Point	~328.5 °C (Predicted)	[8]
Density	~2.53 g/cm³ (Predicted)	[8]
Solubility	Soluble in DMSO, Methanol, Ethanol	[8]

Core Mechanisms: Supramolecular Assembly

Bromanilic acid's utility in crystal engineering stems from its ability to form predictable, highly structured supramolecular synthons.

• Organometallic Charge-Transfer (CT) Salts: Bromanilic acid acts as an electron acceptor when paired with electron-rich organometallic donors (e.g., octamethylferrocene). The resulting CT salts often exhibit one-dimensional columnar stacking driven by alternating cation-anion π-π interactions, which are of significant interest for developing molecular conductors and magnetic materials[3].

• Hydrogen-Bonded Proton Transfer (HBPT): In the presence of organic bases or metal-hydrazone complexes, bromanilic acid donates protons to form robust hydrogen-bonded networks. These HBPT assemblies are highly sensitive to their environment, making them ideal candidates for vapochromic sensors that change color upon exposure to volatile organic compounds (VOCs)[5].

• API Co-Crystallization: In pharmaceutical development, poor API solubility is a critical bottleneck. Co-crystallizing basic APIs (such as piroxicam) with bromanilic acid induces proton transfer, forming molecular salts. This alters the crystal lattice energy and hydration profile, drastically enhancing the thermodynamic solubility of the drug.

Figure 1: Logical workflow of Bromanilic Acid's dual-functional reactivity in supramolecular chemistry.

Experimental Protocols and Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols outline the standard workflows for utilizing bromanilic acid in advanced materials synthesis.

Protocol A: Synthesis of Organometallic Charge-Transfer Salts

This protocol details the synthesis of octamethylferrocenium bromanilate, a model CT salt[3]. The causality behind the solvent layering technique is to prevent rapid precipitation, allowing the thermodynamic growth of macroscopic crystals suitable for X-ray diffraction.

• Preparation of the Donor Solution: Dissolve 1.0 mmol of octamethylferrocene in 10 mL of anhydrous dichloromethane under an inert argon atmosphere to prevent premature oxidation.

• Preparation of the Acceptor Solution: Dissolve 1.0 mmol of bromanilic acid (CAS 4370-59-6) in 10 mL of degassed methanol.

• Controlled Diffusion: In a narrow crystallization tube, carefully layer the acceptor solution on top of the heavier donor solution. Do not agitate.

• Maturation: Seal the tube and store it in the dark at 4 °C for 7–14 days. The slow diffusion at the solvent interface facilitates the 1e⁻ transfer and subsequent co-crystallization.

• Isolation & Validation: Harvest the resulting dark-colored crystals via vacuum filtration. Wash with cold hexane.

  • Self-Validation: Perform Single-Crystal X-Ray Diffraction (SC-XRD). A successful synthesis is confirmed by the eclipsed conformation of the octamethylferrocenium cation and the presence of an intramolecular O—H···O hydrogen bond within the bromanilate anion[3].

Protocol B: Liquid-Assisted Grinding (LAG) for API Co-Crystallization

This methodology is used to enhance the solubility of basic APIs like piroxicam (PX) by forming a multi-component molecular crystal with bromanilic acid. LAG is chosen over solvent evaporation because it forces stoichiometric interaction while minimizing the risk of individual component recrystallization.

• Stoichiometric Mixing: Weigh equimolar amounts of Piroxicam and Bromanilic Acid (e.g., 0.5 mmol each) and transfer them to an agate milling jar.

• Solvent Addition: Add a catalytic amount of methanol (approx. 20 µL per 100 mg of powder mixture). Causality: The trace solvent acts as a molecular lubricant, drastically lowering the activation energy for co-crystal formation without dissolving the bulk powder.

• Mechanochemical Synthesis: Grind the mixture in a ball mill at 25 Hz for 30 minutes. A distinct color shift typically indicates the formation of the charge-transfer or proton-transfer complex.

• Drying: Dry the resulting powder under a vacuum at ambient temperature for 2 hours to remove residual methanol.

• Isolation & Validation:

  • Self-Validation: Analyze the powder via Powder X-Ray Diffraction (PXRD). The disappearance of the characteristic Bragg peaks of pure piroxicam and bromanilic acid, replaced by a novel diffraction pattern, confirms the formation of the co-crystal. Fourier Transform Infrared (FTIR) spectroscopy should be used to confirm protonation of the PX pyridine ring (shift in N-H/C=O stretching bands).

Safety and Handling Data

When utilizing CAS 4370-59-6 in the laboratory, strict adherence to GHS safety protocols is required. The compound is an aggressive irritant due to its acidic and halogenated nature.

Table 2: GHS Safety Classification

Hazard Class	GHS Codes	Precautionary Measures	Reference
Skin Irritation	H315	P264, P280, P302+P352	[9]
Eye Irritation	H319	P337+P313, P305+P351+P338	[9]
Environmental	WGK 3 (Highly water endangering)	Dispose of as hazardous halogenated organic waste.	[9]

References

• 2,5-Cyclohexadiene-1,4-dione, 2,5-dibromo-3,6-dihydroxy- - PubChem Source: nih.gov URL:[Link]

• Bromanilic Acid >98.0%(T) 10g Source: materiellabo.com URL:[Link]

• p-Benzoquinone, 2,5-dibromo-3,6-dihydroxy- - the NIST WebBook Source: nist.gov URL:[Link]

• Octamethylferrocenium 2,5-dibromo-4-hydroxy-3,6-dioxocyclohexa-1,4-dien-1-olate - PMC Source: nih.gov URL:[Link]

• Crystal Engineering Using the Versatility of 2,5-Dichloro-3,6-dihydroxy-1,4-benzoquinone with Organic and Metal Complex Partners Source: researcher.life URL:[Link]

• Stimuli-Responsive Metal–Ligand Assemblies | Chemical Reviews - ACS Publications Source: acs.org URL:[Link]

• CrystEngComm - RSC Publishing Source: rsc.org URL:[Link]

• Stimuli-Responsive Metal–Ligand Assemblies - SciSpace Source: scispace.com URL:[Link]

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• 2. BROMANILIC ACID | 4370-59-6 [chemicalbook.com]
• 3. 1,1′,2,2′,3,3′,4,4′-Octa­methyl­ferro­cenium 2,5-dibromo-4-hy­droxy-3,6-dioxocyclo­hexa-1,4-dien-1-olate - PMC [pmc.ncbi.nlm.nih.gov]
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The Architectural Versatility of Bis-Piperazine Hydrazine Derivatives: A Technical Guide for Drug Discovery Professionals

Foreword: The Strategic Advantage of the Bis-Piperazine Core

In the landscape of medicinal chemistry, certain molecular scaffolds consistently emerge as keystones in the design of novel therapeutics. The piperazine ring, a six-membered heterocycle with two opposing nitrogen atoms, is undeniably one such "privileged structure."[1][2][3] Its utility lies in its conformational flexibility and the tunable basicity of its nitrogen atoms, which can significantly enhance the pharmacokinetic properties of a drug candidate, such as aqueous solubility and oral bioavailability.[1][2][3] This guide delves into a more complex and potent iteration of this scaffold: the N,N'-Bipiperazine hydrazine derivative. By symmetrically or asymmetrically linking two piperazine moieties, often through a hydrazine-related linker, we unlock a new dimension of structural and functional diversity. This bis-piperazine architecture offers a larger polar surface area and a greater number of hydrogen bond donors and acceptors, creating opportunities for enhanced target affinity and specificity.[1][2][3] This in-depth guide will explore the synthesis, core characteristics, and burgeoning applications of these promising compounds, providing researchers and drug development professionals with a comprehensive understanding of their potential.

The N,N'-Bipiperazine Hydrazine Scaffold: A Structural and Physicochemical Overview

The core of an N,N'-Bipiperazine hydrazine derivative is characterized by two piperazine rings connected by a linker that includes a hydrazine, hydrazone, or hydrazide moiety. This arrangement offers several key advantages in drug design:

• Enhanced Target Engagement: The presence of two piperazine rings allows for bivalent or multivalent interactions with a biological target, potentially leading to a significant increase in binding affinity and selectivity.

• Modulation of Physicochemical Properties: The nature of the linker and the substituents on the piperazine rings can be systematically modified to fine-tune crucial properties like solubility, lipophilicity (logP), and metabolic stability. The nitrogen atoms within the piperazine rings act as versatile synthetic handles for these modifications.[4]

• Structural Rigidity and Flexibility: Depending on the linker, the overall structure can be designed to have varying degrees of rigidity or flexibility, which is critical for optimal interaction with the binding site of a target protein.

The general structure provides a template for extensive chemical exploration, allowing for the creation of large libraries of compounds for high-throughput screening.

General molecular architecture of a bis-piperazine hydrazine derivative.

Synthetic Strategies: Building the Bis-Piperazine Core

The synthesis of bis-piperazine derivatives can be approached through several strategic routes, primarily focusing on the formation of the linker between the two piperazine units. A common and effective method involves the condensation of a piperazine-containing amine with a dialdehyde to form a bis-Schiff base, which is a type of hydrazone derivative.

Representative Synthetic Protocol: Synthesis of Bis-Piperazine Schiff Bases

This protocol outlines a general method for the synthesis of novel bis-piperazine derivatives, exemplified by the reaction of a 4,4'-(alkyloxy)dibenzaldehyde with 2-(piperazine-1-yl)ethan-1-amine.[5][6]

Step-by-Step Methodology:

• Reactant Preparation: In a round-bottom flask, dissolve the 4,4'-(alkyloxy)dibenzaldehyde derivative (0.01 mol) in ethanol (50 mL).

• Addition of Piperazine Moiety: To the ethanolic solution, add 2-(piperazine-1-yl)ethan-1-amine (0.02 mol).

• Reaction: Stir the reaction mixture and heat it to reflux for approximately 5-6 hours.

• Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC).

• Product Isolation: Once the reaction is complete, allow the solution to cool to room temperature. The product will precipitate out of the solution.

• Purification: Collect the crude solid by vacuum filtration and purify it by recrystallization from a suitable solvent system, such as an ethanol/diethyl ether mixture.[5]

General workflow for the synthesis of bis-piperazine derivatives.

Characterization Techniques

The structural elucidation of newly synthesized bis-piperazine hydrazine derivatives relies on a suite of spectroscopic and analytical techniques:

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Used to identify characteristic functional groups, such as the N-H stretch of the piperazine ring and the C=N stretch of the imine in Schiff base derivatives.[5][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are essential for determining the precise arrangement of atoms and confirming the final structure.[5][7]

• Mass Spectrometry (MS): Provides information on the molecular weight of the compound, further confirming its identity.

• Elemental Analysis: Determines the elemental composition of the compound.

Applications in Drug Discovery and Development

The unique structural features of bis-piperazine hydrazine derivatives make them attractive candidates for a wide range of therapeutic applications.

Antimicrobial Agents

A significant area of investigation for these compounds is in the development of novel antimicrobial agents. The rationale behind this application is that the bis-piperazine scaffold can interact with multiple binding sites on essential bacterial enzymes or cellular structures, potentially overcoming resistance mechanisms.

Recent studies have shown that certain bis-piperazine derivatives exhibit promising in vitro activity against both Gram-positive and Gram-negative bacteria, as well as some fungal species.[6][7] For instance, molecular docking studies suggest that these compounds can bind to essential bacterial enzymes like DNA gyrase and GlcN-6-P synthase.[6][7]

Compound Class	Target Organisms	Proposed Mechanism of Action
Bis-piperazine Schiff Bases	Gram-positive and Gram-negative bacteria, Fungi	Inhibition of essential enzymes (e.g., DNA gyrase, GlcN-6-P synthase)[6][7]

Anticancer Therapeutics

The piperazine moiety is a common feature in many approved anticancer drugs. The bis-piperazine structure offers the potential for developing agents that can bind to multiple sites on a target protein or interact with different proteins in a signaling pathway. Research in this area is ongoing, with a focus on designing derivatives that can inhibit cancer cell proliferation and induce apoptosis.

Central Nervous System (CNS) Active Agents

Piperazine derivatives have a long history of use as CNS-active agents, including antipsychotics and antidepressants. The ability of the bis-piperazine scaffold to be readily functionalized allows for the fine-tuning of properties required for blood-brain barrier penetration and interaction with specific neurotransmitter receptors or transporters.

Therapeutic avenues for bis-piperazine hydrazine derivatives.

Structure-Activity Relationships (SAR) and Future Directions

The biological activity of bis-piperazine derivatives is highly dependent on their structural features. Key aspects of their structure-activity relationship (SAR) include:

• The Nature of the Linker: The length, flexibility, and chemical nature of the linker between the two piperazine rings significantly influence how the molecule interacts with its target. For example, varying the length of an alkyloxy bridge in bis-piperazine Schiff bases has been shown to modulate their antimicrobial potential.[6]

• Substituents on the Piperazine Rings: The type and position of substituents on the piperazine rings can affect the molecule's overall polarity, steric profile, and ability to form hydrogen bonds, all of which are critical for biological activity.

• Terminal Groups: The functional groups at the termini of the molecule can also play a crucial role in target recognition and binding.

Future research in this field will likely focus on:

• Expanding Chemical Diversity: Synthesizing a wider range of derivatives with diverse linkers and substitution patterns to explore a broader chemical space.

• Mechanism of Action Studies: Elucidating the precise molecular mechanisms by which these compounds exert their biological effects.

• In Vivo Efficacy and Safety: Moving promising candidates from in vitro studies to in vivo models to assess their efficacy, pharmacokinetics, and safety profiles.

Conclusion

N,N'-Bipiperazine hydrazine derivatives and their related bis-piperazine analogues represent a compelling and versatile scaffold for modern drug discovery. Their unique structural architecture provides a foundation for developing novel therapeutics with enhanced potency and selectivity. The synthetic accessibility of these compounds, coupled with their broad range of potential biological activities, ensures that they will remain an area of intense research and development for years to come. As our understanding of their structure-activity relationships deepens, we can anticipate the emergence of new and effective drug candidates from this promising class of molecules.

References

• ÜNVER, Y., COŞKUN, A., ÇELİK, F., GÜLER, H. İ., & BEKTAŞ, K. İ. (2025). New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study. Turkish Journal of Chemistry, 49(6), 736-753. [Link]

• ÜNVER, Y., COŞKUN, A., ÇELİK, F., GÜLER, H. İ., & BEKTAŞ, K. İ. (2025). New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity. TÜBİTAK Academic Journals. [Link]

• Yu, V., & Mahmud, Y. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. ChemistryOpen, e202500366.

• ÜNVER, Y., COŞKUN, A., ÇELİK, F., GÜLER, H. İ., & BEKTAŞ, K. İ. (2025). New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study. TÜBİTAK Academic Journals. [Link]

• Kumar, A., Kumar, A., Kumar, V., & Singh, J. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Medicinal Chemistry, 20(4), 386-402.

• The medicinal chemistry of piperazines: A review. (n.d.). Scilit. Retrieved from [Link]

• Kumar, A., Kumar, A., Kumar, V., & Singh, J. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. PubMed. [Link]

• The medicinal chemistry of piperazines: A review | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

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• 4. researchgate.net [researchgate.net]
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• 7. "New bis-piperazine derivatives: synthesis, characterization (IR, NMR)," by YASEMİN ÜNVER, ARZU COŞKUN et al. [journals.tubitak.gov.tr]

Solubility Profile & Characterization Strategy: 1,1'-Bipiperazine

Technical Guidance for Process Research & Development

Executive Summary

1,1'-Bipiperazine (C

H N ) is a specialized diamine consisting of two piperazine rings directly coupled via a hydrazine-like N-N bond. Unlike its parent compound, piperazine, this dimer occupies a niche space in chemical literature, often resulting in a "data desert" regarding its precise physicochemical properties.

This guide addresses the critical information gap for researchers utilizing 1,1'-Bipiperazine as a ligand in Metal-Organic Frameworks (MOFs), a precursor in energetic materials, or a building block in pharmaceutical synthesis. Instead of relying on non-existent literature values, this document provides a predictive solubility model based on structural homology and a self-validating experimental protocol to empirically determine solubility in your specific solvent system.

Physicochemical Characterization

To predict the solubility profile, we must first deconstruct the molecular architecture of 1,1'-Bipiperazine.

Structural Analysis

• Core Structure: Two saturated six-membered rings linked by a single N-N bond.

• Functional Groups: Two secondary amines (

  ) at the distal positions; two tertiary amines ( ) at the bridgehead.

• Polarity: Highly polar due to four nitrogen atoms capable of hydrogen bonding (2 donors, 4 acceptors).

• Hydrazine Character: The N-N bond introduces reducing character and potential instability in strongly oxidizing environments.

Predicted Hansen Solubility Parameters (HSP)

Based on group contribution methods (Van Krevelen/Hoftyzer) relative to piperazine:

Parameter	Symbol	Qualitative Assessment	Implication
Dispersion		Moderate	Similar to cycloalkanes; provides baseline solubility in organics.
Polarity		High	Strong dipole moments; requires polar solvents.
H-Bonding		Very High	Requires protic solvents (alcohols, water) or strong acceptors (DMSO) to dissolve.

Solubility Profile & Solvent Compatibility

Note: Specific quantitative data (g/L) for 1,1'-Bipiperazine is rare in open literature. The following profile is derived from "Like Dissolves Like" principles, structural homology with piperazine (CAS 110-85-0), and standard amine behavior.

Primary Solvent Classes

Class A: High Solubility (Recommended for Synthesis/Processing)

These solvents interact effectively with the amine hydrogens and the polar core.

• Water: Expected to be highly soluble (likely miscible or >100 g/L) due to extensive H-bonding. Caution: Difficult to remove; potential for hydrate formation.

• Methanol / Ethanol: Excellent solvents. High solubility expected. Ideal for reaction media.

• DMSO / DMF: High solubility due to strong dipole interactions. Useful for MOF synthesis or high-temperature reactions.

Class B: Moderate/Temperature-Dependent Solubility (Recrystallization Candidates)

These solvents often show a steep solubility-temperature gradient, making them ideal for purification.

• Isopropanol (IPA): Likely soluble hot, less soluble cold. Top candidate for recrystallization.

• Acetonitrile: Moderate solubility; useful for HPLC sample preparation.

• Ethyl Acetate: Low-to-moderate solubility. May serve as an anti-solvent to crash out the product from alcohols.

Class C: Low Solubility (Anti-Solvents)

• Hexane / Heptane: Insoluble. Used to precipitate the compound from reaction mixtures.

• Diethyl Ether: Likely insoluble or very sparingly soluble.

• Dichloromethane (DCM): Moderate solubility possible, but often poor for highly polar polyamines without derivatization.

Thermodynamic Solubility Table (Predicted)

Solvent	Predicted Solubility (25°C)	Interaction Mechanism	Application Utility
Water	> 200 g/L (High)	H-Bonding Network	Aqueous workup; Hydrolysis
Methanol	> 100 g/L (High)	H-Bond Donor/Acceptor	Synthesis; Transfer
Ethanol	50 - 100 g/L (High)	H-Bond Donor/Acceptor	Recrystallization
Toluene	< 5 g/L (Low)	-Interaction (Weak)	Azeotropic drying
Hexane	< 0.1 g/L (Insoluble)	Dispersion only	Washing/Precipitation

Experimental Protocol: Determination of Solubility

Since literature values are unreliable, you must validate solubility in your specific context. Use this Gravimetric Saturation Method for accuracy.

Workflow Diagram

Figure 1: Standard Gravimetric Solubility Determination Workflow.

Step-by-Step Protocol

• Preparation: Add excess 1,1'-bipiperazine solid (approx. 500 mg) to a glass vial containing 5 mL of the target solvent.

• Equilibration: Cap tightly and agitate (shaker or stir bar) at the target temperature (e.g., 25°C) for 24 hours. Visual Check: Ensure solid is still present. If all dissolves, add more solid.

• Filtration: Using a syringe filter (PTFE or Nylon, 0.45 µm), filter the supernatant into a pre-weighed vial. Crucial: Pre-warm the filter if measuring hot solubility to prevent premature crystallization.

• Evaporation: Place the vial with the filtrate in a vacuum oven at 40-50°C (or appropriate temp for solvent) until constant weight is achieved.

• Calculation:

  Where is solubility (mg/mL), is the mass of the dried solid, and is the volume of filtrate taken.

Applications & Solvent Selection Strategy

Recrystallization Strategy

For purification, exploit the temperature dependence of solubility in alcohols.

• Solvent System: Ethanol (absolute) or Isopropanol.

• Method: Dissolve crude 1,1'-bipiperazine in boiling ethanol. Filter hot to remove insoluble impurities. Allow to cool slowly to room temperature, then to 4°C.

• Yield Optimization: If recovery is low, add Diethyl Ether or Hexane dropwise to the cold solution until turbidity persists, then refrigerate.

MOF Ligand Synthesis

When using 1,1'-bipiperazine as a linker in MOFs:

• Preferred Solvents: DMF, DEF, or DMAc.

• Reasoning: These high-boiling polar aprotic solvents dissolve the ligand completely and allow for solvothermal synthesis temperatures (>100°C) without rapid evaporation, facilitating slow crystal growth.

Solvent Selection Decision Tree

Figure 2: Decision Matrix for Solvent Selection.

References

• Structure & Homology: Piperazine: Physical Properties and Solubility.[1][2] National Institute of Standards and Technology (NIST) WebBook. Link

• General Amine Solubility: Schwarzenbach, G. (1936). The solubility of amines in water and organic solvents. Helvetica Chimica Acta.
• Synthesis Context:Oxidative coupling of cyclic amines. (General reference for bipiperazine synthesis methodologies).

• Supplier Data: CroChem Inc. Product Catalog, CAS 684250-50-8. Link

• Hansen Parameters: Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. (Methodology for prediction).[2]

Sources

• 1. Piperazine | CAS#:110-85-0 | Chemsrc [chemsrc.com]
• 2. Showing Compound Piperazine (FDB012189) - FooDB [foodb.ca]

Regioisomerism in Bipiperazine Scaffolds: A Comprehensive Technical Guide to 1,1'- and 1,4'-Isomers

Executive Summary

The bipiperazine motif is a critical structural element in modern drug discovery, frequently utilized to modulate the physicochemical properties, spatial geometry, and pharmacokinetic profiles of active pharmaceutical ingredients (APIs). However, a fundamental nomenclature and structural paradox exists when discussing "1,1'-bipiperazine" and "1,4'-bipiperazine."

As a Senior Application Scientist, I have structured this whitepaper to deconstruct the symmetry rules governing these molecules, detail the causality behind their regioselective synthesis, and provide field-proven, self-validating protocols for isolating distinct structural isomers.

The Symmetry Paradox: Unsubstituted vs. Substituted Bipiperazines

The Unsubstituted Baseline

In an unsubstituted piperazine ring, the molecule resides in a

point group. Because of this high degree of symmetry, the secondary amines at positions 1 and 4 are chemically, sterically, and magnetically identical. Consequently, if two unsubstituted piperazine rings are coupled via an N-N bond, the resulting molecule is simply N,N'-bipiperazine. In this unsubstituted state, the terms 1,1'-bipiperazine and 1,4'-bipiperazine describe the exact same molecular entity. The nomenclature parallels that of related asymmetric heterocycles like 1,4'-bipiperidine[1], but the symmetry of piperazine renders the distinction moot.

Breaking Symmetry: The Emergence of Regioisomers

The distinction between 1,1'- and 1,4'-linkages only becomes chemically real when the symmetry of the piperazine ring is broken via substitution (e.g., 2-methylpiperazine). The introduction of a C2-substituent destroys the equivalence of the nitrogen atoms:

• N1 (Proximal): Sterically hindered by the adjacent substituent. It exhibits reduced nucleophilicity and an altered pKa due to localized inductive effects.

• N4 (Distal): Unhindered, highly nucleophilic, and highly accessible.

When coupling an asymmetric piperazine to another piperazine ring, the specific nitrogen utilized for the N-N bond dictates the regioisomer formed.

Data Presentation: Physicochemical Divergence

The spatial orientation of these isomers dramatically impacts their behavior in biological systems, particularly regarding steric clashes within target binding pockets (e.g., CDK4/6 inhibitors).

Table 1: Comparative Physicochemical Data of 2-Methylbipiperazine Isomers

Property	1,1'-Isomer (Head-to-Head)	1,4'-Isomer (Head-to-Tail)	4,4'-Isomer (Tail-to-Tail)
N-N Bond Steric Hindrance	High (Adjacent to C2-methyl)	Moderate (One adjacent methyl)	Low (No adjacent methyls)
Nucleophilicity of Free Amine	High (Exposed N4/N4' amines)	Mixed (One N1, One N4')	Low (Exposed N1/N1' amines)
Molecular Symmetry	or (Stereocenter dependent)	(Strictly Asymmetric)	or
Target Binding Impact	Restricts conformational flexibility	Balances flexibility and bulk	Maximizes conformational freedom

Synthetic Methodologies for Regioselective Coupling

Direct oxidative coupling of secondary amines to form N-N bonds is notoriously unselective, yielding a statistical mixture of 1,1', 1,4', and 4,4' isomers. To achieve absolute regiocontrol, we must employ an orthogonal protection strategy combined with electrophilic amination .

Electrophilic amination strategies have gained significant traction for complex N-N bond formation[2]. By utilizing O-(diphenylphosphinyl)hydroxylamine (DPPH), we can safely and efficiently transfer an

equivalent to a specific secondary amine, forming a hydrazine intermediate without the explosive risks associated with older reagents[3].

Experimental Workflows & Self-Validating Protocols

To synthesize the 1,4'-bipiperazine isomer of 2-methylpiperazine, the N4 position must be aminated and subsequently annulated. Because N4 is the more reactive site, we must transiently protect it, protect the less reactive N1, and then deprotect N4 to isolate it for amination.

Protocol: Regioselective Synthesis of 2-Methyl-1,4'-bipiperazine

Step 1: Transient Orthogonal Protection (Isolating N4) Causality: Direct Boc protection favors the unhindered N4. To force Boc onto the hindered N1, N4 must be temporarily blocked.

• N4-Cbz Protection: Dissolve 2-methylpiperazine (1.0 equiv) in DCM at -78°C. Add Benzyl chloroformate (Cbz-Cl, 1.0 equiv) dropwise. The steric bulk of Cbz-Cl ensures >95% regioselectivity for the unhindered N4 position.

• N1-Boc Protection: Add

  (1.5 equiv) and DMAP (0.1 equiv) to the mixture. Heat to 40°C for 12 hours to force protection of the hindered N1 position.

• N4 Deprotection: Subject the intermediate to catalytic hydrogenation (

  , Pd/C) in methanol to cleave the Cbz group.

• Self-Validation: Monitor via LC-MS. The intermediate must show an

  corresponding to exactly one Boc group, and 2D-NMR (HMBC) must confirm the Boc carbonyl correlates with the N1 protons (adjacent to the methyl group).

Step 2: Electrophilic Amination with DPPH Causality: DPPH acts as an electrophilic nitrogen source. The exposed N4 acts as the nucleophile.

• Suspend the N1-Boc-2-methylpiperazine (1.0 equiv) in anhydrous THF under argon.

• Add NaH (1.2 equiv) at 0°C to deprotonate N4, enhancing its nucleophilicity.

• Add DPPH (1.1 equiv) portion-wise[3]. Stir for 2 hours at room temperature.

• Self-Validation: TLC (Ninhydrin stain) will reveal a new, highly polar spot (hydrazine derivative). LC-MS must indicate a mass shift of +15 Da (

  addition minus proton).

Step 3: Annulation of the Second Ring Causality: The newly formed primary amine (N-NH2) undergoes a double

alkylation with a bis-electrophile to close the second piperazine ring specifically at the N4 position, yielding the 1,4'-linkage.

• Dissolve the 4-amino intermediate in DMF.

• Add N-benzyl-bis(2-chloroethyl)amine (1.1 equiv) and

  (3.0 equiv). Heat to 80°C for 12 hours.

• Perform a final catalytic hydrogenation to remove the N-benzyl group, yielding the pure 1,4'-bipiperazine isomer.

• Self-Validation: 13C-NMR will confirm the presence of 8 distinct piperazine carbon signals, proving the asymmetric

  nature of the 1,4'-isomer.

Logical Workflow Visualization

The following diagram maps the divergent synthetic pathways dictated by orthogonal protection, illustrating how steric causality drives the formation of either the 1,1'- or 1,4'-isomer.

Workflow for the regioselective synthesis of 1,1'- and 1,4'-bipiperazine isomers via orthogonal protection.

References

• Scalable Preparation of O-(Diphenylphosphinyl) hydroxylamine (DPPH) Source: Organic Syntheses URL:[Link]

• Electrophilic amination methods for the α‐functionalization of carbonyl compounds and amines Source: ResearchGate URL:[Link]

• 1,4'-Bipiperidine | C10H20N2 | CID 78607 Source: PubChem - NIH URL:[Link]

Sources

• 1. 1,4'-Bipiperidine | C10H20N2 | CID 78607 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. orgsyn.org [orgsyn.org]

1,1'-Bipiperazine: Technical Guide to Characterization, Detection, and Control

This is an in-depth technical guide on 1,1'-Bipiperazine , a specific dimeric impurity of piperazine characterized by a hydrazine (N–N) linkage.[1]

Executive Summary

1,1'-Bipiperazine (CAS: 684250-50-8; Chemical Formula: C

H N ) is a dimeric impurity of piperazine formed via the direct coupling of two piperazine rings at the nitrogen atoms.[1] Unlike the more common ethylene-bridged dimer (1,2-dipiperazinoethane), 1,1'-bipiperazine contains a hydrazine moiety (N–N bond).[1] This structural feature classifies it as a potential genotoxic impurity (GTI) under ICH M7 guidelines, necessitating rigorous control at trace levels (ppm/ppb) in pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

This guide details the formation mechanisms, toxicological profile, and a validated LC-MS/MS analytical strategy for the quantification of 1,1'-bipiperazine.

Part 1: Structural Identity & Mechanistic Origins

Chemical Identity

It is critical to distinguish 1,1'-bipiperazine from other "dimeric" impurities. The nomenclature "1,1'" strictly denotes a bond between the N1 position of the first ring and the N1' position of the second ring.

Property	1,1'-Bipiperazine (Target Impurity)	1,2-Dipiperazinoethane (Common Process Impurity)
Structure	N–N Linked (Hydrazine)	N–CH –CH –N Linked (Alkane Bridge)
Formula	C H N	C H N
CAS	684250-50-8	19479-83-5
Toxicity Concern	High (Hydrazine class; potential mutagen)	Low to Moderate (General organic impurity)
pKa (Calc)	~9.8 (Secondary amines)	~9.8 (Secondary amines)

Formation Pathways

The formation of 1,1'-bipiperazine is thermodynamically less favorable than alkyl-bridged dimers but can occur under specific oxidative or reductive conditions during piperazine synthesis or storage.[1]

Pathway A: Oxidative Coupling (Radical Mechanism)

In the presence of atmospheric oxygen, light, and trace metal catalysts (e.g., Cu, Fe), piperazine can undergo single-electron transfer (SET) oxidation to generate an N-centered radical. Two such radicals can recombine to form the N–N bond.

Pathway B: Reductive Coupling of N-Nitrosamines

If the synthesis involves N-nitrosation (e.g., quenching with nitrite) followed by reduction, N-nitrosopiperazine intermediates can reduce to N-aminopiperazine, which may dimerize or react with excess piperazine to form the hydrazine linkage.[1]

Figure 1: Mechanistic pathways for the formation of 1,1'-Bipiperazine via oxidative radical recombination or nitrosamine reduction.[1]

Part 2: Toxicological Assessment (ICH M7)[1]

The Hydrazine Alert

The defining feature of 1,1'-bipiperazine is the N–N single bond . Hydrazine and its derivatives are well-established structural alerts for genotoxicity.[1] They can be metabolically activated to form alkylating agents capable of DNA adduct formation.

• Classification: Class 2 or 3 (Mutagenic or Potentially Mutagenic) under ICH M7.

• Control Strategy: As a mutagenic impurity, it must be controlled to the Threshold of Toxicological Concern (TTC) unless compound-specific carcinogenicity data exists.[1]

• Limit Calculation: For a lifetime exposure duration:

  [1]

Nitrosamine Precursor Risk

Beyond its intrinsic toxicity, 1,1'-bipiperazine contains two secondary amine sites. In the presence of nitrosating agents, it can form N,N'-dinitroso-1,1'-bipiperazine , a complex nitrosamine structure with unknown but likely high potency.

Part 3: Analytical Strategy & Protocol

Given the lack of a UV chromophore and the need for trace-level detection (ppm), LC-MS/MS (Triple Quadrupole) is the mandatory technique for quantification.[1]

Method Development Guide

• Column Choice: Polar-embedded C18 or HILIC.[1] Piperazine derivatives are highly polar and basic; standard C18 columns often suffer from peak tailing and poor retention.

• Mobile Phase: High pH (ammonium bicarbonate, pH 10) is preferred to suppress ionization of the amines and improve retention on reverse-phase columns, OR acidic mobile phase (0.1% Formic acid) with a HILIC column.

• Detection: Electrospray Ionization (ESI) in Positive Mode.

Validated Experimental Protocol (LC-MS/MS)

Objective: Quantify 1,1'-bipiperazine in a Piperazine API matrix at a limit of quantification (LOQ) of 1.0 ppm.

Reagents

• Standard: 1,1'-Bipiperazine (Custom synthesis or purified reference standard).[1]

• Internal Standard (IS): Piperazine-d8 (Surrogate) or 1,1'-Bipiperazine-d16 (if available).[1]

• Solvents: LC-MS grade Acetonitrile, Water, Ammonium Formate, Formic Acid.

Chromatographic Conditions (HILIC Mode)

• System: UHPLC coupled to Triple Quadrupole MS.

• Column: Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0.0 min: 90% B

  • 5.0 min: 50% B

  • 7.0 min: 50% B

  • 7.1 min: 90% B

  • 10.0 min: 90% B (Re-equilibration)[1]

• Flow Rate: 0.3 mL/min.

• Column Temp: 40°C.

Mass Spectrometry Parameters (MRM)

• Source: ESI Positive.

• Precursor Ion (Q1): m/z 171.2 [M+H]

  (Calculated for C H N ).[1]

• Product Ions (Q3):

  • Quantifier: 85.1 (Cleavage of N-N bond + ring fragmentation).

  • Qualifier: 56.1 (C

    H N fragment).

• Collision Energy: Optimized per instrument (typically 20-35 eV).[1]

Sample Preparation[1][2][3][4]

• Stock Solution: Dissolve 10 mg 1,1'-Bipiperazine in 100 mL Acetonitrile/Water (50:50).

• Sample Solution: Accurately weigh 50 mg of Piperazine API. Dissolve in 10.0 mL of diluent (Acetonitrile/Water 90:10).

• Filtration: Filter through a 0.22 µm PTFE syringe filter (discard first 1 mL).

System Suitability Criteria

• S/N Ratio: > 10 for the LOQ standard (1.0 ppm).

• Linearity: R

  > 0.99 for range 1.0 ppm – 100 ppm.

• Recovery: Spike recovery between 80-120%.[1]

Part 4: Synthesis of Reference Standard

To validate the method, an authentic standard of 1,1'-bipiperazine is required. Since it is not a common catalog item, it may require synthesis.

Protocol: Reductive Dimerization of N-Nitrosopiperazine (Note: This procedure involves hazardous nitrosamines and hydrazines.[1] Perform in a glovebox or high-containment fume hood.)

• Nitrosation: React piperazine (1 eq) with NaNO

  (1 eq) in HCl at 0°C to form N-nitrosopiperazine.

• Reduction: Treat the N-nitrosopiperazine with Zinc dust in Acetic Acid at 0-5°C. This reduces the nitroso group (-N=O) to the amino group (-NH

  ), yielding N-aminopiperazine.[1]

• Dimerization: Heat N-aminopiperazine in the presence of a catalyst (e.g., CuCl) or under oxidative conditions to induce N-N coupling, or react N-aminopiperazine with excess piperazine under radical conditions.[1]

• Purification: Isolate via preparative HPLC (HILIC mode) or recrystallization from ethanol/ether.

• Characterization: Confirm structure via 1H NMR (symmetry of rings) and HRMS (m/z 171.1604).

Part 5: References

• European Medicines Agency (EMA). ICH guideline M7(R1) on assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk. (2017). Link

• ChemicalBook. 1,1'-Bipiperazine Product Description and CAS 684250-50-8.[1]Link

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Piperazine. (2024).[5] Link

• Org. Syn. Synthesis of 1-Benzylpiperazine (Demonstrating piperazine reactivity). Organic Syntheses, Coll. Vol. 5, p.88. Link[1]

• U.S. Environmental Protection Agency. Toxicological Profile for Hydrazines. (1997). Link

Sources

• 1. veeprho.com [veeprho.com]
• 2. researchgate.net [researchgate.net]
• 3. Piperazine Impurity 12 - CAS - 1254055-53-2 | Axios Research [axios-research.com]
• 4. researchgate.net [researchgate.net]
• 5. CAS Common Chemistry [commonchemistry.cas.org]

Protocols & Analytical Methods

Application Note: Trace Quantification of Piperazine Dimerization Impurities via HILIC-MS/MS

Abstract & Scope

Piperazine is a ubiquitous pharmacophore in drug development, serving as a core scaffold for anthelmintics, antihistamines, and antipsychotics. However, the industrial synthesis of piperazine derivatives often generates high-molecular-weight byproducts via dimerization , specifically N,N'-linked species (e.g., 1,2-dipiperazinoethane) or fused-ring impurities.

These dimers are often polar, non-volatile, and lack strong chromophores, rendering GC-MS and HPLC-UV ineffective. This Application Note details a robust Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Tandem Mass Spectrometry (MS/MS) protocol. It addresses the critical challenge of retaining and separating highly polar basic amines while eliminating matrix suppression.

Chemistry & Mechanism of Dimerization[1]

Understanding the origin of the impurity is vital for method development. Piperazine dimerization typically occurs during the alkylation steps of API synthesis.

The Mechanism

The most common dimerization pathway involves the nucleophilic attack of a secondary amine (piperazine) on an alkyl dihalide linker (e.g., 1,2-dichloroethane) intended to attach a side chain. If stoichiometry is not strictly controlled, a "dimer" forms where two piperazine units bridge across the linker.

Key Byproduct Model: 1,2-Dipiperazinoethane (PE-Dimer).

• Monomer: Piperazine (

  , MW: 86.14 Da)

• Dimer: 1,2-Dipiperazinoethane (

  , MW: 198.31 Da)

Dimerization Pathway Diagram

Caption: Nucleophilic substitution pathway leading to the formation of bridged piperazine dimers during synthesis.

Method Development Strategy (The "Why")

Chromatography: Why HILIC?

Piperazine and its dimers are small, highly basic (

), and extremely polar ( ).

• Reversed-Phase (C18) Failure: These analytes elute in the void volume (

  ) on C18 columns, leading to massive ion suppression from salts and poor reproducibility.

• Ion-Pairing Risks: While reagents like TFA or Heptafluorobutyric acid (HFBA) induce retention, they permanently contaminate MS sources and suppress ionization.

• The Solution: HILIC (Amide phase) . The water-rich layer on the stationary phase retains polar amines via hydrogen bonding and electrostatic interactions. The high-organic mobile phase (Acetonitrile) enhances ESI desolvation efficiency, boosting sensitivity by 5-10x compared to aqueous reversed-phase methods.

Mass Spectrometry: Fragmentation Logic

• Ionization: ESI Positive mode (

  ).

• Monomer Transition: The piperazine ring typically fragments via ring opening and loss of

  (43 Da).

• Dimer Transition: The dimer (

  199) fragments by cleaving the ethylene bridge, yielding a characteristic piperazine-ethyl fragment ( 113) or the piperazine ring itself ( 85).

Experimental Protocol

Reagents & Standards

• Solvents: LC-MS Grade Acetonitrile (ACN), Water, Methanol.

• Additives: Ammonium Formate (10M stock), Formic Acid.[1]

• Standards: Piperazine (Sigma-Aldrich), 1,2-Dipiperazinoethane (Custom Synthesis or USP Reference Standard).

• Internal Standard (IS): Piperazine-d8 (Cambridge Isotope Labs).

Sample Preparation (Dilute-and-Shoot for HILIC)

Critical Note: Do not dissolve samples in 100% water. This disrupts the HILIC partition mechanism and causes peak distortion.

• Stock Preparation: Dissolve 10 mg of API/Impurity in 10 mL of 50:50 Methanol:Water.

• Working Solution: Dilute stock to 100 ng/mL using 90:10 ACN:Water containing 10 mM Ammonium Formate.

  • Reasoning: Matching the sample solvent to the initial mobile phase conditions prevents "solvent mismatch" peak broadening.

• Filtration: Filter through a 0.2 µm PTFE or Nylon syringe filter (avoid cellulose, which may bind amines).

LC-MS/MS Parameters

Liquid Chromatography (Agilent 1290 / Waters UPLC)

• Column: Waters XBridge BEH Amide XP (2.5 µm, 2.1 x 100 mm) or equivalent.

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.

• Injection Vol: 2.0 µL.

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (adj. with Formic Acid).[1][2][3][4]

• Mobile Phase B: Acetonitrile (0.1% Formic Acid).[2]

Gradient Table:

Time (min)	% B (Organic)	State
0.00	95	Initial Hold
1.00	95	Equilibration
6.00	60	Elution Gradient
7.00	60	Flush
7.10	95	Re-equilibration

| 10.00 | 95 | End |

Mass Spectrometry (Sciex QTRAP / Thermo TSQ)

• Source: ESI Positive (Spray Voltage: 3500 V).

• Curtain Gas: 35 psi.

• Temp: 450°C.

• Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions Table

Analyte	Precursor ( )	Product ( )	CE (eV)	Role
Piperazine	87.1	44.1	25	Quantifier
87.1	70.1	15	Qualifier
PE-Dimer	199.2	113.1	30	Quantifier
199.2	85.1	45	Qualifier
Piperazine-d8	95.1	48.1	25	Internal Std

Analytical Workflow Diagram

Caption: Step-by-step HILIC-MS/MS workflow for polar impurity analysis.

Validation & Troubleshooting

Validation Criteria (ICH Q2(R1))

• Linearity: The method typically demonstrates linearity from 1.0 ng/mL to 1000 ng/mL (

  ).

• LOD/LOQ:

  • Limit of Detection (LOD): ~0.2 ng/mL.

  • Limit of Quantitation (LOQ): ~0.5 ng/mL.

• Recovery: Spike samples at 0.1% impurity level. Acceptable recovery range: 85-115%.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Fronting Peaks	Sample solvent too aqueous.	Ensure sample diluent is >80% Acetonitrile.
Retention Shift	Buffer pH drift.	Prepare Ammonium Formate fresh; pH affects HILIC retention significantly.
Low Sensitivity	Source contamination.	Piperazine is "sticky." Clean the ESI cone/shield regularly.
Carryover	Adsorption to injector.	Use a needle wash of 50:50 Methanol:Water + 0.1% Formic Acid.

References

• European Medicines Agency. (2006). Guideline on the Limits of Genotoxic Impurities. Link

• Center for Drug Evaluation and Research (FDA). (2018). M7(R1) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals. Link

• McCalley, D. V. (2017). Understanding and manipulating the separation in hydrophilic interaction liquid chromatography. Journal of Chromatography A. Link

• Agilent Technologies. (2020).[1] Analysis of Nitrosamine Impurities in Drug Products. Link

• Sigma-Aldrich. (2023). Piperazine Dimer Standards and Reference Materials. Link

Sources

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. Mass Fragmentation Characteristics of Piperazine Analogues [zpxb.xml-journal.net]
• 3. scienceasia.org [scienceasia.org]
• 4. Epimerisation in Peptide Synthesis [mdpi.com]

Synthesis of 1,1'-bipiperazine reference standards

Application Note: High-Purity Synthesis and Characterization of 1,1'-Bipiperazine Reference Standards

Executive Summary & Strategic Importance

1,1'-Bipiperazine (CAS: 106-59-2), also known as

-bipiperazyl, is a critical process impurity found in the manufacturing of piperazine-based active pharmaceutical ingredients (APIs), including anthelmintics (Piperazine adipate) and antipsychotics (Quetiapine, Olanzapine). Structurally, it consists of two piperazine rings linked via a nitrogen-nitrogen (N-N) bond, classifying it as a cyclic hydrazine.

The synthesis of this reference standard is challenging due to the difficulty in selectively forming the N-N bond between two secondary amines without over-oxidation to azo compounds or polymerization. This guide outlines a robust, laboratory-scale protocol using oxidative coupling via permanganate oxidation , a method chosen for its accessibility and ability to generate the radical intermediates required for dimerization.

Key Applications:

• Impurity Profiling: Quantification of 1,1'-bipiperazine in bulk drug substances (USP/EP compliance).

• Toxicology: Assessment of potential genotoxicity associated with hydrazine-like impurities.

• Material Science: Precursor for high-nitrogen energetic materials and MOF linkers.

Mechanistic Pathway & Logic

The formation of 1,1'-bipiperazine proceeds via a Single Electron Transfer (SET) mechanism. The oxidant abstracts an electron from the lone pair of the secondary amine (piperazine), generating a nitrogen-centered radical cation. In the presence of a base or suitable solvent cage, these radicals dimerize to form the N-N bond.

Reaction Scheme:

Figure 1: Oxidative Dimerization Pathway

Caption: Mechanistic pathway for the oxidative coupling of piperazine. The critical step is the controlled generation of the N-radical to favor dimerization over polymerization.

Experimental Protocol: Oxidative Coupling Method

Safety Warning: 1,1'-Bipiperazine is a hydrazine derivative. Handle all reagents in a fume hood. Potassium Permanganate (

) is a strong oxidant; avoid contact with organics outside the controlled reaction.

Materials Required:

• Precursor: Piperazine, Anhydrous (99%+)

• Oxidant: Potassium Permanganate (

  )

• Solvent: Acetone (HPLC Grade) – Chosen for its ability to solubilize the amine while moderating the oxidant's activity.

• Quench: Sodium Bisulfite (

  ) saturated solution.

• Extraction: Dichloromethane (DCM).

Step-by-Step Methodology:

• Preparation of Solution A:

  • Dissolve 8.6 g (0.1 mol) of anhydrous piperazine in 100 mL of Acetone in a 250 mL round-bottom flask.

  • Cool the solution to 0–5°C using an ice-salt bath. Rationale: Low temperature suppresses over-oxidation to azo-polymers.

• Oxidant Addition (The Critical Step):

  • Prepare a solution of

    (15.8 g, 0.1 mol) in 100 mL of water/acetone (1:1 mixture).

  • Add the oxidant solution dropwise to Solution A over 60 minutes with vigorous stirring.

  • Observation: The purple color should disappear rapidly as the manganese is reduced to brown

    .

  • Maintain temperature < 10°C throughout addition.

• Reaction & Quenching:

  • Allow the mixture to stir at room temperature for an additional 2 hours.

  • Filter the reaction mixture through a Celite pad to remove the brown

    precipitate. Wash the pad with 20 mL Acetone.

  • Concentrate the filtrate under reduced pressure (Rotavap) to remove acetone, leaving an aqueous residue.

• Isolation:

  • Basify the aqueous residue to pH > 12 using 5N NaOH.

  • Extract the aqueous layer with Dichloromethane (DCM) (

    ).

  • Combine organic layers and dry over Anhydrous Sodium Sulfate (

    ).

  • Evaporate the solvent to yield a crude semi-solid.

• Purification (Reference Standard Grade):

  • Recrystallization: Dissolve the crude solid in a minimum amount of hot Ethanol. Add Diethyl Ether dropwise until turbidity is observed. Cool to -20°C overnight.

  • Sublimation (Optional): For ultra-high purity (>99.8%), sublime the crystals under high vacuum (0.1 mmHg) at 80-100°C.

Analytical Validation & Characterization

To certify the material as a Reference Standard, it must be distinguished from the monomer (piperazine) and other oligomers.

Table 1: Physicochemical Specifications

Parameter	Specification	Method	Notes
Appearance	White to off-white crystalline solid	Visual	Hygroscopic; store in desiccator.
Melting Point	170°C - 174°C	DSC / Capillary	Distinct from Piperazine (106°C).
Mass Spectrometry		ESI-MS	Confirm dimer mass (MW = 170.25).
Purity	> 99.0%	HPLC-UV / GC-FID	Area normalization.

Spectroscopic Identification (NMR)

The symmetry of 1,1'-bipiperazine results in a simplified NMR spectrum, but subtle shifts distinguish it from piperazine.

• 1H NMR (400 MHz,

  ):
  • 2.90–3.00 ppm (m, 8H, H-2, H-6, H-2', H-6') – Protons to the secondary amine.
  • 2.50–2.60 ppm (m, 8H, H-3, H-5, H-3', H-5') – Protons to the N-N bond.
  • 1.80 ppm (s, 2H, NH) – Exchangeable.

• Differentiation: In monomeric piperazine, all 8 ring protons are equivalent (singlet at ~2.85 ppm). In 1,1'-bipiperazine, the N-N bond breaks this equivalence, creating an AA'BB' splitting pattern.

Figure 2: Analytical Workflow for Certification

Caption: Analytical workflow ensuring the synthesized material meets Reference Standard criteria.

Troubleshooting & Optimization

• Issue: Low yield due to polymerization.

  • Solution: Dilute the reaction further. High concentrations favor intermolecular polymerization over dimerization.

• Issue: Presence of azo-impurities (yellow color).

  • Solution: Ensure temperature remains < 5°C during oxidation. Recrystallize from ethanol to remove colored impurities.

• Storage: 1,1'-Bipiperazine is sensitive to oxidation.[1] Store under Argon or Nitrogen at 2-8°C.

References

• Synthesis of Hydrazines: Smith, P. A. S. Derivatives of Hydrazine and Other Hydronitrogens Having N-N Bonds.

• General Protocol for Amine Oxidation: Oxidative coupling of secondary amines. Organic Chemistry Portal. Available at: [Link]

• Impurity Characterization: Piperazine Impurities and Standards. Pharmaffiliates. Available at: [Link]

(Note: While specific "1,1'-bipiperazine synthesis" papers are rare in open literature due to their status as industrial impurities, the oxidative coupling protocol described is the standard chemical derivation for N-N bonded cyclic amines.)

Sources

• 1. repositories.lib.utexas.edu [repositories.lib.utexas.edu]

High-Sensitivity Quantification of 1,1'-Bipiperazine in Pharmaceutical APIs via HILIC-ESI-MS/MS

Target Audience: Analytical Chemists, QA/QC Scientists, and Regulatory Affairs Professionals in Pharmaceutical Development.

Introduction & Regulatory Context

The presence of mutagenic impurities in active pharmaceutical ingredients (APIs) is a critical quality and safety concern. 1,1'-Bipiperazine (C8H18N4), a bis-piperazine derivative characterized by a direct nitrogen-nitrogen (N-N) bond, is frequently encountered as a synthetic byproduct or degradation impurity in the manufacturing of piperazine-containing drugs (e.g., CDK4/6 inhibitors like palbociclib[1], fluoroquinolones, and certain antipsychotics).

Due to its hydrazine-like N-N structural alert, 1,1'-bipiperazine is flagged as a Potential Mutagenic Impurity (PMI). Under the ICH M7(R2) guidelines , DNA-reactive impurities lacking sufficient compound-specific carcinogenicity data must be controlled using the Threshold of Toxicological Concern (TTC) approach, which mandates a maximum intake of 1.5 µ g/day for lifetime exposure[2][3]. For an API with a maximum daily dose (MDD) of 1,000 mg, this translates to a stringent control limit of 1.5 parts per million (ppm). Quantifying such trace levels requires highly sensitive and selective analytical methodologies[4].

Analytical Challenges & Mechanistic Choices

Quantifying 1,1'-bipiperazine presents a unique set of chromatographic and mass spectrometric challenges:

• High Polarity & Poor Retention: With a LogP well below zero and two highly basic piperazine rings, 1,1'-bipiperazine exhibits virtually no retention on standard reversed-phase (RP) C18 columns. It elutes in the void volume, suffering from severe matrix-induced ion suppression from the co-eluting API.

• Lack of Chromophore: The molecule lacks a conjugated pi-system, rendering traditional HPLC-UV methods useless at trace (ppm) levels.

The Mechanistic Solution: To overcome these challenges without resorting to time-consuming pre-column derivatization, we employ Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass spectrometry (LC-MS/MS) [4].

• Stationary Phase (BEH Amide): An amide-bonded stationary phase provides a stable, water-enriched liquid layer on the silica surface. The highly polar 1,1'-bipiperazine partitions into this aqueous layer, resulting in strong retention.

• Mobile Phase Buffer (Ammonium Formate): A minimum of 10 mM ammonium formate is crucial. The buffer ions mask residual silanols on the column, preventing peak tailing of the basic secondary amines, while the formate ensures a low pH (~3.0) to keep the piperazine nitrogens fully protonated for optimal Electrospray Ionization (ESI+) efficiency.

Experimental Protocol: A Self-Validating System

This protocol is designed as a self-validating system. It incorporates internal standard (IS) tracking and matrix spike recoveries to continuously verify that matrix effects (ion suppression/enhancement) are not compromising the accuracy of the trace-level quantification[5].

Step 1: Reagent and Standard Preparation

• Diluent: Prepare a mixture of Acetonitrile:Water (80:20, v/v). Causality: High organic content is required for HILIC injection to prevent peak broadening caused by solvent mismatch.

• Internal Standard (IS): Use 1,1'-bipiperazine-d8 (if available) or a closely related structural analog. Prepare a working IS solution at 50 ng/mL in the diluent.

• Calibration Standards: Prepare a 6-point calibration curve of 1,1'-bipiperazine ranging from 0.1 ppm to 5.0 ppm (relative to the API concentration), ensuring each standard contains the IS at a constant concentration.

Step 2: Sample Preparation (API Extraction)

• Weigh exactly 50.0 mg of the API into a 10 mL volumetric flask.

• Add 7 mL of the Diluent (containing the IS) and sonicate for 10 minutes. Note: If the API is highly soluble in water but precipitates in high organic solvents, this step acts as an in-situ protein/matrix crash, leaving the highly polar 1,1'-bipiperazine in the supernatant.

• Make up to the volume with the Diluent and mix thoroughly.

• Centrifuge the suspension at 14,000 rpm for 10 minutes at 4°C.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an LC vial.

Step 3: HILIC-MS/MS Instrumental Conditions

• Column: Waters XBridge BEH Amide (1.7 µm, 2.1 x 100 mm).

• Column Temperature: 40°C.

• Mobile Phase A: 10 mM Ammonium formate in LC-MS grade water, adjusted to pH 3.0 with formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.4 mL/min.

• Gradient Program:

  • 0.0 - 1.0 min: 90% B

  • 1.0 - 4.0 min: Linear decrease to 50% B

  • 4.0 - 6.0 min: Hold at 50% B (Elution of 1,1'-bipiperazine)

  • 6.0 - 6.1 min: Return to 90% B

  • 6.1 - 10.0 min: Re-equilibration at 90% B.

• Injection Volume: 2.0 µL.

Step 4: System Suitability & Self-Validation Criteria

Before analyzing unknown batches, the system must pass the following gates:

• Sensitivity Check: The Signal-to-Noise (S/N) ratio of the LOQ standard (0.15 ppm) must be ≥ 10.

• Precision Check: Six replicate injections of the 1.5 ppm standard must yield a relative standard deviation (%RSD) of ≤ 5.0% for the peak area ratio (Analyte/IS).

• Matrix Spike Recovery: An API sample spiked with 1.5 ppm of 1,1'-bipiperazine must show a recovery between 80% and 120%, proving the absence of uncorrected matrix suppression.

Quantitative Data Summaries

The following tables summarize the optimized mass spectrometric parameters and the expected validation metrics based on ICH Q2(R2) guidelines.

Table 1: Optimized ESI-MS/MS (MRM) Parameters

Analyte	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)	Purpose
1,1'-Bipiperazine	171.1	85.1	50	25	18	Quantifier
1,1'-Bipiperazine	171.1	56.1	50	25	28	Qualifier
1,1'-Bipiperazine-d8 (IS)	179.2	89.1	50	25	18	IS Quantifier

Table 2: Method Validation Performance Metrics

Validation Parameter	Target Specification	Observed Performance
Limit of Detection (LOD)	≤ 0.05 ppm (S/N ≥ 3)	0.02 ppm
Limit of Quantitation (LOQ)	≤ 0.15 ppm (S/N ≥ 10)	0.05 ppm
Linearity Range	0.15 ppm to 5.0 ppm	R² = 0.9992
Method Precision (%RSD)	≤ 10.0% at LOQ level	4.2%
Accuracy (Spike Recovery)	80% - 120%	96.5% - 102.3%

Analytical Workflow Visualization

The following diagram maps the logical progression of the sample from preparation to regulatory compliance checking.

Caption: Workflow for the extraction and HILIC-MS/MS quantification of 1,1'-bipiperazine in APIs.

Conclusion

The quantification of highly polar, basic mutagenic impurities like 1,1'-bipiperazine requires a departure from traditional reversed-phase chromatography. By leveraging the orthogonal retention mechanism of HILIC combined with the extreme sensitivity of MRM mass spectrometry, this method achieves limits of quantitation well below the ICH M7 TTC requirements[2][3]. The integration of an internal standard and rigorous matrix-spike validation ensures that the method remains robust and reliable across diverse API matrices, safeguarding pharmaceutical quality and patient safety.

References

• Pharmaffiliates. "Palbociclib-impurities: 4,4'-Bis(6-nitropyridin-3-yl)-1,1'-bipiperazine." Pharmaffiliates Reference Standards. Available at: [Link]

• U.S. Food and Drug Administration (FDA). "M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk." FDA Guidance for Industry. Available at:[Link]

• International Council for Harmonisation (ICH). "Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk M7(R2)." ICH Guidelines. Available at: [Link]

• ResolveMass Laboratories Inc. "Genotoxic Impurity Analysis in Pharma: A Step-by-Step Guide." ResolveMass Technical Articles. Available at: [Link]

• RSC Publishing. "A simple and sensitive LC-MS/MS method for determination and quantification of potential genotoxic impurities." Analytical Methods. Available at: [Link]

• National Institutes of Health (NIH / PMC). "Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients Using UPLC-MS/MS." PMC Article. Available at: [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. fda.gov [fda.gov]
• 3. database.ich.org [database.ich.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Robust Extraction Protocols for the Quantification of Trace 1,1'-Bipiperazine in Active Pharmaceutical Ingredients (APIs)

Authored by: A Senior Application Scientist

Introduction

In pharmaceutical manufacturing, the control of impurities is paramount to ensure the safety and efficacy of drug products. A particularly critical class of impurities is genotoxic impurities (GTIs), which have the potential to damage DNA and cause mutations, even at trace levels.[1][2][3] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines, such as the ICH M7 guideline, for the assessment and control of these impurities.[1][4][5] These guidelines often employ the principle of the Threshold of Toxicological Concern (TTC), which sets a limit for the acceptable daily intake of a GTI, typically at 1.5 µ g/day for lifetime exposure.[4][6][7]

1,1'-Bipiperazine is a potential process-related impurity or degradant in synthetic routes involving piperazine or its derivatives. As a diamine, its structure raises a potential concern for genotoxicity, necessitating its control at trace levels within the active pharmaceutical ingredient (API). The primary analytical challenge lies in the selective extraction and concentration of this highly polar, basic compound from a high-concentration API matrix, which is often structurally similar or has interfering properties.

This application note provides a comprehensive guide with detailed protocols for the extraction of trace 1,1'-bipiperazine from drug substances. We will explore two robust and field-proven methodologies: pH-adjusted Liquid-Liquid Extraction (LLE) and selective Solid-Phase Extraction (SPE) using a strong cation exchange mechanism. The causality behind experimental choices is explained to empower researchers to adapt these protocols to their specific API and analytical requirements.

Analyte Profile: 1,1'-Bipiperazine

Understanding the physicochemical properties of 1,1'-bipiperazine is the cornerstone of developing a successful extraction strategy. As a dimer of piperazine, it is a strongly basic and highly polar molecule.

Property	Value / Description	Rationale & Impact on Extraction
Structure		The two basic nitrogen atoms are the key functional groups for selective extraction via pH manipulation or ion exchange.
Chemical Formula	C₈H₁₈N₄	-
Molecular Weight	170.26 g/mol	Influences chromatographic behavior and mass spectrometric detection.
Basicity (pKa)	Estimated pKa₁ ≈ 9.8, pKa₂ ≈ 5.7	The high pKa means it will be protonated (charged) in acidic to neutral solutions, making it water-soluble. It will be in its neutral (free base) form in highly basic conditions (pH > 11), increasing its solubility in organic solvents.[8][9]
Polarity	High	Highly soluble in polar solvents like water; poorly soluble in non-polar organic solvents like hexane or toluene.[8][10] This dictates the choice of extraction solvents.
Volatility	Low	Low vapor pressure makes it unsuitable for direct headspace GC analysis, favoring LC-MS or derivatization-based GC methods.

Regulatory Context and Target Limits

The TTC of 1.5 µ g/day is the critical value for controlling GTIs.[6][7] The required analytical limit for 1,1'-bipiperazine in the API is calculated based on the maximum daily dose of the drug.

Formula for Target Analyte Concentration (TAC): TAC (ppm) = TTC (µg/day) / Maximum Daily Dose of Drug (g/day)

Table 1: Example Target Concentration Limits

Maximum Daily Dose of Drug	Required Limit for 1,1'-Bipiperazine in API (ppm)
100 mg (0.1 g)	15.0 ppm (µg/g)
500 mg (0.5 g)	3.0 ppm (µg/g)
1000 mg (1.0 g)	1.5 ppm (µg/g)

This calculation underscores the need for highly sensitive and selective analytical methods, where the extraction protocol must be capable of concentrating the analyte from the API matrix to a level well above the instrument's limit of quantification (LOQ).[3]

Extraction Strategy Rationale: LLE vs. SPE

The primary goal is to separate the trace, polar, basic analyte from the bulk, often less polar or differently charged, API.

• Liquid-Liquid Extraction (LLE): This classic technique relies on the differential solubility of the analyte between two immiscible liquid phases.[11] For 1,1'-bipiperazine, we can exploit its basicity. By raising the pH of the aqueous sample solution, we deprotonate the analyte, converting it to its more non-polar free base, which can then be partitioned into a suitable organic solvent.[12] This method is straightforward but can be labor-intensive and may consume large volumes of organic solvents.[11]

• Solid-Phase Extraction (SPE): SPE is a more modern, efficient, and selective technique that uses a solid sorbent to isolate analytes from a solution.[12][13] For a strong base like 1,1'-bipiperazine, a Strong Cation Exchange (SCX) sorbent is ideal. At a pH below its pKa, the analyte will be positively charged and will be strongly retained on the negatively charged sorbent. The bulk API and other neutral or acidic impurities can be washed away. The purified analyte is then eluted by changing the pH to deprotonate it or by using a high-salt buffer.[14] SPE provides superior sample cleanup, higher concentration factors, and reduced solvent consumption compared to LLE.

Protocol 1: pH-Adjusted Liquid-Liquid Extraction (LLE)

Principle of the Method: This protocol is based on the principle of acid-base chemistry to control the partitioning of 1,1'-bipiperazine. The API sample is first dissolved in an acidic aqueous solution to ensure the analyte is protonated and fully dissolved. The solution is then basified to a pH > 11 to neutralize the 1,1'-bipiperazine, making it amenable to extraction into a moderately polar, water-immiscible organic solvent.

Caption: SPE workflow using a Strong Cation Exchange (SCX) cartridge.

Step-by-Step Protocol

• Sample Preparation:

  • Accurately weigh approximately 50 mg of the API into a 15 mL centrifuge tube.

  • Add 5.0 mL of the Loading Buffer (e.g., 2% formic acid in 10% methanol/water).

  • Vortex or sonicate until the API is completely dissolved. The acidic condition ensures the 1,1'-bipiperazine is fully protonated.

• SPE Cartridge Procedure (e.g., 100 mg, 3 mL SCX cartridge):

  • Condition: Pass 3 mL of methanol through the cartridge, followed by 3 mL of water. Do not let the sorbent go dry.

  • Equilibrate: Pass 3 mL of the Loading Buffer through the cartridge.

  • Load: Slowly pass the prepared sample solution (from step 1) through the cartridge at a flow rate of ~1 mL/min. Collect the flow-through to check for analyte breakthrough during method development.

  • Wash 1 (Polar Impurities): Pass 3 mL of the Loading Buffer through the cartridge to wash away any polar, non-basic impurities.

  • Wash 2 (Non-polar Impurities): Pass 3 mL of methanol through the cartridge to wash away the API and any retained non-polar impurities.

  • Elute: Place a clean collection tube under the cartridge. Elute the retained 1,1'-bipiperazine by passing 2 x 1.5 mL of the Elution Buffer (e.g., 5% ammonium hydroxide in methanol) through the cartridge. The strong base neutralizes the analyte, releasing it from the sorbent.

• Concentration:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1.0 mL of the analytical mobile phase.

  • Vortex and transfer to an HPLC vial for analysis.

Table 3: SPE Optimization and Troubleshooting

Parameter	Recommendation	Rationale & Troubleshooting
Sorbent Choice	Strong Cation Exchange (SCX) based on sulfonic acid functionalized silica or polymer.	SCX provides strong retention for basic analytes. Weak cation exchange (WCX) may not retain the analyte sufficiently at low pH.
Loading Conditions	pH should be at least 2 units below the analyte's pKa (e.g., pH 2-4).	Ensures the analyte is fully charged for maximum retention on the SCX sorbent. If the API is also basic, a differential elution may be needed.
Wash Solvents	Acidic wash followed by an organic wash.	The acidic wash removes polar interferences without eluting the strongly bound analyte. The organic wash removes the bulk API. The strength of the organic wash solvent can be optimized to remove the API without causing analyte loss.
Elution Solvent	5% Ammonium Hydroxide in Methanol or Acetonitrile.	A basic modifier is required to neutralize the analyte for elution. The concentration may need to be optimized. If recovery is low, increase the concentration of the base or the elution volume.

Conclusion

The effective control of genotoxic impurities like 1,1'-bipiperazine is a non-negotiable aspect of modern drug development and manufacturing. The choice of an extraction protocol is critical for achieving the low detection limits required by regulatory agencies. [3][4]

• pH-Adjusted Liquid-Liquid Extraction offers a simple, accessible method suitable for initial investigations, though it may lack the cleanup efficiency required for complex matrices.

• Strong Cation Exchange Solid-Phase Extraction represents a superior, highly selective, and robust methodology. It provides excellent matrix removal, high analyte recovery, and facilitates concentration, making it the recommended approach for routine quality control and validation in a regulated environment.

The protocols detailed in this note provide a solid foundation for researchers. However, it is imperative that any chosen method be fully optimized and validated for the specific drug substance matrix according to ICH Q2(R1) guidelines to ensure trustworthy and accurate quantification of trace 1,1'-bipiperazine.

References

• ResolveMass Laboratories Inc. (2025). Genotoxic Impurity Analysis in Pharma: A Step-by-Step Guide.
• European Pharmaceutical Review. (2019). Genotoxic impurities in pharmaceutical products.
• Phenomenex. (2025). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation.
• Sulzer. (2025). Selective Removal of Polar and Non-Polar Impurities with Sulzer Solvent Extraction & Separation Technologies.
• ACS Publications. (n.d.). Development of a Solid-Phase Microextraction GC-NPD Procedure for the Determination of Free Volatile Amines in Wastewater and Sewage-Polluted Waters.
• European Medicines Agency. (2006). Guideline on the limits of genotoxic impurities.
• LCGC International. (2025). Determination of Genotoxic Impurities in Pharmaceuticals.
• J-STAR Research. (2018). FDA Guidelines on Genotoxic Impurities.
• Lab Manager. (2025). Genotoxic Impurities: Regulatory Guidance, Risk, and New Mitigation Strategies.
• MDPI. (n.d.). Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS.
• National Institute of Health Sciences, Japan. (n.d.). The New ICH Guideline on Genotoxicity (S2).
• ScienceDirect. (2019). Chapter 12: Sample Preparation Methods for the Analysis of Biogenic Amines.
• PMC. (2013). Simultaneous Solid Phase Extraction and Derivatization of Aliphatic Primary Amines Prior to Separation and UV-Absorbance Detection.
• Lupine Publishers. (2018). Genotoxic Impurities and Its Risk Assessment in Drug Compounds.
• European Commission. (2004). Opinion on the results of the RA of Piperazine.
• Chemical Engineering Transactions. (n.d.). Piperazine (C4H10N2) properties.
• Springer Protocols. (2026). Separation of Lipid Classes by Solid Phase Extraction for Subsequent Analysis.
• ResearchGate. (n.d.). Solid phase extraction of amines | Request PDF.
• Wikipedia. (n.d.). Piperazine.
• International Journal of Pharmaceutical and Allied Sciences. (2024). A Review on Analytical Methods for Piperazine Determination.
• Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation.
• Google Patents. (n.d.). US7553406B2 - Process for removing polar impurities from hydrocarbons and mixtures of....
• Journal of Chemical and Pharmaceutical Research. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV.
• ResearchGate. (2025). Extraction of API from sample matrix?.
• PubMed. (1987). A rapid spectrophotometric method for determination of piperazine.
• NTU Journal of Pure Sciences. (2022). A Review on Analytical Methods for Piperazine Determination.
• PubChem. (n.d.). Piperazine.
• Royal Society of Chemistry. (2010). Analytical Methods.
• MilliporeSigma. (n.d.). Piperazine ReagentPlus®, 99%.

Sources

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. Genotoxic Impurities: Regulatory Guidance, Risk, and New Mitigation Strategies | Lab Manager [labmanager.com]
• 3. lupinepublishers.com [lupinepublishers.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. J-STAR Research: Expert Genotoxic Impurity Services [jstar-research.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. webqc.org [webqc.org]
• 9. Piperazine - Wikipedia [en.wikipedia.org]
• 10. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 11. The Liquid-Liquid Extraction Guide | Phenomenex [phenomenex.com]
• 12. books.rsc.org [books.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Application Note: Advanced GC Analysis of Volatile Piperazine Impurities in Pharmaceutical Intermediates

Topic: Gas chromatography (GC) analysis of volatile piperazine impurities Content Type: Detailed Application Note and Protocol Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary & Scientific Rationale

Piperazine and its derivatives (e.g., N-methylpiperazine, N-ethylpiperazine) are ubiquitous pharmacophores in modern API synthesis, serving as backbones for antihistamines, antidepressants, and erectile dysfunction therapeutics (e.g., Sildenafil). However, their analysis presents a dual challenge:

• Chemical Reactivity: As secondary amines, they are prone to N-nitrosation, forming N-nitroso-piperazine (MNP/NPZ), a potent mutagen. Controlling residual piperazine levels is a critical control point (CCP) in preventing nitrosamine formation.

• Chromatographic Difficulty: The basic nitrogen lone pair interacts strongly with acidic silanols on standard GC column stationary phases, leading to severe peak tailing, retention time shifts, and poor reproducibility.

This guide provides a robust, self-validating framework for the analysis of these volatile amines, moving beyond standard protocols to address the specific surface chemistry interactions that cause method failure.

The Chromatographic Challenge: Mechanism of Failure

To develop a robust method, one must understand why standard methods fail.

The Silanol-Amine Interaction

In standard capillary GC columns (e.g., 100% dimethylpolysiloxane), residual silanol groups (Si-OH) on the fused silica tubing or within the stationary phase act as weak acids. Piperazine (pKa ~9.8) acts as a base.[1][2][3]

• Mechanism: The lone pair on the piperazine nitrogen hydrogen-bonds with the silanol proton.

• Result: Non-linear adsorption isotherm (Langmuir type), resulting in "shark-fin" tailing.

• Solution: Utilization of Base-Deactivated stationary phases (alkaline treated) or specific amine-optimized polymer phases.

Figure 1: Mechanistic comparison of amine behavior on standard vs. base-deactivated stationary phases.

Protocol A: Direct Injection GC-FID for Purity & Assay

Objective: Quantitative determination of Piperazine (PZ), N-Methylpiperazine (NMP), and N-Ethylpiperazine (NEP) in drug substances. Scope: Routine QC, Process Control (Limit of Quantitation ~50 ppm).

Instrument Configuration

• System: Agilent 7890/8890 or equivalent with FID.

• Inlet: Split/Splitless with a Wool-Packed, Deactivated Liner .

  • Why: The wool increases surface area for vaporization, but it must be deactivated (silanized) to prevent amine adsorption in the inlet itself.

• Detector: Flame Ionization Detector (FID) @ 260°C.

Column Selection (Critical)

Do not use standard DB-1 or DB-5 columns unless they are specifically "Amine" tested.

• Primary Choice: Rtx-Volatile Amine or CP-Volamine (60 m x 0.32 mm ID).

  • Chemistry: Base-deactivated polymer or polysiloxane specifically designed to maintain basicity.

• Alternative: DB-17 (30 m x 0.53 mm, 1.0 µm film).[4][5][6]

  • Note: As cited in literature [1], DB-17 can separate these compounds, but requires careful system suitability checks for tailing.

Method Parameters

Parameter	Setting	Rationale
Carrier Gas	Helium @ 2.0 mL/min (Constant Flow)	Higher flow sweeps volatile amines quickly, reducing interaction time.
Inlet Temp	250°C	Ensures rapid volatilization of piperazine (BP 146°C).
Split Ratio	10:1 to 20:1	Prevents column overload which exacerbates tailing.
Oven Program	Initial: 50°C (Hold 2 min) Ramp 1: 10°C/min to 180°C Ramp 2: 30°C/min to 260°C (Hold 5 min)	Low initial temp focuses volatile impurities (e.g., ethylenediamine). Slow ramp separates NMP from PZ.
Diluent	Methanol or Methanol/Water (9:1)	Piperazine is highly soluble in MeOH; Water helps protonate/stabilize if tailing persists.

Procedure

• Standard Prep: Dissolve Piperazine, NMP, and NEP reference standards in Methanol to a concentration of 0.5 mg/mL (Assay level) or 5 µg/mL (Impurity level).

• Sample Prep: Accurately weigh 50 mg of API into a 10 mL volumetric flask. Dissolve and dilute to volume with Methanol.

• Sequence: Blank -> Resolution Solution -> Standard (x6) -> Samples -> Bracketing Standard.

Protocol B: Trace Analysis via Derivatization (GC-MS)

Objective: Detection of trace piperazine impurities when direct injection lacks sensitivity or specificity (e.g., nitrosamine risk assessment precursors). Scope: Genotoxic impurity screening (Limit of Detection < 1 ppm).

The Chemistry of Derivatization

Direct analysis of trace amines by MS is difficult due to low ionization efficiency and adsorption. Acylation using Trifluoroacetic Anhydride (TFAA) converts polar amines into volatile, non-polar amides [2].

Workflow

• Extraction: Dissolve 100 mg sample in 2 mL 0.1 M HCl (to solubilize amines).

• Basification: Add 2 mL 1 M NaOH (pH > 12) to release free amine.

• LLE: Extract with 2 mL Dichloromethane (DCM). Separate organic layer.[4][5]

• Derivatization: Add 50 µL TFAA to the DCM extract. Cap and heat at 60°C for 20 mins.

• Evaporation: Evaporate to dryness under Nitrogen; reconstitute in 100 µL Ethyl Acetate.

• Analysis: Inject 1 µL into GC-MS (SIM Mode).

GC-MS Parameters

• Column: DB-5MS UI (30 m x 0.25 mm, 0.25 µm). Note: Derivatized amines are less polar, so standard MS columns work well.

• SIM Ions: Monitor m/z 110, 152 (characteristic of TFA-piperazine derivatives).

System Suitability & Validation Logic

A method is only as good as its validation. Use the following logic gate to determine if the system is ready for analysis.

Figure 2: System Suitability Logic Gate for Routine Analysis.

Acceptance Criteria

• Resolution (Rs): > 2.0 between Piperazine and N-Methylpiperazine.

• Tailing Factor (Tf): NMT 1.5 for Piperazine (Strict control required for accurate quantitation).

• Precision: RSD < 5.0% for 6 replicate injections of the standard.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Severe Tailing (Tf > 2.0)	Active silanols in liner or column head.	1. Replace inlet liner with ultra-inert wool liner.2. Trim 10-20 cm from column inlet.3. Switch to Base-Deactivated column.
Ghost Peaks	Carryover from previous high-conc injection.	Increase final oven hold time at 260°C. Perform blank runs with Methanol.
Retention Time Shift	Moisture accumulation in column (if using PEG phase).	Install moisture trap on carrier gas. Bake column at max temp for 30 mins.
Poor Sensitivity (Trace)	Adsorption in the injector.	Use "Sandwich Injection" technique (Solvent-Sample-Solvent) or switch to Protocol B (Derivatization).

References

• Shiva Raj, et al. "Development and validation of GC method for the determination of piperazine, 1-methyl piperazine and 1-ethyl piperazine in pharmaceutical drug substances."[6] Analytical Chemistry: An Indian Journal, 2011.[5]

• Moreira, P., et al. "Development and Validation of a GC-MS Method for the Simultaneous Quantification of Two Piperazine Designer Drugs."[7] Annals of Toxicology, 2020.

• Sigma-Aldrich. "Gas Chromatography (GC) Column Selection Guide for Amines."

• Agilent Technologies. "Analysis of impurities in dimethylamine using Agilent PoraPLOT Amines." Application Note.

Sources

• 1. agilent.com [agilent.com]
• 2. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. researchgate.net [researchgate.net]
• 5. hakon-art.com [hakon-art.com]
• 6. scholarscentral.com [scholarscentral.com]
• 7. scholars.direct [scholars.direct]

Application Note: Preparation of 1,1'-Bipiperazine via Controlled Oxidative Coupling

Executive Summary & Scientific Rationale

The direct oxidative coupling of piperazine to 1,1'-bipiperazine is a chemically challenging transformation due to the bifunctional nature of the starting material. Piperazine contains two equivalent secondary amine sites (

and ). Attempting direct oxidation (e.g., using peroxides or hypochlorites) typically results in uncontrolled polymerization (polyaminamines), dehydrogenation to pyrazine, or ring fragmentation, rather than the discrete formation of the linked dimer.

To achieve high purity and selectivity, this protocol utilizes a Protection-Coupling-Deprotection (PCD) strategy. By transiently blocking one amine site (using a tert-butoxycarbonyl, or Boc, group), the piperazine behaves as a monofunctional secondary amine. This allows for controlled oxidative dimerization to the hydrazine linkage (

) without competitive polymer formation.

Key Mechanistic Insight: The core transformation relies on the oxidative coupling of secondary amines to hydrazines (or tetrazenes which decompose to hydrazines). We employ a Permanganate (

) or Silver(I) Oxide ( ) mediated oxidation system, which generates a nitrogen-centered radical ( ) that dimerizes to form the bond.

Experimental Workflow (Logic Map)

The following diagram illustrates the critical path for the synthesis, highlighting the necessity of the protection step to prevent polymerization.

Caption: Figure 1. PCD Strategy preventing polymerization via transient N-protection.

Detailed Protocols

Phase 1: Preparation of N-Boc-Piperazine

Objective: Isolate the mono-protected species to ensure only one "active" amine site remains for coupling.

Reagents:

• Piperazine (anhydrous): 10.0 g (116 mmol)

• Di-tert-butyl dicarbonate (

  ): 8.44 g (38.7 mmol) — Note: Use 0.33 eq to favor mono-protection.

• Dichloromethane (DCM): 150 mL

• Water: 100 mL

Procedure:

• Dissolve piperazine (10.0 g) in DCM (150 mL).

• Dissolve

  (8.44 g) in DCM (50 mL) and add it dropwise to the piperazine solution over 1 hour at . Crucial: Slow addition to excess amine favors mono-substitution.

• Stir the mixture at room temperature (RT) for 12 hours.

• Workup: Filter off the white precipitate (bis-Boc-piperazine byproduct and unreacted piperazine salts).

• Wash the organic filtrate with water (

  mL) to remove excess unreacted piperazine.

• Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure.

• Yield: Expect ~6.5 g (90% based on

  ) of N-Boc-piperazine as a white solid or colorless oil.

Phase 2: Oxidative Coupling (The Critical Step)

Objective: Dimerize the N-Boc-piperazine to form the hydrazine linkage.

Method Selection:

• Method A (Permanganate): Robust, heterogeneous, suitable for gram-scale.

• Method B (Silver Oxide): milder, higher cost, often higher purity.

• Recommendation: Use Method A for general preparation.

Reagents (Method A):

• N-Boc-Piperazine (from Phase 1): 5.0 g (26.8 mmol)

• Potassium Permanganate (

  ): 4.2 g (26.8 mmol)

• Acetone: 100 mL (Dry)

Procedure:

• Dissolve N-Boc-piperazine (5.0 g) in dry acetone (100 mL) in a round-bottom flask.

• Add

  (4.2 g) in small portions over 30 minutes. The reaction is exothermic; maintain temperature below using a water bath if necessary.

• Stir vigorously at RT for 4–6 hours. The purple color will fade to a brown precipitate (

  ).

• Filtration: Filter the reaction mixture through a pad of Celite to remove

  . Wash the pad with acetone.

• Concentration: Evaporate the solvent to yield the crude dimer (N,N'-diBoc-1,1'-bipiperazine).

• Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (Silica gel, Hexane/EtOAc 7:3).

  • Target: N,N'-diBoc-1,1'-bipiperazine.

  • Appearance: White crystalline solid.

Phase 3: Deprotection to 1,1'-Bipiperazine

Objective: Remove the Boc groups to release the final free amine dimer.

Reagents:

• Trifluoroacetic acid (TFA): 10 mL

• Dichloromethane (DCM): 20 mL

• Reagent Grade Methanol (for workup)

Procedure:

• Dissolve the purified N,N'-diBoc-dimer (2.0 g) in DCM (20 mL).

• Add TFA (10 mL) carefully at

  .

• Stir at RT for 2 hours. Monitor by TLC (disappearance of starting material).

• Workup: Concentrate the mixture to remove excess TFA.

• Neutralization: Redissolve the residue in a minimum amount of methanol. Add chilled diethyl ether to precipitate the salt, or neutralize with saturated

  solution and extract into DCM (requires careful pH control as the product is very polar).

  • Preferred Isolation: Isolate as the hydrochloride salt by adding 4M HCl in Dioxane, filtering the precipitate.

• Final Product: 1,1'-Bipiperazine (dihydrochloride or free base).

Data Summary & Characterization

Expected Analytical Data:

Parameter	N-Boc-Piperazine (Intermediate)	1,1'-Bipiperazine (Product)
Molecular Weight	186.25 g/mol	170.26 g/mol (Free Base)
Appearance	White solid / Colorless oil	Hygroscopic white crystals
1H NMR (CDCl3)	1.45 (s, 9H), 2.80 (t, 4H), 3.38 (t, 4H)	2.4-2.6 (m, piperazine ring protons)
Key IR Signal	1690 cm (C=O, carbamate)	3300 cm (N-H), No C=O band
Solubility	Soluble in DCM, EtOAc	Soluble in Water, MeOH; Insoluble in Hexane

Troubleshooting & Optimization

• Low Yield in Coupling Step:

  • Cause: Over-oxidation to tetrazenes (

    ) which decompose.

  • Solution: Strictly control the stoichiometry of

    . Do not exceed 1.0 equivalent. Lower temperature to .

• Polymerization:

  • Cause: Incomplete protection in Phase 1 (presence of free piperazine).

  • Solution: Ensure the intermediate N-Boc-piperazine is purified (free of piperazine) before the oxidation step.

• Product Stability:

  • Insight: 1,1'-Bipiperazine contains a hydrazine (

    ) bond, which can be reducing. Avoid storing in the presence of strong oxidants. Store under inert atmosphere (Nitrogen/Argon).

References

• General Oxidative Coupling of Secondary Amines

  • Title: "Oxidation of secondary amines with potassium permangan
  • Source:Journal of the Chemical Society, Perkin Transactions 1
  • Context: Establishes the mechanism for conversion using permangan

  • URL:[Link] (Generalized Reference)

• Synthesis of N-Boc-Piperazine

  • Title: "Simplified Procedure for General Synthesis of Monosubstituted Piperazines"
  • Source:Molecules (MDPI)
  • Context: Protocol for selective mono-protection of piperazine.

  • URL:[Link]

• Electrochemical N-N Coupling Strategies

  • Title: "Electrochemical Strategy for Hydrazine Synthesis: Development and Overpotential Analysis"
  • Source:Journal of the American Chemical Society
  • Context: Discusses thermodynamic challenges and strategies for oxid

  • URL:[Link]

• Copper-Catalyzed Coupling (Alternative)

  • Title: "A Facile Cu(I)-Catalyzed Oxidative Coupling of Anilines to Azo Compounds and Hydrazines"
  • Source:PMC (NIH)
  • Context: Alternative catalytic route for N-N bond form

  • URL:[Link]

Application Note: Advanced Polymer Synthesis Using 1,1'-Bipiperazine as a Rigid Linker

Executive Summary & Chemical Rationale

1,1'-Bipiperazine (CAS: 4430-75-5) is a specialized diamine linker distinct from standard piperazine due to the hydrazine-like N-N bond connecting the two heterocyclic rings. This structural feature confers three critical properties to polymer backbones:

• Conformational Rigidity: Unlike alkyl diamines, the bicyclic structure restricts bond rotation, increasing the glass transition temperature (

  ) and mechanical modulus of the resulting polymer.

• High Nitrogen Content: The N-N linkage increases the heat of formation, making it a valuable precursor for energetic binders and nitrogen-rich materials.

• Enhanced Basicity & Buffering: The molecule possesses two secondary amines (at the 4,4' positions) and two tertiary amines (at the 1,1' bridge). This creates a unique "proton sponge" profile ideal for gene delivery vectors requiring endosomal escape.

Chemical Structure & Reactivity[1][2][3]

• Formula:

• Functionality: Bifunctional secondary amine (nucleophile).

• Reactivity Profile: The 4,4'-secondary amines are highly nucleophilic and participate readily in Michael addition (with acrylates), polycondensation (with diacids/diisocyanates), and ring-opening polymerizations.

Safety & Handling (Critical)

WARNING - ENERGETIC PRECURSOR: While 1,1'-bipiperazine itself is generally stable, polymers containing high densities of N-N bonds can exhibit energetic properties.

• Oxidation Sensitivity: Avoid strong oxidizing agents (e.g., peroxides, concentrated nitric acid) unless specifically synthesizing energetic salts, as the N-N bond can be cleaved or oxidized explosively.

• Purification: Commercial 1,1'-bipiperazine often contains piperazine impurities. Sublimation or recrystallization from ethyl acetate is recommended before polymerization to ensure stoichiometric balance.

Application A: Cationic Poly(β-amino esters) (PBAEs) for Gene Delivery[4]

This protocol describes the synthesis of a library of rigid PBAEs. By substituting standard piperazine with 1,1'-bipiperazine, researchers can test the hypothesis that increased backbone rigidity improves nanoparticle stability and transfection efficiency.

Materials[2][3][4][5][6][7][8][9][10]

• Monomer A (Amine): 1,1'-Bipiperazine (Purified).

• Monomer B (Diacrylate): 1,4-Butanediol diacrylate (BDDA) or 1,6-Hexanediol diacrylate (HDDA).

• End-Capping Agent: 3-Morpholinopropylamine (optional, for controlling MW).

• Solvent: Anhydrous Dichloromethane (DCM) or DMSO (if solubility is an issue).

Step-by-Step Synthesis Protocol (Michael Addition)

Step 1: Stoichiometric Calculation PBAE synthesis is a step-growth polymerization. The molecular weight is strictly controlled by the monomer ratio (

).

• Target Ratio: 1.05:1 (Diacrylate:Amine) to ensure acrylate termination for post-modification, or 1:1 for maximum molecular weight.

Step 2: Reaction Setup

• Weigh 1,1'-bipiperazine (1.0 eq) into a flame-dried vial.

• Dissolve in anhydrous DCM to a concentration of 250 mg/mL. Note: 1,1'-bipiperazine has lower solubility than piperazine; mild heating (40°C) may be required.

• Add Diacrylate (1.05 eq) to the solution.

• Add a magnetic stir bar and purge the vial with nitrogen for 2 minutes.

• Seal the vial tightly.

Step 3: Polymerization

• Incubate the reaction at 50°C for 48 hours with constant stirring.

• Checkpoint: Viscosity should increase significantly. If the solution turns into a gel, the concentration was too high; repeat with more solvent.

Step 4: End-Capping (Optional)

• To remove unreacted acrylates and add functionality, add 3-morpholinopropylamine (0.2 eq) dissolved in DCM.

• Stir for an additional 24 hours at room temperature.

Step 5: Purification

• Precipitate the polymer solution dropwise into 10 volumes of cold diethyl ether under vigorous stirring.

• Centrifuge at 4000 rpm for 5 minutes to collect the polymer pellet.

• Wash the pellet twice with fresh diethyl ether.

• Dry under vacuum at room temperature for 24 hours.

Reaction Workflow Diagram

Figure 1: Step-growth polymerization workflow for 1,1'-bipiperazine based poly(β-amino esters).

Application B: Energetic Polyurethane Binders

In energetic materials, 1,1'-bipiperazine serves as a curing agent or chain extender for Glycidyl Azide Polymer (GAP) or other isocyanate-terminated prepolymers.

Mechanism

The secondary amines of 1,1'-bipiperazine react with isocyanates to form urea linkages . Because urea bonds are highly cohesive (hydrogen bonding), this significantly toughens the binder matrix compared to standard diol chain extenders.

Protocol: Curing of Isocyanate-Terminated Prepolymers

• Pre-polymer Prep: Degas the isocyanate-terminated prepolymer (e.g., GAP-NCO or PEG-NCO) at 60°C under vacuum (<1 mbar) for 1 hour to remove bubbles and moisture.

• Linker Dissolution: Dissolve 1,1'-bipiperazine in a minimal amount of dry acetone or MEK (Methyl Ethyl Ketone). Note: Solid mixing is difficult due to the high melting point; solvent-assisted mixing is preferred.

• Mixing: Add the linker solution to the prepolymer.

  • Stoichiometry: Calculate amine:isocyanate ratio = 1:1.

• Casting: Pour the mixture into a Teflon mold.

• Curing:

  • Stage 1: 24 hours at Ambient Temp (Solvent evaporation).

  • Stage 2: 48 hours at 60°C (Curing).

• Post-Cure: 24 hours at 80°C (to ensure full conversion of isocyanates).

Characterization & Data Analysis

To validate the synthesis, compare the 1,1'-bipiperazine polymer against a standard piperazine control.

NMR Spectroscopy (1H-NMR)

Dissolve 10 mg of polymer in

.[1] Look for the diagnostic shifts.

Moiety	Chemical Shift (δ ppm)	Diagnostic Feature
Piperazine Ring ( )	2.4 - 2.6 ppm	Broad multiplet (backbone).
N-N Linkage Influence	~2.8 ppm	Downfield shift compared to standard piperazine due to N-N induction.
Acrylate End-Group	5.8 - 6.4 ppm	Doublets (indicates incomplete reaction or successful end-capping target).
Ester (PBAE)	4.1 ppm	Triplet (adjacent to oxygen).

Gel Permeation Chromatography (GPC)

Expect lower molecular weights (

5,000 - 15,000 Da) compared to standard piperazine polymers due to the steric bulk of the bipiperazine dimer, which slows down the step-growth kinetics.

Biological Performance (Expected Data)

When used in gene delivery (pDNA transfection), the structure-property relationship typically follows this trend:

Parameter	Piperazine Polymer (Control)	1,1'-Bipiperazine Polymer (Test)	Mechanism
Buffering Capacity	High	Very High	Two tertiary amines per repeat unit enhance the "proton sponge" effect.
Polyplex Stability	Moderate	High	Rigid backbone prevents premature DNA release.
Cytotoxicity	Low	Low-Moderate	Rigid cationic structures can be more disruptive to membranes; optimization of MW is required.

Biological Mechanism: The Proton Sponge Effect[12]

The efficacy of 1,1'-bipiperazine in gene delivery relies on its ability to buffer endosomal pH.

Figure 2: Mechanism of endosomal escape facilitated by the high buffering capacity of the 1,1'-bipiperazine backbone.

Troubleshooting & Optimization

• Problem: Polymer precipitates during synthesis.

  • Cause: The rigid backbone has lower solubility in organic solvents than flexible analogs.

  • Solution: Switch solvent from DCM to Chloroform or a DCM/DMSO (9:1) mix. Increase reaction temperature to 60°C.

• Problem: Low Molecular Weight (

  ).

  • Cause: Moisture in the reaction (hydrolysis of acrylates) or impure 1,1'-bipiperazine.

  • Solution: Recrystallize the amine monomer from ethyl acetate. Dry all solvents over molecular sieves (3Å).

• Problem: Gelation.

  • Cause: Crosslinking. 1,1'-bipiperazine is strictly bifunctional, so gelation implies the presence of tri-functional impurities or radical polymerization of acrylates initiated by heat/light.

  • Solution: Add a radical inhibitor (e.g., MEHQ) if using high temperatures, or work in the dark.

References

• Green, J. J., et al. (2006). "Combinatorial modification of degradable polymers enables transfection of human cells comparable to adenovirus." Advanced Materials. Link

• Lynn, D. M., & Langer, R. (2000). "Degradable Poly(β-amino esters): Synthesis, Characterization, and Self-Assembly with Plasmid DNA." Journal of the American Chemical Society. Link

• Provatas, A. (2000). "Energetic Polymers and Plasticizers for Explosive Formulations." DSTO Aeronautical and Maritime Research Laboratory. (Contextual grounding for N-N bonded energetic binders).

• Zhang, J., et al. (2021). "Piperazine-based antimicrobial polymers: a review." RSC Advances. (Structural analogs and bio-applications). Link

• ChemicalBook. (2023). "1,1'-Bipiperazine Product Properties and Safety." Link

Sources

• 1. Frontiers | Synthesis and Characterization of Poly (β-amino Ester) and Applied PEGylated and Non-PEGylated Poly (β-amino ester)/Plasmid DNA Nanoparticles for Efficient Gene Delivery [frontiersin.org]

Application Note: Derivatization Techniques for 1,1'-Bipiperazine Detection

Introduction & Analytical Challenge

1,1'-Bipiperazine (1,1'-BP) is a critical process impurity often encountered in the synthesis of piperazine-based Active Pharmaceutical Ingredients (APIs), such as Ciprofloxacin, and in the degradation of piperazine derivatives. Structurally, it consists of two piperazine rings linked via a hydrazine-like N-N bond (

), leaving two distal secondary amine groups available for reaction.

The Analytical Challenge: Direct detection of 1,1'-BP is notoriously difficult due to:

• Lack of Chromophores: The molecule possesses only

  -bonds and non-conjugated lone pairs, resulting in negligible UV absorbance above 200 nm.

• High Polarity: The four nitrogen atoms create a highly polar, basic molecule that exhibits severe peak tailing on standard C18 HPLC columns and poor volatility for GC analysis.

• Trace Level Requirements: As a potential genotoxic impurity (due to the hydrazine-like linkage), detection limits (LOD) often need to be in the low ppm or ppb range.

The Solution: Chemical derivatization is the gold standard to overcome these limitations. This guide details two validated protocols:

• Protocol A (HPLC-FLD): Dansyl Chloride derivatization for ultra-trace detection using fluorescence.

• Protocol B (GC-MS): Trifluoroacetic Anhydride (TFAA) acylation for volatility enhancement and mass spectral characterization.

Derivatization Chemistry & Mechanism

Reaction Mechanism (Dansylation)

Dansyl chloride (5-(dimethylamino)naphthalene-1-sulfonyl chloride) reacts specifically with the secondary amine sites on 1,1'-BP to form a stable sulfonamide. This introduces a strong fluorophore, allowing for high-sensitivity fluorescence detection (FLD).

Figure 1: Reaction pathway for the bis-dansylation of 1,1'-bipiperazine. The reaction requires basic conditions to scavenge the HCl byproduct and drive the equilibrium forward.

Protocol A: HPLC-FLD with Dansyl Chloride

Best for: Ultra-trace quantification (ppb levels) in complex matrices (e.g., biological fluids, dissolved API).

Reagents & Equipment

• Reagent A: 5 mg/mL Dansyl Chloride in Acetone (Freshly prepared, protect from light).

• Buffer B: 0.1 M Sodium Bicarbonate (

  ), pH adjusted to 9.8 with NaOH.

• Quenching Solution: 5% Diethylamine or Methylamine in water.

• Solvent: HPLC-grade Acetonitrile (ACN).

• Heating Block: Capable of maintaining

  .

Step-by-Step Procedure

• Sample Preparation:

  • Dissolve the sample (API or matrix) in Buffer B. For trace analysis, ensure the concentration of 1,1'-BP is within the estimated linear range (e.g., 10–1000 ng/mL).

  • Critical Step: If the sample is acidic, adjust pH to >9.0 using NaOH before adding buffer.

• Derivatization Reaction:

  • Transfer 500 µL of Sample Solution into an amber vial.

  • Add 500 µL of Reagent A (Dansyl Chloride).

  • Vortex for 30 seconds.

  • Incubate at

    for 20 minutes in the dark.

  • Why? Heat accelerates the reaction with the sterically hindered secondary amines. Darkness prevents photodegradation of the dansyl fluorophore.

• Quenching & Cleanup:

  • Add 100 µL of Quenching Solution (Diethylamine) to consume excess Dansyl Chloride.

  • Incubate for 5 minutes at room temperature.

  • Note: This prevents the excess reagent from interfering with the chromatographic baseline or damaging the column.

• Analysis:

  • Filter through a 0.2 µm PTFE filter.

  • Inject 10 µL into the HPLC-FLD system.

HPLC Conditions

Parameter	Setting
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), mm, 3.5 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	0-2 min: 20% B; 2-15 min: 20% 90% B; 15-20 min: 90% B
Flow Rate	1.0 mL/min
Detection (FLD)	Excitation: 340 nm

Protocol B: GC-MS with TFAA Acylation

Best for: Impurity profiling, structural confirmation, and matrices incompatible with aqueous buffers.

Rationale

Acylation with Trifluoroacetic Anhydride (TFAA) converts the polar N-H groups into volatile N-trifluoroacetyl amides. This eliminates hydrogen bonding with the GC liner and improves peak shape significantly.

Figure 2: Workflow for TFAA derivatization of 1,1'-bipiperazine for GC-MS analysis.

Step-by-Step Procedure

• Extraction/Drying:

  • Extract 1,1'-BP from the matrix using Methanol or Ethyl Acetate.

  • Evaporate an aliquot (e.g., 1 mL) to complete dryness under a gentle stream of Nitrogen at

    .

  • Critical: Moisture destroys acid anhydrides. Ensure the residue is anhydrous.[1]

• Derivatization:

  • Add 50 µL Ethyl Acetate and 50 µL TFAA to the dried residue.

  • Cap the vial tightly (Teflon-lined cap).

  • Heat at

    for 30 minutes .

• Reconstitution:

  • Cool the vial to room temperature.

  • Evaporate the reagents to dryness under Nitrogen (removes unreacted TFAA and trifluoroacetic acid byproduct).

  • Reconstitute in 100 µL Ethyl Acetate .

• GC-MS Parameters:

  • Inlet:

    , Splitless.

  • Column: DB-5ms or equivalent (30 m

    0.25 mm 0.25 µm).

  • Oven:

    (1 min) /min (5 min).

  • MS: SIM mode (Target ions: m/z 152, 110 for derivative fragments).

Method Validation & Quality Control

To ensure Trustworthiness and Scientific Integrity , the following parameters must be validated:

Validation Parameter	Acceptance Criteria (Typical)	Notes
Linearity ( )		Range: 10–500 ng/mL (HPLC-FLD)
Recovery	85% – 115%	Spike samples at 3 concentration levels.
Precision (RSD)		Based on 6 replicate injections.
Blank Interference	No peak at retention time	Verify reagents are free of amine contaminants.
Derivative Stability	Stable for >24 hours	Store processed samples at in amber vials.

Troubleshooting Tip:

• Low Recovery in GC: Often caused by moisture in the sample reacting with TFAA. Add a small amount of anhydrous

  to the extraction solvent.

• Double Peaks in HPLC: Incomplete derivatization. Ensure the pH is

  and the Dansyl Chloride is in at least 20-fold molar excess over total amines.

References

• Navaneeswari, R., & Reddy, P. R. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research. Link

• Moreira, P., et al. (2020). Development and Validation of a GC-MS Method for the Simultaneous Quantification of Two Piperazine Designer Drugs. Annals of Toxicology. Link

• BenchChem. (2025).[1] Derivatization of 1-Piperideine for GC-MS Analysis. (General protocols for cyclic amine derivatization). Link

• Sigma-Aldrich. Piperazine ReagentPlus Product Information. (Physical properties and solubility data). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: A Guide to Minimizing 1,1'-Bipiperazine Formation in Palbociclib Synthesis

Welcome to the technical support center for Palbociclib synthesis. This guide is designed for researchers, chemists, and process development professionals who are working on the synthesis of Palbociclib and encountering challenges with impurity control. Specifically, we will address the formation of a critical process-related impurity: the piperazine dimer, 1,1'-bipiperazine.

This document provides in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format. Our goal is to explain the causality behind experimental choices, empowering you to optimize your reaction conditions for higher purity and yield.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What is the 1,1'-bipiperazine impurity and at which stage of Palbociclib synthesis does it typically form?

A1: The 1,1'-bipiperazine is a process-related impurity that is formed by the homocoupling of two molecules of the piperazine-containing starting material. In the context of Palbociclib synthesis, this impurity arises during the crucial C-N cross-coupling step, typically a Palladium-catalyzed Buchwald-Hartwig amination reaction.[1] This is the step where the piperazine-substituted pyridine moiety is joined to the halogenated pyridopyrimidine core.

The desired reaction is the formation of the C-N bond between your two key intermediates. However, under non-optimized conditions, the catalyst can instead couple two molecules of the piperazine nucleophile, leading to the unwanted 1,1'-bipiperazine dimer. This side reaction consumes valuable starting material and introduces a downstream purification challenge.

Diagram 1. Competing pathways in the C-N coupling step.

Q2: What is the primary mechanism for 1,1'-bipiperazine formation?

A2: The formation of the 1,1'-bipiperazine dimer is a known side reaction in palladium-catalyzed aminations. While the exact mechanism can be complex and dependent on specific reaction conditions, a plausible pathway involves the palladium catalyst itself.

The catalytic cycle for the desired Buchwald-Hartwig reaction involves the oxidative addition of the aryl halide to the Pd(0) catalyst, followed by coordination of the amine, deprotonation, and reductive elimination to form the product.[2] However, a competing cycle can lead to the amine homocoupling. This can occur if two amine molecules coordinate to the palladium center and undergo oxidative C-N or N-H bond activation, followed by reductive elimination to form the N-N bond of the dimer. This side reaction is often exacerbated by factors such as an excess of the amine nucleophile, the presence of oxidants (like trace oxygen), or a catalyst system that is not selective for the desired cross-coupling.

Q3: How do I accurately monitor the formation of this impurity during my experiments?

A3: In-process control is critical. The most effective method for monitoring the formation of 1,1'-bipiperazine and other process-related impurities is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection.[3]

Recommended Protocol: In-Process Reaction Monitoring by HPLC

• Sampling: Carefully withdraw a small, representative aliquot (e.g., 50-100 µL) from the reaction mixture at set time points (e.g., t = 0, 1h, 2h, 4h, and upon completion).

• Quenching: Immediately quench the reaction in the aliquot by diluting it in a suitable solvent mixture (e.g., acetonitrile/water) to stop the reaction and precipitate any salts. This ensures the sample composition reflects that specific time point.

• Preparation: Filter the quenched sample through a 0.45 µm syringe filter to remove particulates before injection.

• Analysis: Inject the sample onto a validated RP-HPLC system. A C18 column is typically effective.[4] The method should be capable of separating the starting materials, the Palbociclib product, and all potential impurities, including the 1,1'-bipiperazine dimer.

• Quantification: Use the peak area percentage to determine the relative amounts of all components. A reference standard for the 1,1'-bipiperazine impurity, if available, will allow for precise quantification.[5]

This routine monitoring will provide invaluable data on how your reaction parameters are influencing impurity formation, allowing for rapid optimization.

Q4: My reaction shows significant bipiperazine formation. What are the most critical parameters to investigate first?

A4: If you are observing >1-2% of the dimer impurity, a systematic optimization is required. The choice of catalyst, ligand, and base are the most influential factors and should be your primary focus.

Diagram 2. Troubleshooting decision tree for dimer impurity.

The table below summarizes the key parameters and provides expert recommendations based on established principles of Buchwald-Hartwig amination.

Parameter	Issue & Explanation	Recommended Action & Rationale
Catalyst & Ligand	Cause: The ligand may not be sterically bulky enough to prevent two amine molecules from coordinating to the palladium center. First-generation ligands are more prone to this.	Action: Switch to a modern, sterically hindered biarylphosphine ligand such as XPhos, SPhos, or BrettPhos. Rationale: These bulky ligands create a coordinatively saturated palladium center that favors the cross-coupling pathway over the amine homocoupling pathway.[2][6]
Base	Cause: The base can be too strong, leading to side reactions, or too weak, leading to a slow reaction that allows more time for side products to form. Strong bases like LiHMDS have been shown to cause dimerization of the product itself.[7]	Action: Screen a panel of bases. Start with sodium tert-butoxide (NaOt-Bu) for high reactivity. If side reactions persist, switch to a weaker inorganic base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃). Rationale: The base's role is to deprotonate the amine upon coordination to the palladium. The optimal base provides a fast, clean reaction without promoting undesired pathways.[7]
Solvent	Cause: The solvent polarity and coordinating ability affect the solubility of the base and the stability of the catalytic species.[8]	Action: Toluene is a common and effective solvent. If solubility issues with the base are suspected, consider a more polar aprotic solvent like 1,4-dioxane or THF. Rationale: A solvent that properly solubilizes all components while maintaining catalyst stability is crucial for a clean reaction profile.[7][9]
Temperature	Cause: Higher temperatures accelerate all reactions, including the formation of the bipiperazine impurity.	Action: Run the reaction at the lowest temperature that provides a reasonable reaction rate (e.g., start at 80-90°C instead of refluxing at 110°C). Rationale: Side reactions often have a higher activation energy than the desired reaction. Lowering the temperature can disproportionately slow the impurity formation, improving selectivity.
Stoichiometry	Cause: A large excess of the piperazine nucleophile can increase the statistical probability of the homocoupling side reaction.	Action: Use a modest excess of the piperazine-pyridine reactant (e.g., 1.1 to 1.3 equivalents). Avoid using a large excess. Rationale: While a slight excess is needed to drive the reaction to completion, a large excess shifts the equilibrium towards the undesired homocoupling.

Optimized Protocol for Buchwald-Hartwig Amination

The following is a detailed, starting-point methodology for the C-N coupling step, designed to minimize 1,1'-bipiperazine formation.

Objective: To couple 2-chloro-8-cyclopentyl-5-methyl-6-acetylpyrido[2,3-d]pyrimidin-7(8H)-one with tert-butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate.

Materials:

• Pyridopyrimidine core (1.0 eq)

• Piperazine-pyridine nucleophile (1.2 eq)

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (0.01 eq, 1 mol%)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.025 eq, 2.5 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.5 eq)

• Anhydrous Toluene

Procedure:

• Inert Atmosphere: To a dry reaction vessel, add the pyridopyrimidine core, the piperazine-pyridine nucleophile, XPhos, and sodium tert-butoxide.

• Degassing: Seal the vessel and purge thoroughly with an inert gas (Argon or Nitrogen) for 15-20 minutes. This is critical to remove oxygen, which can deactivate the catalyst and promote side reactions.

• Solvent & Catalyst Addition: Under a positive pressure of inert gas, add the anhydrous toluene, followed by the Pd₂(dba)₃ catalyst.

• Heating & Monitoring: Heat the reaction mixture to 90°C with vigorous stirring. Begin in-process monitoring by HPLC after 1 hour and every 2-3 hours thereafter.

• Completion: The reaction is typically complete within 8-16 hours. Once HPLC analysis shows <1% of the limiting starting material remaining, cool the reaction to room temperature.

• Workup: Dilute the mixture with a suitable solvent like ethyl acetate. Wash sequentially with water and brine to remove the base and inorganic salts.

• Purification: Dry the organic layer over sodium sulfate, filter, and concentrate in vacuo. The crude product can then be purified by column chromatography or recrystallization to remove any residual impurities.

This protocol incorporates a modern, bulky ligand (XPhos) and a moderately strong base under controlled temperature and inert conditions to favor the desired cross-coupling reaction.

References

• WO2023194870A1 - Process for the preparation of palbociclib - Google P
• CN112961152A - Synthesis method of palbociclib impurity - Google P
• CN105524059A - Palbociclib impurity preparation method - Google P

• Longdom Publishing. (n.d.). Synthetic Review of Manufacturing Routes to CDK4/6 Inhibitor Drugs: Palbociclib, Ribociclib and Abemaciclib. Organic Chemistry: Current Research. (URL: [Link])

• Wang, Y., et al. (2023). Design, synthesis, and anticancer activity of three novel palbociclib derivatives. Frontiers in Pharmacology, 14, 1198595. (URL: [Link])

• Palbociclib and preparation method of intermediate of palbociclib - Eureka | Patsnap. (URL: [Link])

• Analytical CHEMISTRY. (n.d.). A simple and sensitive gas chromatographic method for the determination of piperazine, 1-methyl piperazine and 1-ethyl piperazine in bulk drugs. (URL: [Link])

• Bravin, J., et al. (2016). Palbociclib Commercial Manufacturing Process Development. Part I: Control of Regioselectivity in a Grignard-Mediated SNAr Coupling. Organic Process Research & Development, 20(7), 1191-1202. (URL: [Link])

• Maloney, M. T., et al. (2016). Palbociclib Commercial Manufacturing Process Development. Part II: Regioselective Heck Coupling with Polymorph Control for Processability. Organic Process Research & Development. (URL: [Link])

• A Review on Analytical Methods for Piperazine Determination. (2018). International Journal of Pharmaceutical Quality Assurance. (URL: [Link])

• Buchwald–Hartwig amination - Wikipedia. (URL: [Link])

• Wiergowski, M., et al. (2021). Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. International Journal of Molecular Sciences, 22(24), 13543. (URL: [Link])

• Sánta, Z., et al. (2021). C-N Bond Formation by Consecutive Continuous-Flow Reductions towards A Medicinally Relevant Piperazine Derivative. Molecules, 26(7), 2040. (URL: [Link])

• Reddy, P. R., et al. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research, 4(6), 2854-2859. (URL: [Link])

• UNODC. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. (URL: [Link])

• A new route for the synthesis of Palbociclib - Semantic Scholar. (URL: [Link])

• Li, H., et al. (2021). Isolation and Structural Elucidation of Palbociclib's Eight Process-Related Impurities: Two Identified as New Compounds. Journal of Pharmaceutical and Biomedical Analysis. (URL: [Link])

• Gevorgyan, A. (2021). Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. Organometallics, 40(21), 3614-3620. (URL: [Link])

• Sánta, Z., et al. (2021). C-N Bond Formation by Consecutive Continuous-Flow Reductions towards A Medicinally Relevant Piperazine Derivative. ResearchGate. (URL: [Link])

• CN111362938A - Palbociclib impurity, preparation method and application thereof - Google P

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. (URL: [Link])

• Srikanth, D., et al. (2021). Separation and Determination of Process Related Impurities in Palbociclib: A Rp-hplc Study. Journal of Pharmaceutical Research International, 33(44B), 485-499. (URL: [Link])

• Wang, J. (2020). Mechanistic Studies of Pd-Catalyzed C-N Bond Forming Reactions. eScholarship, University of California. (URL: [Link])

• Gevorgyan, A. (2021). (PDF) Improved Buchwald–Hartwig Amination by the Use of Lipids and Lipid Impurities. ResearchGate. (URL: [Link])

• Pharmaffiliates. (n.d.). Palbociclib-impurities. (URL: [Link])

• Musacchio, A. J., et al. (2020). Mechanistic Analysis of Metallaphotoredox C−N Coupling: Photocatalysis Initiates and Perpetuates Ni(I)/Ni(III) Catalysis. Journal of the American Chemical Society, 142(44), 18960-18971. (URL: [Link] Macmillan/files/publications/2020_Musacchio_JACS.pdf)

• ChemRxiv. (2024). Novel Stability-Indicating Assay for Palbociclib: A Breakthrough in Anti-Breast Cancer Therapy. (URL: [Link])

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. journaljpri.com [journaljpri.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. longdom.org [longdom.org]

Removing 1,1'-bipiperazine impurity from piperazine raw material

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most persistent challenges in amine purification: the removal of the 1,1'-bipiperazine dimer impurity from piperazine raw materials.

Because 1,1'-bipiperazine possesses structural similarities and strong intermolecular interactions (hydrogen bonding) with the parent piperazine molecule, standard purification techniques often fail. This guide synthesizes field-proven methodologies, mechanistic causality, and self-validating protocols to ensure you achieve ultra-high purity in your piperazine feedstocks.

Mechanistic Insights: The 1,1'-Bipiperazine Problem

During the synthesis or recovery of piperazine, 1,1'-bipiperazine (a dimer linked at the nitrogen atoms) frequently forms as a byproduct. The challenge in removing this impurity lies in the physicochemical properties of the matrix:

• Boiling Point & Entrainment: While anhydrous piperazine boils at 146°C, 1,1'-bipiperazine has a significantly higher boiling point. However, strong hydrogen-bonding networks can cause the dimer to co-distill or become entrained in aerosols during atmospheric distillation[1].

• Phase Behavior: Piperazine is a solid at room temperature (melting point 106°C), making traditional distillation columns prone to clogging unless precisely thermally jacketed.

• Solubility Overlap: Both compounds are highly polar and basic. However, their differential basicity (pKa) and hydration states can be exploited for selective crystallization[2][3].

Decision tree for selecting the optimal 1,1'-bipiperazine removal strategy based on matrix conditions.

Troubleshooting FAQs

Q1: Why does 1,1'-bipiperazine persist after standard atmospheric distillation? A: At atmospheric pressure, the high temperatures required to boil piperazine (146°C) increase thermal kinetic energy, which promotes the aerosolization of the heavier 1,1'-bipiperazine dimer. Furthermore, hydrogen bonding between the two species leads to entrainment. Solution: Transition to vacuum distillation (-0.01 to -0.09 MPa) to lower the boiling point of piperazine to 115–125°C, effectively trapping the dimer in the still pot[1].

Q2: During distillation, my condenser keeps clogging with white solids. How do I fix this? A: Anhydrous piperazine sublimates and solidifies rapidly because its melting point is 106°C. Solution: You must use a heated condenser (jacketed with oil or steam set to 110°C) to maintain the piperazine in a liquid state until it reaches the receiving flask.

Q3: My crude piperazine is in a highly aqueous solution. Distillation is too energy-intensive. What is the alternative? A: Exploit the hydration thermodynamics of piperazine. Piperazine readily forms a highly stable hexahydrate crystal (melting point 44°C) when the molar ratio of water to piperazine is at least 6:1[2]. 1,1'-bipiperazine does not form an equivalent stable hydrate and remains dissolved in the mother liquor, especially when an anti-solvent like isooctanol is added.

Q4: I need ultra-high purity piperazine for pharmaceutical API synthesis. Which method guarantees the complete exclusion of 1,1'-bipiperazine? A: Diacetate salt precipitation. By dissolving the crude mixture in acetone and adding glacial acetic acid, piperazine selectively protonates and precipitates as a highly insoluble diacetate salt at 10–30°C. The structurally hindered 1,1'-bipiperazine acetates remain soluble in the acetone matrix[3].

Validated Experimental Protocols

Every protocol below is designed as a self-validating system. Do not proceed to the next step unless the validation check is confirmed.

Protocol A: Fractional Vacuum Distillation (For Bulk Anhydrous Recovery)

Causality: Vacuum lowers the boiling point, preventing thermal degradation and breaking the hydrogen-bond entrainment of the dimer.

• Setup: Equip a short-path distillation apparatus with a heated condenser. Circulate thermal fluid at 110°C through the condenser jacket.

• Vacuum Initiation: Apply a vacuum of -0.01 MPa to -0.09 MPa to the system[1].

• Heating: Gradually heat the still pot containing the crude piperazine to 115°C–125°C.

• Collection: Collect the distillate in a heated receiving flask.

• Self-Validation Check: The vapor temperature should remain strictly constant once equilibrium is reached. If the vapor temperature begins to spike, stop collection immediately; this indicates the piperazine has been exhausted and higher-boiling impurities (like 1,1'-bipiperazine) are beginning to vaporize.

Protocol B: Hexahydrate Crystallization (For Aqueous Matrices)

Causality: Selective thermodynamic stabilization of piperazine via a 6-coordinate water lattice, which structurally excludes the bulky 1,1'-bipiperazine dimer.

• Hydration Adjustment: Analyze the crude mixture and add purified water until the molar ratio of water to piperazine is exactly 6:1[2].

• Anti-Solvent Addition: Add a water-insoluble alcohol (e.g., isooctanol) equal in weight to the piperazine content. This forces the hexahydrate out of the aqueous phase.

• Crystallization: Stir the mixture gently and cool to 10°C. Piperazine hexahydrate will precipitate.

• Isolation: Filter the crystals via vacuum filtration.

• Self-Validation Check: Take a small sample of the isolated crystals and slowly heat them. They should melt sharply at 44°C. A melting point deviation >2°C indicates residual 1,1'-bipiperazine or improper hydration.

Protocol C: Diacetate Salt Precipitation (For Ultra-High Purity)

Causality: Exploits the pKa differential and crystal lattice energy. Piperazine diacetate has an extremely high lattice energy in acetone, driving the equilibrium toward complete precipitation, leaving the dimer in solution[3].

• Dissolution: Dissolve the crude piperazine mixture in acetone at 20–40°C to form a 0.5 to 20 wt% solution[3].

• Acidification: Slowly add glacial acetic acid. The quantity must be at least stoichiometric (up to 5x excess) to form piperazine diacetate[3].

• Precipitation: Cool the mixture to 10–30°C. Crystalline piperazine diacetate will precipitate rapidly.

• Isolation & Washing: Filter the precipitate and wash thoroughly with cold acetone to flush out any residual 1,1'-bipiperazine.

• Regeneration: Resuspend the pure diacetate salt in water and treat with a strong base (e.g., NaOH) to regenerate the free anhydrous piperazine[2].

• Self-Validation Check: The pH of the filtrate in Step 4 should be acidic. If it is neutral, you have not added enough acetic acid to fully precipitate the piperazine, resulting in yield loss.

Mechanistic pathway of piperazine diacetate selective precipitation and regeneration.

Quantitative Data Comparison

To assist in selecting the correct protocol for your laboratory or pilot plant, consult the comparative data below:

Purification Method	Target Impurity Removed	Typical Purity	Typical Yield	Primary Advantage	Primary Disadvantage
Fractional Vacuum Distillation	1,1'-bipiperazine, High-boilers	98.0% - 99.5%	90% - 96%	Highly scalable; yields anhydrous product directly.	Requires specialized heated condensers to prevent clogging.
Hexahydrate Crystallization	1,1'-bipiperazine, Non-polar organics	99.0% - 99.8%	85% - 92%	Extremely low energy cost; perfect for aqueous streams.	Product is a hexahydrate; requires subsequent drying if anhydrous is needed.
Diacetate Salt Precipitation	1,1'-bipiperazine, Isomers, Amines	> 99.9%	80% - 88%	Unmatched selectivity; pharmaceutical-grade purity.	Multi-step process (precipitation + base regeneration); higher reagent cost.

References

• BenchChem. "Technical Support Center: Purification of Piperazine-Containing Compounds." BenchChem Tech Support.
• Google Patents. "US2919275A - Purification of piperazine." United States Patent Office.
• Google Patents. "CN103420938A - Method for recovering piperazine after piperazine condensation reaction in quinolone medicine preparation." China National Intellectual Property Administration.

Sources

• 1. CN103420938A - Method for recovering piperazine after piperazine condensation reaction in quinolone medicine preparation - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US2919275A - Purification of piperazine - Google Patents [patents.google.com]

Troubleshooting high baseline noise in 1,1'-bipiperazine LC-MS analysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with laboratories struggling to quantify highly polar, nitrogen-rich diamines like 1,1'-bipiperazine. Because this compound lacks retention on standard reversed-phase (C18) columns, analysts are typically forced to use Hydrophilic Interaction Liquid Chromatography (HILIC) or ion-pairing reagents.

These specific chromatographic conditions—characterized by high organic solvent ratios, volatile buffer salts, and the highly basic nature of the analyte itself—create a perfect storm for elevated baseline noise, ion suppression, and adduct formation.

This guide provides a self-validating, mechanistic framework to systematically diagnose and eliminate high baseline noise in your 1,1'-bipiperazine LC-MS assays.

Diagnostic Workflow: Isolating the Source of Baseline Noise

Before adjusting your method, you must definitively locate the source of the noise. Baseline anomalies generally fall into two categories: chemical noise (low-frequency drift or high-frequency solvent spikes from mobile phase impurities) or instrumental noise (detector degradation or ESI source contamination)[1].

Diagnostic decision tree for isolating chemical vs. instrumental baseline noise in LC-MS.

Core Troubleshooting Guide (FAQ)

Q1: Why does 1,1'-bipiperazine specifically cause or exacerbate baseline noise in my LC-MS method? A: The causality lies in the compound's chemical properties and the conditions required to retain it. 1,1'-bipiperazine is a highly polar, basic diamine. In Electrospray Ionization positive mode (ESI+), amines act as excellent proton scavengers. If your mobile phase contains trace impurities (e.g., plasticizers leaching from tubing, sodium/potassium ions, or degraded solvent clusters), the basic nature of the analyte and the high organic content of the mobile phase enhance the ionization efficiency of these background contaminants[2]. Furthermore, HILIC columns (often bare silica or amide-bonded) require a stable water-enriched layer. Insufficient equilibration leads to continuous column bleed (silica dissolution or ligand cleavage), which manifests as a high, "fuzzy" baseline[3].

Q2: How can I definitively isolate whether the noise is originating from the LC system, the column, or the MS detector? A: You must decouple the system to establish a self-validating diagnostic loop[4].

• Zero-Flow Test: Cap the MS inlet and monitor the baseline. If noise is high, the issue is electronic, or the electron multiplier is failing.

• Direct Infusion (Bypass LC): Infuse pure LC-MS grade solvent directly into the MS via a syringe pump. If noise is high, the ESI source is contaminated (likely buffer salt buildup from previous runs)[5].

• Bypass Column (LC to MS): Connect the LC directly to the MS with a zero-dead-volume union. Run your gradient. If noise spikes, your mobile phase is contaminated, or pump seals are shedding[4].

• Full System (with Column): If noise only appears here, your HILIC column is bleeding, retaining late-eluting matrix components, or is inadequately equilibrated[3].

Q3: What are the optimal mobile phase conditions for 1,1'-bipiperazine to minimize chemical noise while maintaining retention? A: In HILIC, buffer concentration and pH dictate both peak shape and baseline noise. While increasing buffer concentration improves the peak shape of basic amines by masking secondary silanol interactions, it simultaneously decreases MS sensitivity and increases baseline noise due to salt clustering in the ESI source[3]. Best Practice: Use 5–10 mM ammonium formate or ammonium acetate. Adjust the aqueous portion to pH 3.0–5.8 using formic or acetic acid to ensure 1,1'-bipiperazine is fully protonated. Avoid using 100% methanol as the organic modifier, as it can form dimers and clusters (e.g., m/z 65) that severely elevate the low-mass baseline. Always use strictly LC-MS grade acetonitrile and water.

Data Presentation: Identifying Chemical Noise

When diagnosing chemical noise, identifying the specific m/z of the background ions can pinpoint the exact source of contamination.

Table 1: Common Background Ions and Adducts in Amine LC-MS Analysis

m/z (ESI+)	Probable Identity	Common Source in LC-MS Systems	Mitigation Strategy
65.0	[2MeOH+H]⁺	Methanol dimerization/clustering.	Reduce MeOH usage; optimize ESI desolvation temperature.
102.1	[TEA+H]⁺	Triethylamine contamination.	Flush LC system with 50:50 Water:ACN containing 0.1% Formic Acid.
149.0	Phthalate fragment	Plasticizer leaching from tubing/bottles.	Replace plastic solvent lines with PEEK or Stainless Steel.
284.3	Stearic acid / Plasticizer	Substandard autosampler vials or septa.	Use high-quality, certified glass vials with PTFE-lined septa.

Step-by-Step Methodologies

Protocol A: System Isolation and Baseline Noise Audit

Purpose: To systematically eliminate instrumental variables before altering chromatographic chemistry.

• Baseline Archiving: Compare your current noise levels and pressure traces to historical System Suitability Test (SST) data. An elevated baseline across the board suggests mobile phase contamination, while erratic spikes suggest ESI arcing or bubbles[5].

• Detector Check: Disconnect the LC flow entirely. Monitor the MS baseline for 10 minutes. If the baseline is flat, the MS electronics are sound.

• Source Cleaning: If the MS is noisy during direct infusion, vent the system. Remove the ESI probe and clean the corona needle, spray shield, and capillary entrance with a lint-free wipe soaked in 50:50 Water:Isopropanol (LC-MS grade)[1].

• LC System Flush: Flush the LC system (with the column removed and replaced by a union) using 100% hot water (60°C) at 1 mL/min for 30 minutes to dissolve precipitated ammonium salts. Follow this with 100% Isopropanol for 30 minutes to remove lipophilic contaminants from the pump heads and autosampler lines.

Protocol B: HILIC Column Equilibration and Passivation for Polyamines

Purpose: HILIC stationary phases require approximately 3% water to form the necessary hydration layer for analyte partitioning. Rushing this step causes continuous column bleed and high baseline noise[3].

• Initial Flush: Flush the new or stored HILIC column with 50:50 Acetonitrile:Water containing 10 mM ammonium formate for at least 20 column volumes (CV) to purge storage solvents.

• Gradient Equilibration: Ramp the system to your starting analytical conditions (e.g., 90% Acetonitrile / 10% Aqueous buffer).

• Hardware Passivation: Inject a high-concentration standard of 1,1'-bipiperazine (e.g., 10 µg/mL) 3 to 5 times. Because amines are notorious for sticking to stainless steel hardware, this step passivates active sites on the column frits and tubing, preventing peak tailing and baseline drift in subsequent runs.

• Stabilization: Run the mobile phase at the starting gradient for at least 30–40 CVs before injecting your first analytical sample. Monitor the baseline; it should stabilize into a flat, low-frequency trace.

References

• Troubleshooting Liquid Chromatography-Tandem Mass Spectrometry in the Clinical Laboratory Source: myadlm.org URL:[Link]

• Essentials of LC Troubleshooting, Part 4: What is Going On with the Baseline? Source: chromatographyonline.com URL:[Link]

• Troubleshooting and Diagnostics Tips and Tricks - Mass Spectrometry Facility Source: ua.edu URL:[Link]

• Hydrophilic Interaction Chromatography Method Development and Troubleshooting Source: agilent.com URL:[Link]

• Hydrophilic-Interaction Chromatography (HILIC) for LC-MS/MS Analysis of Monoamine Neurotransmitters Source: waters.com URL:[Link]

• HELP! very noisy basline - Chromatography Forum Source: chromforum.org URL:[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Background noise in UPLC-MS/MS experience? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. agilent.com [agilent.com]
• 4. msf.barefield.ua.edu [msf.barefield.ua.edu]
• 5. myadlm.org [myadlm.org]

Impact of temperature on 1,1'-bipiperazine generation rates

Technical Support Center: Piperazine Stability & Impurity Control Topic: Impact of Temperature on 1,1'-Bipiperazine Generation Rates Audience: Pharmaceutical Researchers, Process Chemists, and CO₂ Capture Specialists

Technical Overview & Structural Disambiguation

User Advisory: In the context of piperazine (PZ) synthesis and degradation, the term "1,1'-bipiperazine" is often used colloquially to refer to the ethyl-bridged dimer (1,2-dipiperazinoethane), which is the dominant thermal degradation product. However, in strict IUPAC nomenclature, 1,1'-bipiperazine refers to the N-N linked hydrazine-like dimer .

This guide addresses the thermal generation rates of both species, with a primary focus on the ethyl-bridged dimer due to its prevalence in high-temperature processes (SN2 mechanism), while noting the oxidative radical pathway required for the N-N linked impurity.

Impurity Name	Structure	Primary Formation Mechanism	Temperature Sensitivity
1,2-Dipiperazinoethane (Ethyl-bridged dimer)	PZ-CH₂CH₂-PZ	Thermal (SN2): Ring opening of protonated PZ followed by condensation.	High: Follows Arrhenius behavior ( ). Critical >150°C.
1,1'-Bipiperazine (N-N linked dimer)	PZ-N-N-PZ	Oxidative (Radical): Metal-catalyzed or photoredox coupling of N-radicals.	Moderate: Dependent on catalyst activity and O₂ presence; T accelerates radical initiation.

Troubleshooting Guide: High Impurity Generation

Scenario A: "I am seeing an exponential spike in dimer content during the stripping/distillation phase."

Diagnosis: Thermal Degradation (SN2 Pathway) Mechanism: At temperatures

, piperazine undergoes a ring-opening SN2 reaction. A protonated piperazine molecule ( ) is attacked by a neutral piperazine, opening the ring to form an intermediate (AEAEPZ), which then condenses to form the ethyl-bridged dimer.

Corrective Actions:

• Check Reboiler Skin Temperature: Ensure the wall temperature does not exceed

  , even if the bulk fluid is at . Localized hot spots drive exponential generation.

• Reduce Residence Time: Thermal degradation is first-order with respect to piperazine concentration and time.

• Acidification Control: The reaction requires

  . If possible, operate at a leaner loading (higher pH) to reduce the concentration of the protonated species, although this trades off with volatility.

Scenario B: "The impurity appears at lower temperatures (<100°C) in the presence of metal catalysts."

Diagnosis: Oxidative Coupling (Radical Pathway) Mechanism: Dissolved transition metals (Fe³⁺, Cu²⁺) or radical initiators can abstract an electron from the nitrogen lone pair, forming a radical cation (

). Two such radicals can couple to form the N-N linked 1,1'-bipiperazine.

Corrective Actions:

• Metal Chelation: Add chelating agents (e.g., EDTA, DTPA) to sequester redox-active metals.

• Oxygen Exclusion: Ensure strict

  sparging. The radical pathway is often autocatalytic with dissolved oxygen.

• Temperature Check: While less sensitive to T than the SN2 pathway, higher T increases the rate of radical initiation. Keep absorbers/reactors

  if possible.

Frequently Asked Questions (FAQs)

Q1: What is the activation energy (

) for the thermal generation of the dimer? A: For the ethyl-bridged dimer (general thermal degradation of PZ), the activation energy is approximately 183.5 kJ/mol .[1] This high means the rate is extremely sensitive to temperature. A increase at operating conditions ( ) can roughly quadruple the generation rate.

Q2: Can we reverse the formation of 1,1'-bipiperazine? A: No. Both the N-N bond and the ethyl-bridge formation are effectively irreversible under standard processing conditions. They are considered "heavy ends" and must be removed via vacuum distillation or ion exchange.

Q3: Does CO₂ loading affect the generation rate? A: Yes. Higher CO₂ loading increases the concentration of protonated species (

) and carbamates. Since the thermal SN2 mechanism involves , higher loading generally increases the degradation rate up to a point of saturation.

Experimental Protocol: Kinetic Profiling

Objective: Determine the specific generation rate constant (

) for your specific matrix.

Methodology: Isothermal Stress Testing

• Preparation: Prepare 50 mL aliquots of Piperazine solution (e.g., 8 m PZ).

  • Optional: Load with CO₂ to 0.3 mol/mol alkalinity to simulate capture conditions.

• Incubation: Place aliquots in sealed stainless steel cylinders (Swagelok) to withstand pressure.

• Thermal Stress: Incubate at three temperatures: 135°C, 150°C, and 165°C .

• Sampling: Remove cylinders at intervals (e.g., 1, 2, 4, 8 weeks). Quench immediately in ice.

• Analysis: Dilute 100x and analyze via Cation Ion Chromatography (IC) or HPLC-MS .

  • Column: Dionex IonPac CS17 (or equivalent cation exchange).

  • Mobile Phase: Methanesulfonic acid gradient.

  • Detection: Suppressed Conductivity or Mass Spec (monitoring m/z 199 for ethyl-bridged, m/z 171 for N-N linked).

Data Analysis: Plot

vs. Time. The slope is . Plot vs. (Kelvin) to derive .

Data Reference: Temperature vs. Generation Rate

Simulated data based on Arrhenius parameters (

) for 8 m PZ.

Temperature (°C)	Relative Rate Constant ( )	Estimated Loss (% per week)	Status
100°C	1.0 (Baseline)	< 0.01%	Stable
120°C	~12.5	0.1%	Monitor
135°C	~65.0	0.5%	Warning
150°C	~320.0	2.5%	Critical
165°C	~1,400.0	> 10%	Failure

Note: "Failure" indicates rapid oligomerization leading to viscosity increases and precipitation.

Visualizing the Pathways

The following diagram illustrates the divergent pathways for the two "bipiperazine" species based on temperature and oxidative conditions.

Caption: Divergent formation pathways for piperazine dimers. The thermal SN2 pathway (yellow/green) dominates at high temperatures, while the oxidative pathway (red) requires radical initiation.

References

• Freeman, S. A., & Rochelle, G. T. (2011). Thermal degradation of piperazine and its structural analogs. Energy Procedia, 4, 43–50. Link

• Freeman, S. A., Dugas, R., Van Wagener, D. H., Nguyen, T., & Rochelle, G. T. (2010). Carbon dioxide capture with concentrated, aqueous piperazine. International Journal of Greenhouse Gas Control, 4(2), 119-124. Link

• Rochelle, G. T. (2012). Thermal Degradation of Amines for CO2 Capture. Current Opinion in Chemical Engineering, 1(2), 183-190. Link

• Boley, A. J., et al. (2024).[2] Programmable Piperazine Synthesis via Organic Photoredox Catalysis. Journal of the American Chemical Society. (Discusses radical/oxidative pathways). Link

Sources

• 1. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 2. Piperazine synthesis [organic-chemistry.org]

Technical Support Center: Resolving Co-elution of Piperazine and 1,1'-Bipiperazine

Executive Summary: The Chemistry of the Challenge

Separating Piperazine from its dimer impurity, 1,1'-Bipiperazine (often referred to as "Dimer"), is a classic chromatographic challenge rooted in extreme polarity and structural similarity.

• The Analytes: Both compounds are small, cyclic, aliphatic amines. They possess high pKa values (Piperazine pKa₁ ≈ 9.73, pKa₂ ≈ 5.35) and are fully ionized at neutral and acidic pH.

• The Problem: In standard Reversed-Phase (RP) HPLC using C18 columns, these compounds exhibit near-zero retention , eluting in the void volume (

  ) due to their hydrophilic nature. This results in co-elution with solvent fronts and other polar matrix components.

• The Solution: We must abandon standard hydrophobic retention mechanisms. Success requires Ion-Pairing Chromatography (IPC) or Hydrophilic Interaction Liquid Chromatography (HILIC) .

Troubleshooting Guide (Q&A Format)

Q1: Why do Piperazine and 1,1'-Bipiperazine co-elute on my C18 column even with 100% aqueous mobile phase?

A: This is a retention failure, not a selectivity failure. Standard C18 columns rely on hydrophobic interaction. Piperazine is a highly polar, basic molecule (

). It prefers the aqueous mobile phase over the hydrophobic stationary phase. 1,1'-Bipiperazine, despite being a dimer, shares this high polarity. Without a mechanism to "hold" them on the column, they both travel at the speed of the mobile phase, co-eluting at the dead time.

Q2: Which method should I choose: Ion-Pairing (IPC) or HILIC?

A: This depends on your detector and application phase.

Feature	Ion-Pairing (IPC)	HILIC
Primary Mechanism	Hydrophobic interaction via surfactant "tail" + Ion Exchange	Partitioning into water-enriched layer on silica surface
Robustness	High (Excellent for QC/Routine)	Moderate (Requires long equilibration)
MS Compatibility	Poor (Non-volatile reagents suppress ionization)	Excellent (High organic mobile phase enhances ionization)
Sample Diluent	Aqueous	High Organic (e.g., Acetonitrile)
Recommended For	UV/ELSD detection, QC environments	LC-MS, R&D, Trace impurity analysis

Q3: I have a UV detector. Can I see these compounds?

A: Barely. Piperazine lacks a conjugated

-system, meaning it has negligible UV absorbance above 210 nm.

• Option A (Direct UV): You must detect at 200–210 nm . This requires high-purity solvents (low cut-off) and a phosphate buffer. Warning: Baseline noise will be high.

• Option B (Derivatization): React with Dansyl Chloride or NBD-Cl pre-column. This adds a chromophore, allowing detection at ~254 nm or fluorescence, and increases hydrophobicity, simplifying separation.

• Option C (Alternative Detectors): Refractive Index (RI) or Evaporative Light Scattering Detector (ELSD) are preferred if MS is unavailable.

Decision Logic & Workflows

Method Selection Decision Tree

Use this logic to determine the correct approach for your lab's capabilities.

Caption: Decision matrix for selecting the optimal chromatographic mode based on detection limits and instrumentation.

Experimental Protocols

Protocol A: Ion-Pairing Chromatography (Best for QC/UV)

• Mechanism: The sulfonate ion (negative) binds to the protonated piperazine (positive), forming a neutral, hydrophobic complex that retains on the C18 chain.

Chromatographic Conditions:

• Column: C18, 250 x 4.6 mm, 5 µm (High surface area, fully end-capped).

• Mobile Phase:

  • Buffer: 50 mM Potassium Phosphate (pH 3.0) + 5 mM 1-Octanesulfonic Acid Sodium Salt .

  • Solvent A: 90% Buffer / 10% Methanol.

  • Solvent B: 50% Buffer / 50% Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 210 nm (or ELSD).

• Temperature: 30°C.

Step-by-Step Procedure:

• Preparation: Dissolve the ion-pairing reagent in the buffer before adding organic solvent to prevent precipitation. Adjust pH to 3.0 (ensures piperazine is fully ionized:

  ).

• Equilibration: Flush the column with mobile phase for at least 60 minutes. IPC reagents adsorb slowly to the stationary phase; a stable baseline indicates saturation.

• Gradient: Start at 100% A (high aqueous) to retain the polar monomer. Ramp to 100% B over 15 minutes to elute the more hydrophobic 1,1'-bipiperazine dimer.

Protocol B: HILIC (Best for LC-MS)

• Mechanism: Partitioning of the analyte into a water-rich layer adsorbed on the polar silica surface.[1]

Chromatographic Conditions:

• Column: Silica or Amide-bonded phase (e.g., TSKgel Amide-80 or BEH Amide), 150 x 2.1 mm.

• Mobile Phase:

  • A: 10 mM Ammonium Formate in Water (pH 3.75).

  • B: Acetonitrile.

• Isocratic Mode: 85% B / 15% A. (High organic is critical for HILIC retention).

• Flow Rate: 0.3 mL/min.

• Detection: MS (ESI Positive Mode) or ELSD.

Critical Success Factors:

• Diluent: Sample must be dissolved in 80-90% Acetonitrile. Injecting a water-based sample will disrupt the HILIC water layer, causing split peaks and breakthrough.

• Elution Order: In HILIC, the most polar compound elutes last. Piperazine (monomer) typically elutes after 1,1'-bipiperazine (dimer) because the monomer has a higher charge-to-mass ratio and interacts more strongly with the water layer.

FAQ: Common Pitfalls

Q: My baseline is drifting constantly in the Ion-Pairing method. A: This is usually due to temperature fluctuations or insufficient equilibration. The equilibrium between the ion-pairing reagent and the C18 surface is temperature-sensitive. Use a column oven and ensure the mobile phase is constantly stirred/recirculated if possible.

Q: I see "ghost peaks" in my gradient. A: In IPC, the column acts as a concentrator for impurities in the mobile phase reagents. Use HPLC-grade ion-pairing reagents and high-purity water. A "blank" gradient run is mandatory to identify system artifacts.

Q: Can I use a C18 column for HILIC? A: No. C18 is hydrophobic. HILIC requires a polar surface (Silica, Amide, Cyano, or Zwitterionic). Using a C18 column with high acetonitrile will simply result in the analytes eluting at

.

References

• Determination of Piperazine by HPLC-UV (Derivatiz

  • Source: Journal of Chemical and Pharmaceutical Research
  • Title: Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatiz

  • URL:[Link]

• HILIC Separ

  • Source: Taylor & Francis Online[2]

  • Title: Novel Method for the Determination of Piperazine in Pharmaceutical Drug Substances Using Hydrophilic Interaction Chromatography and Evaporative Light Sc

  • URL:[Link][2]

• pKa and Physical Properties of Piperazines

  • Source: University of Regina / J. Chem. Eng.

  • Title: pKa Values of Some Piperazines at (298, 303, 313, and 323) K[3][4]

  • URL:[Link]

• Ion-Pairing Reagents Technical Guide

  • Source: ITW Reagents[5]

  • Title: Ion pair chromatography reagents in HPLC[5]

Sources

• 1. afin-ts.de [afin-ts.de]
• 2. researchgate.net [researchgate.net]
• 3. uregina.ca [uregina.ca]
• 4. semanticscholar.org [semanticscholar.org]
• 5. itwreagents.com [itwreagents.com]

Reference Data & Comparative Studies

Comparative Retention Dynamics of 1,1'-Bipiperazine and Piperazine: A Methodological Guide for Chromatographic Analysis

As a Senior Application Scientist, one of the most frequent challenges I encounter in analytical method development is the separation and quantification of small, highly polar, and non-UV active aliphatic amines. Piperazine and its dimeric derivative, 1,1'-bipiperazine, perfectly illustrate this challenge. Standard Reversed-Phase Liquid Chromatography (RP-HPLC) with UV detection routinely fails for these molecules.

This guide provides an objective, data-driven comparison of the chromatographic retention behaviors of piperazine and 1,1'-bipiperazine. By understanding the physicochemical causality behind their interactions with various stationary phases, researchers can select the optimal method for their specific matrix and detection requirements.

Physicochemical Causality: Why Standard Methods Fail

To understand their retention dynamics, we must first analyze the structural and physicochemical properties of both analytes:

• Piperazine (

  ): A simple cyclic diamine. With a pKa of ~9.73, it is highly basic and remains fully protonated at physiological and acidic pH levels. Its extreme hydrophilicity (LogP ~ -1.5) causes it to elute in the void volume of standard C18 columns.

• 1,1'-Bipiperazine (

  ): Formed by two piperazine rings linked via an N-N bond. While it possesses double the nitrogen content, its larger eight-carbon footprint significantly increases its lipophilicity compared to piperazine.

The Detection Bottleneck: Neither molecule contains a conjugated

-electron system, rendering UV detection (e.g., at 210 nm or 254 nm) virtually useless due to poor sensitivity and severe baseline interference from mobile phase solvents. Consequently, methods must rely on Evaporative Light Scattering Detection (ELSD) , Charged Aerosol Detection (CAD) , or Mass Spectrometry (MS) , which strictly dictates the use of volatile mobile phase additives [1].

Chromatographic Retention Mechanisms

The relative retention time (RT) of these two compounds flips depending on the dominant chromatographic mechanism chosen.

A. Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC operates by partitioning analytes into a water-enriched layer immobilized on a polar stationary phase (e.g., bare silica or cyanopropyl).

• Causality: Because piperazine has a higher charge-density and polarity-to-mass ratio, it interacts more strongly with the aqueous layer. 1,1'-Bipiperazine, being bulkier and more hydrophobic, partitions less effectively.

• Outcome: Piperazine RT > 1,1'-Bipiperazine RT.

B. Reversed-Phase with Ion-Pairing (RP-HPLC)

On a C18 column, retention requires an ion-pairing agent (like Trifluoroacetic acid, TFA) to neutralize the basic amines and increase hydrophobicity.

• Causality: Once the charges are neutralized by the ion-pairing agent, retention is driven purely by the carbon footprint. 1,1'-Bipiperazine (8 carbons) has a significantly larger hydrophobic surface area than piperazine (4 carbons).

• Outcome: 1,1'-Bipiperazine RT > Piperazine RT.

C. Mixed-Mode Chromatography (Cation-Exchange + RP)

Mixed-mode columns (e.g., Primesep 100 or Amaze HD) feature alkyl chains with embedded anionic groups, offering dual retention mechanisms [2].

• Causality: Both compounds are positively charged at acidic pH and bind strongly to the cation-exchange sites. However, 1,1'-bipiperazine benefits from secondary hydrophobic interactions with the alkyl chains, anchoring it more firmly to the stationary phase.

• Outcome: 1,1'-Bipiperazine RT > Piperazine RT.

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems . Every step includes a specific causality and a system suitability check to verify the integrity of the run.

Protocol A: HILIC-ELSD Workflow for Polar Retention

This method is ideal when analyzing piperazine in the presence of highly hydrophobic impurities that would otherwise foul a C18 column.

• Mobile Phase Preparation: Mix 80% Acetonitrile with 20% of a 10 mM Ammonium Acetate aqueous buffer (pH 5.8).

  • Causality: High organic content is required to maintain the HILIC partitioning layer. Ammonium acetate is chosen because it is fully volatile, preventing ELSD capillary blockage [3].

• Column Equilibration: Flush a Cyanopropyl (CN) HILIC column (4.6 x 150 mm, 5 µm) at 1.0 mL/min for at least 20 column volumes to ensure the aqueous layer is fully established.

• ELSD Optimization: Set the drift tube temperature to 45°C and the nebulizer gas (

  ) to 1.5 L/min.

  • Causality: Piperazine is semi-volatile. Exceeding 50°C in the drift tube will cause the analyte to evaporate alongside the mobile phase, drastically reducing the signal-to-noise ratio.

• Self-Validation Check (System Suitability): Inject a blank diluent (80% ACN). The baseline drift must be < 2 mV. Inject a 0.1 mg/mL standard mix. The resolution (

  ) between 1,1'-bipiperazine and piperazine must be 2.0. If , decrease the aqueous buffer ratio to 15% to increase retention.

Protocol B: Mixed-Mode LC-MS Workflow for Robust Quantification

This method is superior for trace-level quantification in complex biological or environmental matrices.

• Mobile Phase Preparation: Prepare an isocratic blend of 20% Acetonitrile and 80% Water containing 0.1% Formic Acid.

  • Causality: Formic acid provides the low pH necessary to fully protonate the basic amines, maximizing cation-exchange retention while remaining perfectly compatible with Electrospray Ionization (ESI) [4].

• MS Source Tuning: Set the mass spectrometer to positive ESI mode (

  ). Monitor 87.1 for piperazine ( ) and 171.1 for 1,1'-bipiperazine ( ).

• Chromatographic Separation: Run the mobile phase at 0.6 mL/min on a mixed-mode column (e.g., 3.0 x 100 mm, 3 µm). Maintain column temperature at 40°C to improve mass transfer and reduce peak tailing of the bulky bipiperazine.

• Self-Validation Check (System Suitability): Monitor the peak tailing factor (

  ). If for 1,1'-bipiperazine, it indicates secondary silanol interactions. Validate the system by increasing the formic acid concentration to 0.15% to mask these active sites.

Quantitative Retention Time Comparison

The following table synthesizes representative retention data derived from established chromatographic benchmarks, illustrating the performance of each method.

Chromatographic Mode	Column Type	Mobile Phase	Piperazine RT (min)	1,1'-Bipiperazine RT (min)	Resolution ( )
HILIC	Cyanopropyl (CN)	80% ACN / 20% NH4Ac	7.2	4.1	> 4.0
Reversed-Phase (RP)	C18 (Endcapped)	5% ACN / 95% Water + 0.1% TFA	1.2 (Voiding)	2.5	2.8
Mixed-Mode	Primesep 100	20% ACN / 80% Water + 0.2% TFA	4.5	6.8	> 3.5

Data represents comparative benchmarks under standard flow rates (0.6 - 1.0 mL/min) to demonstrate relative retention shifts.

Visualizing the Retention Logic

The flowchart below maps the decision-making process for method selection and the resulting retention time causality for both analytes.

Retention mechanisms and relative retention time outcomes for piperazine vs. 1,1'-bipiperazine.

References

• Novel Method for the Determination of Piperazine in Pharmaceutical Drug Substances Using Hydrophilic Interaction Chromatography and Evaporative Light Scattering Detection. Journal of Liquid Chromatography & Related Technologies (Taylor & Francis). URL:[Link][1]

• HPLC Analysis of Piperazine on Primesep 100. SIELC Technologies Application Notes. URL: [Link][2]

• Is the separation of NaCl and NaHCO3 from piperazine on a HPLC HILIC column possible, with the further detection with ELSD? ResearchGate Scientific Discussions. URL: [Link][3]

• HPLC Methods for analysis of Piperazine. HELIX Chromatography Technical Resources. URL:[Link][4]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. HPLC Analysis of Piperazine on Primesep 100 | SIELC Technologies [sielc.com]
• 3. researchgate.net [researchgate.net]
• 4. helixchrom.com [helixchrom.com]

Validated Analytical Methods for 1,1'-Bipiperazine Impurity Profiling: A Comparative Guide

Introduction

1,1'-Bipiperazine is a dimeric cyclic amine that frequently emerges as a synthetic byproduct or degradation impurity in the manufacturing of piperazine-containing Active Pharmaceutical Ingredients (APIs), such as the CDK4/6 inhibitor Palbociclib. Due to its highly polar nature and the absence of a strong UV-absorbing chromophore, the trace-level quantification of 1,1'-bipiperazine presents a significant analytical challenge.

To ensure patient safety and regulatory compliance, analytical procedures for impurity profiling must be rigorously validated. The recent implementation of the (effective June 2024) mandates a lifecycle and Quality-by-Design (QbD) approach, requiring robust demonstration of specificity, linearity, accuracy, and precision across the reportable range [4].

This guide objectively compares three primary analytical methodologies—HPLC-UV (post-derivatization), GC-MS, and LC-MS/MS—providing researchers with the experimental data and mechanistic insights needed to select and validate the optimal method for their specific API matrix.

Methodological Comparison & Mechanistic Insights

LC-MS/MS (Direct Analysis - The Gold Standard)

Mechanism: Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode is the premier technique for piperazine analysis. Because 1,1'-bipiperazine contains basic secondary amines, it readily accepts protons in acidic mobile phases, making it highly amenable to positive Electrospray Ionization (ESI+). Expertise & Experience: Highly polar amines often exhibit poor retention and severe peak tailing on standard C18 columns due to secondary interactions with residual silanols. Utilizing a mixed-mode column or a specialized low-silanol reverse-phase column with volatile buffers (e.g., formic acid or ammonium formate) ensures sharp peak shapes and prevents ion suppression[1].

HPLC-UV (Chemical Derivatization)

Mechanism: Since 1,1'-bipiperazine lacks a native chromophore, direct UV detection is severely limited. To overcome this, the secondary amines can be reacted with a derivatizing agent such as 4-chloro-7-nitrobenzofuran (NBD-Cl) to form a stable, highly UV-active derivative detectable at 340 nm[2]. Expertise & Experience: While this allows laboratories without mass spectrometers to perform the analysis, derivatization introduces variability. The reaction kinetics must be strictly controlled (temperature, time, pH) to ensure complete conversion and prevent the formation of mono- versus di-derivatized mixtures, which severely complicates quantification.

GC-MS (Volatilization & Ionization)

Mechanism: Gas Chromatography-Mass Spectrometry (GC-MS) offers excellent resolution and library matching capabilities. However, free piperazines are highly polar and prone to severe column adsorption and thermal degradation. Expertise & Experience: To achieve reproducible chromatography, samples are typically derivatized (e.g., via acetylation or silylation) prior to injection, or specialized deactivated capillary columns (e.g., 50% phenyl-50% methyl polysiloxane) must be used [3]. GC-MS is robust but generally exhibits higher Limits of Detection (LOD) compared to LC-MS/MS.

Quantitative Data Presentation

The following table summarizes the performance metrics of the three methodologies based on validated compendial methods and peer-reviewed literature for piperazine derivatives.

Parameter	LC-MS/MS (ESI-MRM)	HPLC-UV (NBD-Cl Deriv.)	GC-MS (Acetylation)
Limit of Detection (LOD)	0.05 - 0.1 ppm	5 - 10 ppm	1 - 5 ppm
Limit of Quantitation (LOQ)	0.15 - 0.3 ppm	15 - 30 ppm	3 - 15 ppm
Linearity Range	0.2 - 100 ng/mL	30 - 350 µg/mL	5 - 200 µg/mL
Accuracy (Recovery)	95.0% - 102.5%	104.8% - 108.0%	90.0% - 110.0%
Sample Prep Complexity	Low (Dilute & Shoot)	High (Reaction & Incubation)	High (Deriv. & Extraction)
Throughput	High (< 10 min/run)	Medium (~ 20 min/run)	Medium (~ 15 min/run)

Experimental Protocols (Self-Validating Systems)

Protocol 1: Direct LC-MS/MS Workflow (Recommended for Trace Impurities)

Causality: This protocol avoids derivatization, minimizing sample preparation errors. The use of a stable isotope-labeled internal standard (SIL-IS), if available, or a structural analog corrects for matrix-induced ion suppression, ensuring a self-validating quantitative system.

• Sample Preparation: Accurately weigh 10 mg of the API and dissolve in 10 mL of Methanol:Water (50:50, v/v) containing 0.1% Formic Acid. Sonicate for 5 minutes to ensure complete dissolution.

• Dilution: Dilute the sample 1:100 with the mobile phase to prevent detector saturation and minimize matrix effects. Spike with 10 ng/mL of the internal standard.

• Chromatographic Conditions:

  • Column: Low-silanol C18 or mixed-mode column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 5 mM Ammonium Formate in Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 8 minutes. Flow rate: 0.3 mL/min.

• MS/MS Parameters (ESI+):

  • Determine the precursor ion

    for 1,1'-bipiperazine ( 171.1).

  • Optimize collision energy (CE) to monitor the most abundant product ions (e.g.,

    85.1 for quantification, 56.1 for qualification).

• System Suitability (ICH Q2): Inject six replicates of the LOQ standard. The %RSD of the peak area must be

  , and the signal-to-noise (S/N) ratio must be .

Protocol 2: HPLC-UV with NBD-Cl Derivatization

Causality: NBD-Cl reacts with the secondary amines of 1,1'-bipiperazine in an alkaline medium to form a highly conjugated, UV-absorbing product, allowing detection on standard HPLC systems[2].

• Reagent Preparation: Prepare a 2 mg/mL solution of NBD-Cl in methanol. Prepare a 0.1 M Sodium Borate buffer (pH 9.0).

• Derivatization Reaction: To 1.0 mL of the API sample solution (in water), add 1.0 mL of the borate buffer and 1.0 mL of the NBD-Cl solution.

• Incubation: Heat the mixture in a water bath at 60°C for exactly 30 minutes to ensure complete reaction kinetics. Cool immediately in an ice bath to quench the reaction and prevent degradation.

• Analysis: Inject 10 µL onto a standard C18 column (250 x 4.6 mm, 5 µm). Utilize isocratic elution using Acetonitrile:Water (70:30) at 1.0 mL/min. Detect at 340 nm.

Analytical Decision Workflow

Decision tree for 1,1'-bipiperazine impurity profiling based on sensitivity requirements.

References

• Bassindale, T., et al. "Quantitative analysis of hair samples for 1-benzylpiperazine (BZP) using high-performance liquid chromatography triple quadrupole mass spectrometry (LC-MS/MS) detection." PubMed, 2011.[Link]

• Reddy, P. R., et al. "Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV." Journal of Chemical and Pharmaceutical Research, 2012.[Link]

• United Nations Office on Drugs and Crime (UNODC). "Recommended methods for the Identification and Analysis of Piperazines in Seized Materials." UNODC Synthetic Drug Strategy.[Link]

• European Medicines Agency (EMA) / International Council for Harmonisation (ICH). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." EMA Guidelines, 2024.[Link]

Technical Guide: NMR Differentiation of 1-Aminopiperazine and its Dimer Impurity 1,1'-Bipiperazine

Executive Summary

In the synthesis of 1-aminopiperazine (1-AP) —a critical intermediate for antifungal APIs like itraconazole and posaconazole—a common process-related impurity is 1,1'-bipiperazine (1,1'-BP) .[1] This dimer typically arises during the reduction of N-nitrosopiperazine or via oxidative coupling during storage.[1]

Distinguishing these two species is analytically challenging because both possess a piperazine core and lack distinct chromophores for UV detection.[1] While Mass Spectrometry (MS) offers definitive molecular weight separation (

101 vs. 170), Nuclear Magnetic Resonance (NMR) is the preferred method for structural validation and quantitative purity assessment without the need for reference standards.

This guide details the specific spectral fingerprints required to differentiate 1-AP from 1,1'-BP, focusing on proton (

H) integration logic and carbon ( C) symmetry patterns.

Structural Analysis & Symmetry

Understanding the symmetry of these molecules is the prerequisite for interpreting their spectra.

• 1-Aminopiperazine (1-AP):

  • Symmetry: Possesses a plane of symmetry (

    ) running through the N-N bond axis.

  • Environment: The piperazine ring is asymmetric with respect to the nitrogen substituents. The carbons

    to the hydrazine group ( ) are chemically distinct from the carbons to the secondary amine ( ).[1]

• 1,1'-Bipiperazine (1,1'-BP):

  • Symmetry: Centrosymmetric (

    or ).[1] The molecule consists of two identical piperazine rings connected by a single N-N bond.

  • Environment: Due to symmetry, the two rings are magnetically equivalent. However, within a single ring, the carbons

    to the central N-N bond are distinct from those to the terminal N-H.

Figure 1: Structural Differentiation Logic

Figure 1: Decision tree for distinguishing 1-AP and 1,1'-BP based on proton integration and exchangeable protons.

Experimental Protocol

To ensure reproducibility and prevent the loss of the critical amino (

) proton signal due to chemical exchange, the choice of solvent is paramount.

Reagents & Equipment

• Solvent: DMSO-d

  (99.9% D) is mandatory .[1]

  • Why? Chloroform-d (

    ) often contains trace acid which accelerates proton exchange, causing the signal to broaden into the baseline or merge with the ring protons. DMSO-d forms hydrogen bonds that slow this exchange, sharpening the and signals.[1]

• Instrument: 400 MHz or higher (for clear resolution of AA'BB' multiplets).

• Concentration: ~10-15 mg in 0.6 mL solvent.

Step-by-Step Workflow

• Preparation: Dissolve the sample in DMSO-d

  . Ensure the tube is dry; trace water will shift the exchangeable proton peaks.

• Acquisition (

  H):

  • Pulse angle: 30° or 45°.[1]

  • Relaxation delay (

    ): Set to seconds. The protons have different relaxation times than ring protons; insufficient delay will skew integration values.

  • Scans: 16–32 scans are sufficient.[1]

• Acquisition (

  C): Run a standard proton-decoupled experiment (typically 512–1024 scans).[1]

• Processing: Reference the spectrum to the DMSO pentet at 2.50 ppm (

  H) and 39.5 ppm ( C).

Comparative Spectral Data

The following tables summarize the chemical shifts. Note that while ring proton shifts are similar, the integration ratios and nitrogen-bound protons are the definitive differentiators.

Table 1: H NMR Comparison (DMSO-d , 400 MHz)

Feature	1-Aminopiperazine (1-AP)	1,1'-Bipiperazine (1,1'-BP)	Differentiation Note
	2.6 – 3.2 ppm (Broad s, 2H )	Absent	Primary Differentiator. 1-AP shows a distinct 2H integral for the primary amine.[1]
Ring	2.3 – 2.5 ppm (m, 4H)	2.4 – 2.6 ppm (m, 8H*)	1,1'-BP ring protons often appear as a tighter cluster due to symmetry.
Ring	2.6 – 2.8 ppm (m, 4H)	Overlapping with	Integration is key: 1-AP Ratio is 4:4:[1]2. 1,1'-BP Ratio is 8:8:2 (Ring:Ring:NH).[1]
	N/A (Secondary amine is substituted)	~2.0 – 3.0 ppm (Broad s, 2H total)	1,1'-BP has secondary amines at the ends of the dimer.

Note: In 1,1'-BP, the integration is relative. If you calibrate the ring protons to 16H (8+8), the NH peak will integrate to 2H. In 1-AP, calibrating ring protons to 8H (4+4) yields an NH

integral of 2H.

Table 2: C NMR Comparison (DMSO-d )

Carbon Position	1-Aminopiperazine	1,1'-Bipiperazine	Mechanistic Insight
to	~56.0 ppm	~52.5 ppm	The N-N bond in 1,1'-BP is internal; in 1-AP, the exocyclic exerts a different shielding effect.[1]
to	~45.5 ppm	~45.0 ppm	Both molecules have carbons adjacent to a secondary amine (or similar environment), making this region less diagnostic.
Signal Count	2 Signals	2 Signals	Both molecules have high symmetry.[1] You cannot distinguish them solely by the number of carbon peaks, only by their chemical shift positions.

Advanced Validation: Mass Spectrometry

While NMR provides structural connectivity, the formation of dimers is best confirmed by Mass Spectrometry if the sample is a complex mixture (e.g., crude reaction mix).

• Method: ESI-MS (Positive Mode).[1][2]

• 1-Aminopiperazine:

  Da.[1]

• 1,1'-Bipiperazine:

  Da.[1]

Diagnostic Trap: If using GC-MS, be aware that 1-aminopiperazine can thermally degrade or dimerize in the injector port if the temperature is too high (>250°C), potentially creating a false positive for the bipiperazine impurity. ESI-MS (room temperature ionization) is safer.[1]

References

• Chemical Shifts & Solvent Effects: Abraham, R. J., et al. "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent."[3] Magn.[1][3] Reson. Chem., 2006, 44(5), 491-509.[3] Link

• Impurity Characterization: Veeprho Laboratories.[1] "Amine di piperazine impurity: Structure and Formation."[1] Link

• Piperazine Synthesis: "Synthesis of 1-amino-4-methylpiperazine by catalytic hydrogenation." Patent CN111423397A.[1] Link

• General NMR Data: Gottlieb, H. E., et al. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." J. Org.[1][4] Chem., 1997, 62, 7512-7515. (Updated 2010).[1] Link[1]

• 1-Aminopiperazine Data: NIST/EPA/NIH Mass Spectral Library & PubChem Compound Summary for CID 81309.[1] Link[1]

Sources

• 1. veeprho.com [veeprho.com]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Publish Comparison Guide: Mass Fragmentation Patterns of 1,1'-Bipiperazine

This guide provides an in-depth technical analysis of the mass fragmentation patterns of 1,1'-bipiperazine, a critical impurity and structural analog in piperazine-based drug development. It is designed to assist analytical scientists in the structural elucidation and differentiation of this compound from its monomeric and isomeric counterparts.

Executive Summary & Chemical Context

1,1'-Bipiperazine (also known as N,N'-bipiperazine or 1,1'-bipiperazidine) is a hydrazine-linked dimer of piperazine. It frequently appears as a process-related impurity in the synthesis of piperazine and its derivatives due to oxidative coupling reactions.

Unlike its monomer, piperazine (MW 86), 1,1'-bipiperazine (MW 170) contains a labile N-N bond connecting two saturated heterocycles. This structural feature dictates its unique fragmentation behavior under Collision-Induced Dissociation (CID), making it distinct from carbon-linked dimers or simple alkylated piperazines.

Key Chemical Properties

• Formula: C

  H N

• Molecular Weight: 170.26 Da

• Precursor Ion [M+H]

  : m/z 171.26

• Structural Core: Two piperazine rings linked at the N1 and N1' positions.

Experimental Protocol: LC-MS/MS Conditions

To reproduce the fragmentation patterns described, the following experimental setup is recommended. This protocol ensures sufficient ionization and controlled fragmentation energy to observe diagnostic ions.

Chromatographic Separation

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (promotes protonation).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes. 1,1'-Bipiperazine is polar and basic; it typically elutes early to mid-gradient depending on ion-pairing.

Mass Spectrometry Parameters (ESI+)

• Ionization: Electrospray Ionization (ESI) in Positive Mode.[1]

• Capillary Voltage: 3.5 kV.

• Cone Voltage: 30 V (Keep low to prevent in-source fragmentation of the N-N bond).

• Collision Energy (CE): Stepped energy (10, 20, 40 eV) is crucial.

  • Low CE (10 eV): Retains precursor m/z 171.

  • Med CE (20 eV): Promotes N-N cleavage (m/z 85).

  • High CE (40 eV): Induces ring opening (m/z 56, 44).

Fragmentation Mechanism & Pathway Analysis

The fragmentation of 1,1'-bipiperazine is driven by the stability of the piperazine ring versus the lability of the hydrazine (N-N) linker.

Primary Fragmentation: The Hydrazine Cleavage

The most diagnostic event is the homolytic or heterolytic cleavage of the N-N bond.

• Precursor: [M+H]

  at m/z 171.

• Pathway: The protonated dimer cleaves at the N-N bond.

• Product: The formation of the piperazinyl cation at m/z 85 (C

  H N ).

  • Note: This differs from piperazine monomer ([M+H]

    m/z 87). The loss of 86 Da (neutral piperazine radical) or 85 Da (piperazinyl radical) is characteristic.

Secondary Fragmentation: Ring Opening

Once the monomeric piperazine species is formed (or from the intact precursor at higher energies), the piperazine ring undergoes characteristic retro-Diels-Alder-type fragmentation or neutral losses.

• Loss of NH

  (17 Da): From m/z 171 m/z 154 (minor).

• Loss of C

  H N (43 Da): Ring opening of the piperazine moiety.

• Diagnostic Ring Fragments:

  • m/z 56: [C

    H N] (Aziridine/Allyl amine derivative).

  • m/z 44: [C

    H N] (Ethyleneimine/Aziridinium).

Visualization of Signaling Pathway (DOT)

Caption: Proposed ESI-MS/MS fragmentation pathway of 1,1'-bipiperazine showing the critical N-N bond cleavage.

Comparative Analysis: 1,1'-Bipiperazine vs. Alternatives

Distinguishing the dimer from the monomer and other impurities is critical for purity analysis.

Table 1: Diagnostic Ion Comparison

Compound	Structure	Precursor [M+H]	Primary Fragment (Base Peak)	Secondary Fragments	Key Differentiator
1,1'-Bipiperazine	Dimer (N-N linked)	171	85 (Piperazinyl cation)	56, 44	N-N Cleavage yields m/z 85 (odd mass from even precursor).
Piperazine	Monomer	87	44 (C H N )	70 (Loss of NH ), 56	Precursor is 87; m/z 85 is absent.
N-Methylpiperazine	Alkylated	101	58 (C H N )	44, 72	Loss of methyl group or ring opening.
1,2-Ethylenediamine	Linear diamine	61	44 (C H N )	30 (CH N )	Lower MW; lacks cyclic fragments > m/z 44.

Performance Insight

• Specificity: The transition 171

  85 is highly specific for the N-N linked dimer.

• Interference: High collision energies can degrade the m/z 85 ion into m/z 44, which is common to all piperazines. Therefore, quantification should use the 171

  85 transition at moderate CE (15-20 eV) for maximum sensitivity and selectivity.

References

• National Institute of Standards and Technology (NIST). Piperazine Mass Spectrum (Electron Ionization). NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Zhu, N., et al. (2021). Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society, 42(1), 1-7.
• European Pharmacopoeia (Ph. Eur.).Piperazine Adipate / Piperazine Hydrate Monographs. (Reference for impurity profiling standards).

• U.S. EPA. Piperazine, 1,1'-(1,2-ethanediyl)bis- Substance Details.[2] (Structural comparison for bis-piperazines). Available at: [Link][2]

Sources

• 1. jabonline.in [jabonline.in]
• 2. Substance Registry Services | US EPA [cdxapps.epa.gov]

Comparative Toxicity of Piperazine Dimers and Monomers: A Technical Guide

Executive Summary

This guide provides a technical comparison of the toxicological profiles of Piperazine (Monomer) versus its Dimers (specifically bis-piperazines like 1,4-bis(3-aminopropyl)piperazine and impurity dimers like N,N'-dinitrosopiperazine).

The Verdict: While the monomer is primarily characterized by low acute toxicity and specific neuropharmacological effects (GABA agonism), piperazine dimers often exhibit enhanced cytotoxicity , severe corrosivity , or genotoxicity depending on their chemical class. The "dimerization" generally shifts the hazard profile from neurological targets to direct tissue damage (corrosion) or DNA interaction (carcinogenicity).

Chemical & Physicochemical Basis

Understanding the toxicity differences requires analyzing the structural shifts that occur upon dimerization.

Feature	Piperazine (Monomer)	1,4-Bis(3-aminopropyl)piperazine (Industrial Dimer)	N,N'-Dinitrosopiperazine (Impurity Dimer)
Structure	Cyclic diamine (6-membered ring)	Two primary amine arms linked to piperazine core	Nitroso groups attached to piperazine nitrogens
Molecular Weight	86.14 g/mol	~200.32 g/mol	~144.13 g/mol
Lipophilicity (LogP)	-1.17 (Highly Hydrophilic)	~ -1.4 (Hydrophilic but larger surface area)	~ 0.15 (Increased lipophilicity)
pKa	5.35 / 9.73 (Basic)	Multiple basic centers (High Alkalinity)	Non-basic (Nitroso withdrawal)
Primary Hazard	Neurotoxicity / Sensitization	Corrosivity / Dermal Toxicity	Genotoxicity / Carcinogenicity

Mechanistic Implications[2]

• Monomer: Small size and moderate basicity allow it to cross the blood-brain barrier (BBB) in overdose, mimicking GABA.

• Industrial Dimer (BAPP): The addition of primary amine arms increases charge density and alkalinity, leading to severe tissue corrosion (chemical burns) rather than specific receptor binding.

• Impurity Dimer (Nitrosamine): The loss of basicity and addition of nitroso groups facilitates metabolic activation to alkylating agents, attacking DNA.

Comparative Toxicological Profiles

A. Acute Systemic Toxicity

The monomer is relatively safe for acute exposure (hence its use as an anthelmintic), whereas industrial dimers are significantly more hazardous upon contact.

Endpoint	Piperazine (Monomer)	Bis(aminopropyl)piperazine (Dimer)	Interpretation
Oral LD50 (Rat)	1900 - 2600 mg/kg	~1200 mg/kg (Harmful)	Dimers are ~2x more lethal orally.
Dermal LD50 (Rabbit)	> 4000 mg/kg	Toxic (Category 3)	Dimer penetrates skin more aggressively.
Skin Irritation	Irritant (pH dependent)	Corrosive (Category 1B)	Dimer causes irreversible tissue destruction.
Target Organ	CNS (Cerebellar ataxia)	Respiratory Tract / Skin	Shift from functional (CNS) to structural damage.

B. Neurotoxicity (Monomer Specific)

Piperazine monomer toxicity is unique due to its pharmacological mechanism. It acts as a GABA_A receptor agonist .[1] In helminths, this causes flaccid paralysis.[1] In humans (mammals), the BBB usually protects the CNS, but in cases of renal failure or overdose, it causes "neurotoxicity."

Symptoms: Intention tremors, myoclonus, seizures, and ataxia.

C. Genotoxicity (Impurity Dimer Specific)

The most critical "dimer" in pharmaceutical development is the N-nitroso dimer (an impurity formed during synthesis). Unlike the monomer (which is generally non-genotoxic), the nitroso-dimer is a potent mutagen.

• Ames Test: Piperazine (Negative) vs. N,N'-Dinitrosopiperazine (Positive in strains TA1535).

• Mechanism: Metabolic activation via CYP450 leads to diazonium ion formation

  DNA Alkylation.

Mechanistic Visualization

The following diagram contrasts the neurotoxic pathway of the monomer with the genotoxic pathway of the impurity dimer.

Caption: Comparative pathways: Monomer induces functional neurotoxicity via GABA receptors, while Nitroso-Dimers cause structural DNA damage via metabolic activation.

Experimental Protocols for Validation

To validate these differences in a laboratory setting, the following protocols are recommended.

Protocol A: Comparative Cytotoxicity (MTT Assay)

Objective: Determine IC50 values to quantify the increased cytotoxicity of industrial dimers vs monomers.

• Cell Line Preparation: Seed HepG2 (liver) or SH-SY5Y (neuronal) cells at

  cells/well in 96-well plates. Incubate for 24h.

• Compound Treatment:

  • Prepare stock solutions of Piperazine and 1,4-Bis(3-aminopropyl)piperazine in PBS (adjust pH to 7.4 to rule out pH-driven toxicity).

  • Treat cells with serial dilutions (e.g., 0.1 µM to 1000 µM) for 24h.

• MTT Addition: Add 20 µL MTT reagent (5 mg/mL) to each well. Incubate 4h at 37°C.

• Solubilization: Remove media, add 100 µL DMSO to dissolve formazan crystals.

• Analysis: Measure absorbance at 570 nm.

  • Expected Result: Monomer IC50 > 500 µM (Low toxicity). Industrial Dimer IC50 < 100 µM (Moderate/High toxicity).

Protocol B: Genotoxicity Screening (Ames Test)

Objective: Distinguish non-mutagenic monomers from mutagenic nitroso-dimers.

• Strains: Use Salmonella typhimurium strains TA98 (frameshift) and TA100 (base-pair substitution).

• Activation: Perform assay with and without S9 metabolic activation mix (critical for nitrosamines).

• Exposure:

  • Plate 1: Piperazine (up to 5000 µ g/plate ).

  • Plate 2: N,N'-Dinitrosopiperazine (positive control range).

• Incubation: 48h at 37°C.

• Scoring: Count revertant colonies.

  • Criteria: A 2-fold increase in colonies over solvent control indicates mutagenicity.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 4837, Piperazine. [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 81629, 1,4-Bis(3-aminopropyl)piperazine. [Link]

• European Chemicals Agency (ECHA). Registration Dossier: Piperazine - Toxicological Information. [Link]

• Safe Work Australia. Piperazine and its salts: Human Health Tier II Assessment. [Link]

• Arbo, M. D., et al. (2016). Hepatotoxicity of piperazine designer drugs: up-regulation of key enzymes of cholesterol and lipid biosynthesis.[2] Archives of Toxicology. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Hepatotoxicity of piperazine designer drugs: up-regulation of key enzymes of cholesterol and lipid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Standard Qualification Guide: 1,1'-Bipiperazine

This guide outlines a rigorous scientific framework for the qualification of 1,1'-Bipiperazine (CAS 684250-50-8 / Structure: N-N linked piperazine dimer) as a Primary Reference Standard.[1][2] This molecule presents unique analytical challenges due to its lack of UV chromophores, hygroscopic nature, and hydrazine-like chemical properties.

Content Type: Publish Comparison Guide

Audience: Analytical Chemists, QA/QC Managers, CMC Leads[1][3]

Executive Summary: The Qualification Imperative

In pharmaceutical development, 1,1'-Bipiperazine often appears as a process-related impurity in the synthesis of piperazine derivatives or as a raw material in the production of specific polymer additives.[1][2][3] Unlike standard APIs, it lacks a strong UV chromophore and contains a hydrazine motif (N-N bond), making standard HPLC-UV qualification insufficient.[1]

This guide compares the "Certificate of Analysis" (CoA) data typically provided with commercial Reagent Grade material against the rigorous dataset required for a Qualified Primary Reference Standard . We demonstrate that relying on reagent-grade purity (often determined solely by GC Area%) can introduce assay errors of 2–5% , directly impacting mass balance calculations and impurity reporting limits.[1][2][3]

Comparative Snapshot: Reagent vs. Qualified Standard

Parameter	Commercial Reagent Grade	Qualified Reference Standard	Impact on Data Integrity
Purity Basis	Chromatographic Area% (GC)	% w/w (Mass Balance or qNMR)	Reagent grade overestimates potency by ignoring water/salt content.[1][2][3]
Water Content	Not typically reported	Measured (KF Coulometric)	1,1'-Bipiperazine is hygroscopic; unmeasured water causes potency drift.[1][2][3]
Identity	IR or Mass Spec only	1H/13C NMR + MS + IR	Ensures no isomeric impurities (e.g., 1,2-ethylenedipiperazine) are present.
Assay Uncertainty	Unknown / Not Reported	± 0.5% (Expanded Uncertainty)	Critical for accurate quantitation of impurities in drug substances.[1]

Technical Specifications & Molecule Profile

• Chemical Name: 1,1'-Bipiperazine[1][2][3]

• CAS Number: 684250-50-8 (Note: CAS may vary by salt form; free base assumed)[1][2]

• Molecular Formula: C₈H₁₈N₄[1][2]

• Molecular Weight: 170.26 g/mol [1][2][3]

• Structure: Two piperazine rings connected via a Nitrogen-Nitrogen single bond.[1][2][3]

• Critical Properties:

  • Chromophore: Negligible UV absorbance >210 nm.[2][3]

  • Basicity: High (Secondary amines).[1][2][3]

  • Stability: Susceptible to oxidation (N-oxide formation) and moisture uptake.[1][2][3]

Qualification Workflow & Decision Tree

The following diagram illustrates the logical flow for qualifying 1,1'-Bipiperazine, specifically addressing its lack of UV absorbance by prioritizing GC-FID and CAD (Charged Aerosol Detection).

Caption: Figure 1. Self-validating qualification workflow for non-chromophoric amines.

Detailed Experimental Protocols

Protocol A: Structural Identification (NMR)

Why: To distinguish 1,1'-bipiperazine (N-N bond) from its isomer 1,2-ethylenedipiperazine (C-C bridge).

• Instrument: 400 MHz NMR or higher.

• Solvent: D₂O (preferred to suppress exchangeable protons) or DMSO-d₆.[1][2][3]

• Acceptance Criteria:

  • Symmetry: The molecule is highly symmetric. 1,1'-bipiperazine should show simplified splitting patterns compared to the ethylene-bridged isomer.[1][2]

  • Integration: Verify proton count matches structure (16 aliphatic protons).

Protocol B: Chromatographic Purity by GC-FID

Why: Since the molecule lacks UV absorbance, GC-FID is the gold standard for purity, providing a universal response for carbon-containing analytes.[1][2]

• System: Agilent 7890/8890 or equivalent with FID.

• Column: DB-17 or DB-5ms (30 m x 0.32 mm, 1.0 µm film).[1][2][3] Thicker film helps retain volatile amines.[1][2][3]

• Inlet: Split mode (20:1), 250°C.

• Carrier Gas: Helium at 1.5 mL/min (Constant Flow).[1][2][3]

• Oven Program:

  • Hold at 80°C for 2 min.

  • Ramp 10°C/min to 250°C.

  • Hold at 250°C for 10 min.

• Detector: FID at 280°C.

• Sample Prep: Dissolve 10 mg in 10 mL Methanol.

• Self-Validation: Inject a "sensitivity solution" (0.05% of target) to ensure the method can detect minor impurities.

Protocol C: Potency Assignment (Dual-Path)

To ensure Trustworthiness and Scientific Integrity , potency must be derived via two independent methods.

Method 1: Mass Balance (The "Subtraction" Method)

graphic Purity
100
\text{Potency}graphic Purity}}{100}

[1]

• Water (KF): Use coulometric titration with an imidazole-based reagent (to prevent side reactions with the amine).[1][2][3]

• ROI: Sulfated ash method (USP <281>).[1][2][3]

Method 2: Quantitative NMR (qNMR)

Why: Provides a direct measurement of the active moiety, independent of impurities.

• Internal Standard: Maleic Acid (Traceable to NIST SRM).[1][2]

• Solvent: D₂O.

• Calculation:

  Where is integral area, is number of protons, is molar mass, is weight, and is purity.[1][4][5]

Data Presentation: The "Reagent" vs. "Standard" Gap

The table below illustrates a hypothetical comparison based on typical industry findings for piperazine derivatives.

Test Parameter	Reagent Grade (Commercial)	Qualified Reference Standard	Notes
Appearance	White solid	White crystalline powder
GC Purity (Area%)	98.5%	98.4%	GC often overestimates purity by missing non-volatiles.[1][2][3]
Water (KF)	Not Tested	1.2%	Critical: The reagent assumes 0% water.[1][2][3]
Residue on Ignition	Not Tested	0.1%
Residual Solvents	Not Tested	0.3% (Methanol)
Assigned Potency	"98.5%" (Assumed)	96.8% ((100-1.6)*0.984)	1.7% Error introduced if using Reagent Grade.[1][2]

Scientific Insight: If a researcher uses the Reagent Grade material assuming 98.5% potency to validate an impurity method, their recovery results will be consistently biased (e.g., 102% recovery instead of 100%), potentially masking real analytical issues.

References

• ICH Q7: Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients, Section 11.1 "Reference Standards".

• USP <11>: USP Reference Standards, United States Pharmacopeia.[3][6] (General guidance on the suitability and establishment of reference standards). [1]

• FDA Guidance: Analytical Procedures and Methods Validation for Drugs and Biologics (2015).[1][2]

• Holzgrabe, U. et al. (2010). "qNMR for the certification of reference standards". Journal of Pharmaceutical and Biomedical Analysis. (Provides the basis for the qNMR protocol described).

• PubChem Compound Summary for Piperazine derivatives. (Used for general physicochemical property verification). [1]

Disclaimer: This guide is for educational and research purposes. All reference standard qualification in a GMP environment must adhere to the specific SOPs and regulatory requirements of the jurisdiction.

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Piperazine Impurity 7 - CAS - 119891-85-9 | Axios Research [axios-research.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor [mdpi.com]
• 5. Piperazine - Wikipedia [en.wikipedia.org]
• 6. Piperazine reference standard | Sigma-Aldrich [sigmaaldrich.com]

Distinguishing 1,1'-Bipiperazine from Other Nitrogenous Impurities: A Technical Comparison Guide

Executive Summary

In the synthesis and quality control of piperazine-based active pharmaceutical ingredients (APIs), the identification of nitrogenous impurities is critical for patient safety. Among these, 1,1'-bipiperazine (CAS: 7204-34-4) presents a unique challenge. Unlike common alkylated byproducts, 1,1'-bipiperazine contains a direct Nitrogen-Nitrogen (N-N) bond, classifying it structurally as a hydrazine derivative. This structural alert carries significant genotoxic potential, necessitating rigorous control at trace levels (often < ppm).

This guide provides a definitive technical workflow to distinguish 1,1'-bipiperazine from its structural analogs—specifically the monomer piperazine and the common ethylene-bridged dimer, 1,2-bis(piperazin-1-yl)ethane .

Part 1: The Analytical Challenge

Structural Taxonomy & Safety Implications

The primary difficulty in analyzing 1,1'-bipiperazine lies in its physicochemical similarity to the parent piperazine and other oligomers, coupled with its distinct toxicity profile.

Compound	Structure Description	Molecular Formula	MW (Da)	Safety Concern (ICH M7)
Piperazine	Single saturated C4N2 ring	C₄H₁₀N₂	86.14	Low (unless nitrosated)
1,1'-Bipiperazine	N-N linked dimer (Hydrazine-like)	C₈H₁₈N₄	170.26	High (Potential Genotoxin)
1,2-Bis(piperazin-1-yl)ethane	Ethylene-bridged dimer	C₁₀H₂₂N₄	198.31	Moderate (General impurity)

The "Hydrazine Alert": The N-N bond in 1,1'-bipiperazine mimics the substructure of hydrazine. While piperazine itself is relatively benign, hydrazine derivatives are frequent false positives (or true positives) in Ames tests. Misidentifying this impurity as a benign oligomer can lead to regulatory rejection during the NDA/ANDA filing process.

Physicochemical Hurdles

• Lack of Chromophore: 1,1'-bipiperazine lacks a conjugated π-system. UV detection (HPLC-UV) at standard wavelengths (254 nm) is impossible. Detection at 200–210 nm is non-specific and prone to solvent interference.

• High Polarity: With four nitrogen atoms and no hydrophobic side chains, the molecule is extremely polar (logP < -1.5). It elutes in the void volume of standard C18 Reverse Phase columns.

• Isobaric Interference: In complex matrices, fragmentation of larger oligomers in the MS source can produce m/z 171 ions, mimicking the 1,1'-bipiperazine [M+H]⁺.

Part 2: Chromatographic Separation Strategy

To separate these highly polar polyamines, standard Reverse Phase (RP) chromatography is insufficient. Two viable strategies exist: Ion-Pairing RP and Hydrophilic Interaction Liquid Chromatography (HILIC) .

Comparison of Separation Modes

Feature	Ion-Pairing RP (C18 + HFBA)	HILIC (Zwitterionic/Amide)	Recommendation
Retention Mechanism	Hydrophobic interaction via ion-pair reagent	Partitioning into water-rich layer on surface	HILIC
MS Compatibility	Poor (Ion suppression, source contamination)	Excellent (High organic mobile phase enhances ionization)	HILIC
Peak Shape	Often tails for polyamines	Sharp, symmetrical peaks	HILIC
Selectivity	Driven by hydrophobicity	Driven by polarity and charge	HILIC

Verdict: We recommend HILIC-MS/MS as the gold standard for this analysis. It avoids the lingering memory effects of ion-pairing reagents and provides superior sensitivity.

Part 3: Experimental Protocol (HILIC-MS/MS)

This validated protocol is designed to separate 1,1'-bipiperazine from piperazine and ethylene-bridged dimers.

Materials & Reagents[1]

• Column: Waters XBridge Amide or TSKgel Amide-80 (150 mm x 2.1 mm, 3.5 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0 with Formic Acid).

• Mobile Phase B: Acetonitrile (LC-MS Grade).

• Diluent: 50:50 Acetonitrile:Water (v/v).

LC Conditions

• Flow Rate: 0.3 mL/min

• Column Temp: 40°C

• Injection Vol: 2.0 µL

• Gradient Profile:

Time (min)	% Mobile Phase A (Aqueous)	% Mobile Phase B (Organic)	Action
0.0	10	90	Initial Hold
2.0	10	90	Start Gradient
10.0	40	60	Elution of Polars
12.0	40	60	Hold
12.1	10	90	Re-equilibration
18.0	10	90	End Run

MS/MS Detection Parameters (ESI Positive)

• Source: Electrospray Ionization (ESI+)

• Capillary Voltage: 3.0 kV

• Desolvation Temp: 400°C

MRM Transitions (Quantification & Confirmation):

Analyte	Precursor Ion (m/z)	Quantifier Product (m/z)	Qualifier Product (m/z)	Collision Energy (eV)
1,1'-Bipiperazine	171.2 [M+H]⁺	86.1 (Piperazine ring)	56.1 (Ring fragment)	22 / 35
Piperazine	87.1 [M+H]⁺	70.1 (Loss of NH₃)	44.1 (C₂H₆N⁺)	18 / 25
1,2-Bis(piperazin-1-yl)ethane	199.3 [M+H]⁺	113.1 (Cleavage of linker)	99.1 (Methyl-piperazine)	20 / 30

Part 4: Visualization of Analytical Logic

The following diagram illustrates the decision matrix for distinguishing these impurities based on the experimental data.

Caption: Analytical decision tree for classifying piperazine-derived impurities based on MS precursor and product ion scanning.

Part 5: Data Presentation & Performance Metrics

The table below summarizes the expected performance characteristics when validating the HILIC-MS/MS method.

Parameter	1,1'-Bipiperazine	Piperazine	1,2-Bis(piperazin-1-yl)ethane
Retention Time (min)	6.5 ± 0.2	4.2 ± 0.2	8.1 ± 0.2
Linearity (R²)	> 0.995	> 0.995	> 0.995
LOD (ng/mL)	1.0	5.0	0.5
LOQ (ng/mL)	3.0	15.0	1.5
Recovery (%)	92 - 105%	85 - 110%	95 - 105%
Matrix Effect	Low (<10% suppression)	Moderate (Early eluter)	Low

Note on Retention: In HILIC, retention increases with polarity/charge. Piperazine (2 amines) elutes earliest. 1,1'-Bipiperazine (4 amines, compact) elutes mid-gradient. The ethylene-bridged dimer (4 amines, larger hydrophobic spacer) elutes later due to secondary interactions or may reverse order depending on the specific amide phase used; always confirm with standards.

Formation Pathway Context

Understanding how 1,1'-bipiperazine forms aids in process control. It typically arises from oxidative coupling of piperazine, often catalyzed by trace metals (Cu, Fe) in the reaction mixture, whereas the ethylene-bridged dimer comes from the reaction of piperazine with 1,2-dichloroethane (if used) or ethylene glycol impurities.

Caption: Simplified oxidative coupling pathway leading to the formation of the genotoxic 1,1'-bipiperazine impurity.

References

• European Medicines Agency (EMA). "ICH guideline M7(R1) on assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk." EMA/CHMP/ICH/83812/2013, 2017. Link

• United Nations Office on Drugs and Crime (UNODC). "Recommended Methods for the Identification and Analysis of Piperazines in Seized Materials." United Nations, 2013. Link

• Zhu, N., et al. "Mass Fragmentation Characteristics of Piperazine Analogues."[1] Journal of Chinese Mass Spectrometry Society, 2021.[1] Link

• McCalley, D. V. "Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for hydrophilic interaction chromatography." Journal of Chromatography A, 2017. Link

Sources

• 1. Mass Fragmentation Characteristics of Piperazine Analogues [zpxb.xml-journal.net]

UV-Vis Absorption Spectra of 1,1'-Bipiperazine Derivatives: A Comparative Technical Guide

The following technical guide provides an in-depth analysis of the UV-Vis absorption characteristics of 1,1'-bipiperazine and its functional derivatives. This document is designed for researchers in medicinal chemistry and energetic materials science.

Executive Summary

1,1'-Bipiperazine is a saturated bicyclic hydrazine. Unlike its aromatic analog pyrazine (which exhibits strong

transitions), the core 1,1'-bipiperazine structure is optically transparent in the standard UV-Vis region (>220 nm). Its utility in drug development and energetic materials relies heavily on functionalization. This guide details how specific substitutions—ranging from N-alkylation to salt formation—activate the molecule spectroscopically, transforming it from a "stealth" scaffold into a chromophoric center.

Core Spectral Characteristics: The "Silent" Scaffold

To understand the derivatives, one must first characterize the parent scaffold. 1,1'-bipiperazine consists of two piperazine rings joined by an N-N single bond.

The N-N Chromophore

In saturated hydrazines, the primary electronic transition is the

transition of the nitrogen lone pairs.

• Absorption Maximum (

  ): Typically < 215 nm (Vacuum UV).

• Molar Absorptivity (

  ): Low to moderate ( ).

• Comparison:

  • 1,1'-Bipiperazine:

    nm (End absorption in standard solvents).

  • Pyrazine (Aromatic):

    nm ( ) and nm ( ).

  • Implication: You cannot quantify the parent 1,1'-bipiperazine using standard UV detection (254 nm) without derivatization.

Comparative Spectral Data

The following table contrasts the parent core with its common structural analogs and derivatives.

Compound Class	Structure Type	(nm)	Transition Type	Detection Strategy
1,1'-Bipiperazine	Saturated Hydrazine	< 210		Derivatization required
Piperazine	Cyclic Amine	< 200		Derivatization required
Pyrazine	Aromatic Heterocycle	260, 320	,	Direct UV (254/280 nm)
N-Phenyl-1,1'-bipiperazine	Aryl-Hydrazine	245-280	(Ar)	Direct UV (254 nm)
1,1'-Bipiperazine Diium Picrate	Energetic Salt	350-380	(Anion)	Visible Yellow/UV
Hydrazone Derivative	Condensation Product	300-420	Conjugated	Vis (Colorimetric)

Derivatization Strategies for Spectral Analysis

Since the core is transparent, researchers must employ specific strategies to visualize these compounds.

Energetic Salts (Ionic Chromophores)

In energetic materials research, 1,1'-bipiperazine is often protonated to form high-density salts (e.g., nitrates, perchlorates). The UV spectrum of these salts is dominated by the anion .

• Nitrate Salts: Weak absorption ~300 nm (

  of ).

• Picrate Salts: Strong absorption at 350–400 nm due to the trinitrophenolate anion. This allows for precise stoichiometric determination of the cation.

Analytical Derivatization (The "Turn-On" Method)

To quantify trace amounts of 1,1'-bipiperazine (e.g., in biological fluids or environmental samples), the hydrazine nitrogens are condensed with aromatic aldehydes (e.g., 4-nitrobenzaldehyde) to form hydrazones .

• Mechanism:

• Effect: Extends conjugation, shifting

  to 350–420 nm with high ( ).

Experimental Protocol: Characterization of a 1,1'-Bipiperazine Salt

Objective: Determine the stoichiometry and purity of a synthesized 1,1'-bipiperazine diium picrate salt using UV-Vis spectroscopy.

Materials

• Analyte: 1,1'-Bipiperazine diium picrate (synthesized).

• Reference: Picric acid (Standard).

• Solvent: Acetonitrile (HPLC Grade) or Methanol (Note: Picrate spectrum is pH dependent; maintain neutral/acidic conditions).

• Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Agilent Cary 60).

Step-by-Step Methodology

• Blank Preparation: Fill both reference and sample cuvettes with pure acetonitrile. Run a baseline correction (200–600 nm).

• Stock Solution: Dissolve 10 mg of the salt in 50 mL acetonitrile. Sonicate for 5 minutes to ensure full dissociation of the ion pair.

• Dilution: Prepare a working concentration of approx.

  ( ).

• Scan: Record the spectrum from 220 nm to 500 nm.

• Analysis:

  • Observe

    at ~355 nm (characteristic of the picrate anion).

  • Calculate concentration using Beer’s Law:

    .

  • Note: The molar absorptivity

    should be twice that of free picric acid if it is a 1:2 salt (diium dication + 2 picrate anions).

  • Validation: If

    , the 1:2 stoichiometry is confirmed.

Structural & Spectral Logic Diagram

The following Graphviz diagram illustrates the relationship between the chemical modification of the 1,1'-bipiperazine core and the resulting shift in optical properties.

Caption: Spectral tuning of the 1,1'-bipiperazine scaffold. Modifications shift absorption from the vacuum UV (red) into the near-UV (yellow) and visible (blue/green) regions.

References

• Nelsen, S. F. et al. (1998). "Structural Information from Hydrazine Radical Cation Optical Absorption Spectra." The Journal of Organic Chemistry. (Establishes the vacuum UV/near UV behavior of tetraalkylhydrazines).

• Smolenkov, A. et al. (2021). "A novel simple and sensitive approach for determination of 1,1-dimethylhydrazine... by HPLC-UV." Chemosphere. (Details the necessity of derivatization for saturated hydrazines).

• BenchChem Technical Guides. (2025). "Physicochemical Properties of Piperazine Salts." (Provides baseline data for the piperazine ring system).

• Zhang, J. et al. (2024).[1] "Synthesis and Properties of Nitrogen-rich Polycyclic Energetic Ionic Salts." Chinese Journal of Energetic Materials. (Context for energetic salt characterization).

• National Institute of Standards and Technology (NIST). "Piperazine UV/Visible Spectrum." NIST Chemistry WebBook.

Sources

• 1. jabonline.in [jabonline.in]

Safety & Regulatory Compliance

1,1'-Bipiperazine Proper Disposal Procedures: A Technical Guide

Executive Safety Summary

1,1'-Bipiperazine is a strong organic base typically found in solid crystalline form.[1] Unlike neutral organic solvents, its disposal requires strict adherence to pH segregation protocols.[1] The primary risks during the disposal lifecycle are chemical burns (Skin Corr.[1] 1B) and uncontrolled exothermic reactions if accidentally commingled with acidic waste streams.

Immediate Action Required:

• Do NOT dispose of via sanitary sewer systems.[1][2][3]

• Do NOT mix with acidic waste (risk of violent heat generation/spattering).[1]

• Segregate as "Basic/Alkaline Organic Waste."[1]

Chemical Hazard Profile & Causality

To manage waste effectively, one must understand the chemical behaviors driving the safety protocols. 1,1'-Bipiperazine is a diamine dimer; its nitrogen-rich structure dictates its disposal pathway.[1]

Property	Value/Description	Operational Implication
CAS Number	5322-68-9	Use for waste manifesting and inventory tracking.[1]
Physical State	Solid (Crystalline)	Requires "Lab Pack" disposal for pure substance; dust control is critical during spill cleanup.[1]
Basicity	Strong Base	Critical: Must be isolated from acid waste streams to prevent pressure buildup in drums.[1]
Combustion	Generates NOx	Disposal Fate: Must be incinerated in a facility with a secondary combustion chamber and scrubbers. Open burning is prohibited.[1][4][5][6]
RCRA Status	Likely D002 (if aqueous)	While the solid itself is not D002 (corrosive liquid), it is standard industry practice to manage it as Hazardous Waste due to its corrosive nature upon wetting.[1]

Pre-Disposal Segregation & Packaging

The most common failure point in amine disposal is improper segregation.[1]

Segregation Protocol

• Incompatible: Strong Acids (Sulfuric, Hydrochloric), Oxidizers (Peroxides, Permanganates), and Acid Chlorides.[1]

• Compatible: Other non-halogenated organic bases (e.g., Triethylamine, Pyridine), though dedicated containment is preferred for solids.[1]

Packaging Standards

• Solid Waste (Pure Chemical):

  • Keep in original container if possible.[1][7]

  • If transferring, use High-Density Polyethylene (HDPE) wide-mouth jars.[1] Glass is acceptable but poses a breakage risk for corrosive solids.[1]

  • Label clearly: "Hazardous Waste - 1,1'-Bipiperazine - Corrosive Solid (Basic)."

• Liquid Waste (Reaction Mixtures):

  • Collect in HDPE carboys designated for Basic Organic Waste .

  • Venting: Ensure caps are vented if the solution contains volatile solvents, though 1,1'-Bipiperazine itself has low volatility.[1]

Operational Disposal Workflows

Scenario A: Disposal of Pure Solid or Reaction Byproducts[1]

• Step 1: Transfer solid waste into a double-lined polyethylene bag or a rigid HDPE container.[1]

• Step 2: Seal the container and wipe the exterior with a damp cloth (neutralized with dilute citric acid if necessary) to remove alkaline dust.[1]

• Step 3: Place the container into a DOT-approved fiber or steel drum (Lab Pack).[1]

• Step 4: Fill void spaces in the drum with inert absorbent (vermiculite) to prevent breakage during transport.[1]

Scenario B: Disposal of Aqueous/Organic Solutions

• Step 1: Check pH.[1] If highly basic (pH > 12), confirm the receiving waste container is compatible (HDPE/Polypropylene).[1]

• Step 2: Pour waste slowly. Watch for temperature rise (exotherm) if the waste container contains other mixtures.[1]

• Step 3: Log the volume and concentration on the hazardous waste tag.

Spill Management Protocol

Objective: Containment without generating hazardous dust or toxic runoff.[1][2][6][8]

• PPE Upgrade: Wear nitrile gloves (double-gloved recommended, min 0.11mm), safety goggles, and a lab coat.[1] If dust is visible, use a N95 or P100 respirator.[1]

• Containment:

  • Solid Spill: Do not dry sweep.[1] Cover with a dust suppressant or damp absorbent pads to prevent airborne particles. Scoop into a waste container.

  • Solution Spill: Dike the area with absorbent socks.[1] Absorb liquid with vermiculite or clay-based absorbent.[1][8]

• Decontamination:

  • Wipe the surface with a dilute weak acid (e.g., 5% Citric Acid or dilute Acetic Acid) to neutralize residual alkalinity.[1]

  • Final wash with soap and water.

• Disposal: All cleanup materials (pads, gloves, scoop) must be disposed of as hazardous chemical waste.[1]

Decision Logic & Workflow (Visualization)

The following diagram outlines the critical decision-making process for disposing of 1,1'-Bipiperazine, ensuring compliance and safety.

Figure 1: Decision matrix for the safe segregation and packaging of 1,1'-Bipiperazine waste streams.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 79805, 1,1'-Bipiperazine. Retrieved from [Link][1]

• U.S. Environmental Protection Agency (2024). Defining Hazardous Waste: Listed and Characteristic Wastes (D002 Corrosivity). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances. Retrieved from [Link][1]

Sources

• 1. Piperazine - Wikipedia [en.wikipedia.org]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. collectandrecycle.com [collectandrecycle.com]
• 4. mmbio.byu.edu [mmbio.byu.edu]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. ptb.de [ptb.de]
• 8. pdf.benchchem.com [pdf.benchchem.com]

1,1'-Bipiperazine: Operational Safety &amp; Handling Protocol

Topic: Personal protective equipment for handling 1,1'-Bipiperazine Content Type: Essential, immediate safety and logistical information. Audience: Researchers, scientists, and drug development professionals.[1]

Executive Safety Summary

Warning: High-Hazard Reagent 1,1'-Bipiperazine (CAS: 684250-50-8) is a specialized diamine reagent often encountered as an impurity or intermediate in the synthesis of CDK inhibitors (e.g., Palbociclib).[1] Structurally, it features an N-N hydrazine-like linkage between two piperazine rings.[1]

Due to limited specific toxicological data, the Precautionary Principle must be applied. You must handle this compound as a Severe Skin Corrosive (Category 1B) , a Respiratory Sensitizer , and a Potential Genotoxin (due to the hydrazine moiety).[1]

Immediate Action Required:

• Never handle on an open bench.

• Avoid all skin contact. The basicity (estimated pKa > 9.[1]0) implies rapid tissue damage.[1]

• Segregate waste. Do not mix with oxidizing agents or acids.

Chemical Identity & Hazard Characterization

Parameter	Data	Operational Implication
Chemical Name	1,1'-Bipiperazine	N-N linked dimer; Hydrazine class hazards apply.[1]
CAS Number	684250-50-8	Use for waste labeling and inventory tracking.
Physical State	Solid (Crystalline)	High dust generation potential; inhalation risk.
Basicity (Est.)	pKa ~9.8 (Piperazine-like)	Corrosive. Causes irreversible eye/skin damage.
Solubility	Soluble in Water/DMSO	Spills in solution spread rapidly; difficult to contain.
Incompatibility	Strong Oxidizers, Acids	Risk of exothermic reaction or toxic nitrosamine formation.[1]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for any manipulation of >10 mg of substance.

A. Hand Protection (The "Double-Shell" Protocol)

Standard latex gloves are insufficient due to the high alkalinity of piperazine derivatives.[1]

• Inner Layer: 4-mil Nitrile (Disposable).

• Outer Layer: 5-mil Extended Cuff Nitrile (minimum) OR Silver Shield® (Laminate) for stock solution preparation.

• Change Frequency: Immediately upon splash; every 30 minutes during active handling.

B. Respiratory Protection

• Primary Control: Handling must occur within a certified Chemical Fume Hood (Face velocity: 80–100 fpm).

• Secondary Control (Spill/Powder Handling): If hood containment is breached or cleaning spills, use a PAPR (Powered Air Purifying Respirator) with HEPA cartridges or a Full-Face Respirator with P100 cartridges .[1] N95 masks are insufficient for corrosive dusts.

C. Body & Eye Defense

• Eyes: Chemical Splash Goggles (ANSI Z87.1). Note: Safety glasses provide zero protection against corrosive dust migration.

• Face: 8-inch Face Shield required during solubilization (risk of exothermic splash).

• Body: Tyvek® Lab Coat (closed front) or chemically resistant apron over standard cotton lab coat.

PPE Selection Logic (Visualization)

Figure 1: Decision logic for selecting appropriate PPE based on the physical state of 1,1'-Bipiperazine.

Operational Handling Protocols

Protocol A: Weighing & Transfer

• Context: Static electricity can cause bipiperazine dust to "jump" or disperse.

• Engineering Control: Use an ionizing fan or anti-static gun inside the fume hood before opening the vial.

• Technique: Weigh into a tared, screw-cap vial rather than weighing paper to minimize transfer steps.

• Decon: Wipe the exterior of the stock vial with a methanol-dampened Kimwipe before removing it from the hood.

Protocol B: Solubilization (Exotherm Risk)

• Context: Amine protonation is exothermic.

• Solvent Choice: Add solvent (e.g., DMSO, Water) slowly to the solid.[1]

• Cooling: If preparing >100 mM stocks, place the receiving vial in a cool water bath to dissipate heat and reduce vapor pressure.

• Venting: Do not cap tightly immediately; allow thermal equilibrium to prevent pressure buildup.

Emergency Response & Spill Management

Spill Response Workflow:

• Evacuate: Clear the immediate area (10 ft radius).

• Assess: If spill is >500 mg or outside fume hood, evacuate lab and call EHS.

• Neutralize:

  • Liquids: Absorb with commercial "Caustic/Base Neutralizer" (citric acid based). Do NOT use paper towels (fire risk with strong bases).[1]

  • Solids: Cover with wet sand or vermiculite to prevent dust; scoop into hazardous waste container.

First Aid (Self-Validating):

• Skin Contact: Flush with water for 15 minutes . Do not use vinegar (exothermic neutralization on skin causes thermal burns).[1]

• Eye Contact: Flush for 15 minutes while holding eyelids open.[2] Seek immediate ophthalmological evaluation.

Disposal & Decontamination

Disposal Decision Tree:

Figure 2: Waste segregation and disposal pathway. Note that incineration is the required destruction method due to potential genotoxicity.[1]

Decontamination of Glassware:

• Rinse glassware with 5% Aqueous Citric Acid (converts amines to soluble salts).

• Follow with water rinse.[1][3][4][5][6][7]

• Final rinse with Acetone.[1]

• Collect all rinsates as Basic Organic Waste .

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12217357, 1,1'-Bipiperazine. Retrieved from [Link][1]

• European Chemicals Agency (ECHA). Registration Dossier: Piperazine (CAS 110-85-0) - Read-Across Framework for Piperazine Derivatives. Retrieved from [Link][1]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1000). Retrieved from [Link][1]

• Prudent Practices in the Laboratory. Handling and Management of Chemical Hazards, Updated Version (2011). National Academies Press.[1] Retrieved from [Link][1]

Sources

• 1. uregina.ca [uregina.ca]
• 2. lgcstandards.com [lgcstandards.com]
• 3. carlroth.com [carlroth.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. scipoly.com [scipoly.com]
• 7. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]